4-Amino-7-methylpteridin-6(5H)-one

• CAS: 89792-53-0

Core Science & Biosynthesis

4-Amino-7-methylpteridin-6(5H)-one: Chemical Structure, Synthesis, and Pharmacological Potential

Executive Summary

Pteridines represent a highly privileged class of nitrogenous heterocycles, serving as the structural backbone for vital biological molecules such as folic acid, riboflavin, and various metalloenzyme cofactors. Among these, 4-Amino-7-methylpteridin-6(5H)-one (CAS: 89792-53-0)[1] is a specialized synthetic scaffold. Characterized by a fused pyrimidine-pyrazine bicyclic system with a highly functionalized substitution pattern, this compound is of significant interest in modern drug discovery, particularly in the development of kinase inhibitors and fluorescent molecular probes[2].

This technical guide provides an in-depth analysis of its physicochemical properties, details a regioselective synthetic methodology based on the Isay condensation[3], and outlines the mechanistic rationale behind its experimental handling and pharmacological utility.

Chemical Structure & Physicochemical Properties

The structural integrity of 4-Amino-7-methylpteridin-6(5H)-one is defined by its lactam configuration. While it can theoretically undergo lactam-lactim tautomerism to form 4-amino-6-hydroxy-7-methylpteridine, the 6(5H)-one (lactam) tautomer overwhelmingly predominates under physiological conditions due to the thermodynamic stability of the amide resonance.

To understand its structural uniqueness, it is highly instructive to compare it with its regioisomer, 4-Amino-6-methylpteridin-7(8H)-one (CAS: 89792-49-4)[4]. The positioning of the ketone and methyl groups drastically alters the molecule's hydrogen-bonding network and its orientation within enzymatic binding pockets.

Table 1: Quantitative Physicochemical Comparison of Regioisomers

Property	4-Amino-7-methylpteridin-6(5H)-one	4-Amino-6-methylpteridin-7(8H)-one
CAS Registry Number	89792-53-0[1]	89792-49-4[4]
Molecular Formula	C H N O	C H N O
Molecular Weight	177.16 g/mol	177.16 g/mol
Regiochemistry	Ketone at C6, Methyl at C7	Ketone at C7, Methyl at C6
Hydrogen Bond Donors	2 (-NH , -NH)	2 (-NH , -NH)
Hydrogen Bond Acceptors	5 (N1, N3, N8, N5, O)	5 (N1, N3, N5, N8, O)
Topological Polar Surface Area	~95.0 Ų	~95.0 Ų
Isay Reaction Precursors	4,5,6-Triaminopyrimidine + Ethyl Pyruvate	4,5,6-Triaminopyrimidine + Ethyl Pyruvate

Mechanistic Synthesis: The Regioselective Isay Condensation

The classic approach to constructing the pteridine core is the Isay reaction , which involves the condensation of a 4,5-diaminopyrimidine with an

-dicarbonyl compound[3]. The synthesis of 4-Amino-7-methylpteridin-6(5H)-one specifically requires the reaction of 4,5,6-triaminopyrimidine with ethyl pyruvate .

Causality in Regioselectivity

The primary technical challenge in this synthesis is controlling regioselectivity to favor the 6(5H)-one over the 7(8H)-one[5].

• Kinetic Control: The 5-amino group of the pyrimidine is the most electron-rich and nucleophilic.

• Electrophilic Attack: Ethyl pyruvate possesses two electrophilic centers: the C2 ketone and the C1 ester.

• pH Dependence: Under strictly controlled mildly acidic conditions (pH 4.0–4.5), the highly nucleophilic 5-amino group preferentially attacks the more electrophilic C2 ketone, forming a Schiff base intermediate. Subsequent thermal cyclization involves the 4-amino group attacking the ester, expelling ethanol, and yielding the 7-methyl-6(5H)-one scaffold.

Figure 1: Regioselective Isay condensation pathway for 4-amino-7-methylpteridin-6(5H)-one synthesis.

Experimental Protocol: Synthesis & Characterization

To ensure scientific integrity and reproducibility, the following protocol incorporates self-validating checkpoints to confirm reaction progress and product identity.

Step-by-Step Methodology

Step 1: Precursor Dissolution and pH Optimization

• Suspend 10.0 mmol of 4,5,6-triaminopyrimidine sulfate in 50 mL of deionized water.

• Causality Check: The sulfate salt is used for bench stability, but the free base is required for nucleophilicity. Carefully adjust the solution to pH 4.5 using 1M NaOH.

• Self-Validation: If the pH exceeds 5.5, ethyl pyruvate will undergo premature ester hydrolysis, destroying the regioselectivity. Maintain strict pH control using a calibrated probe.

Step 2: Electrophile Addition

• Heat the buffered pyrimidine solution to 40°C.

• Add 11.0 mmol (1.1 equivalents) of ethyl pyruvate dropwise over 30 minutes.

• Causality Check: Dropwise addition maintains a low steady-state concentration of the electrophile, preventing pyruvate self-condensation and ensuring the kinetic formation of the C5-imine intermediate.

Step 3: Thermal Cyclization

• Once addition is complete, elevate the reaction temperature to 80°C and reflux for 4 hours.

• Causality Check: The initial Schiff base formation is rapid, but the intramolecular amidation (attack of the 4-amino group on the ester) requires thermal energy to overcome the activation barrier and expel the ethanol byproduct.

• Self-Validation (TLC/HPLC): Monitor the reaction via HPLC-UV (254 nm and 340 nm). The completion of the reaction is validated by the disappearance of the pyrimidine peak and the emergence of a highly fluorescent pteridinone peak at a longer retention time.

Step 4: Isolation and Purification

• Cool the reaction mixture slowly to 4°C overnight to induce crystallization.

• Filter the resulting yellow precipitate under vacuum.

• Wash the filter cake sequentially with ice-cold water (2 x 10 mL) and cold ethanol (2 x 10 mL).

• Causality Check: The target pteridinone has exceptionally low solubility in cold water and ethanol. This washing step selectively removes unreacted precursors and highly soluble byproducts without sacrificing the yield of the target compound.

• Dry under vacuum at 60°C to yield 4-Amino-7-methylpteridin-6(5H)-one.

Pharmacological Potential & Biological Relevance

Pteridin-6(5H)-ones are highly privileged pharmacophores in oncology and immunology[2]. Because the pteridine ring mimics the purine base of ATP, these compounds are exceptionally well-suited for competitive binding within the ATP-binding pockets of various kinases.

Kinase Inhibition (CDK4/6 and Polo-like Kinases)

Derivatives of the 6(5H)-pteridinone scaffold have shown profound efficacy as inhibitors of Polo-like kinases (PLKs) and Cyclin-Dependent Kinases (CDK4/6)[2]. The 4-amino group and the N5-H act as a potent hydrogen-bond donor/acceptor pair, interacting directly with the hinge region of the kinase. The 7-methyl group provides a vector for further functionalization (e.g., via halogenation or cross-coupling) to probe the hydrophobic sub-pockets of the enzyme.

Figure 2: Pharmacological mechanism of pteridinone-based competitive kinase inhibition.

References

• ChemicalBook. "CAS 89792-53-0 | 6(5H)-Pteridinone,4-amino-7-methyl-(7CI)". ChemicalBook Database.
• GuideChem. "CAS 89792-49-4 | 2(1H)-Pteridinone,4-amino-6-methyl-(9CI)". GuideChem Database.
• Shaw, S. K., et al. "Expanding the Horizon of Pteridine Chemistry: Optimized Synthesis by the Isay Reaction, and Molecular-Docking Studies." Synlett, Thieme E-Books & E-Journals.
• Kratochvilova, M., et al. "Polymer-Supported Synthesis of Various Pteridinones and Pyrimidodiazepinones." Molecules, PMC (NIH).
• Arendt, R., & Pfleiderer, W. "Synthesis and Reactivity of 6-Substituted 1,3-Dimethyl-7-hydroxylumazines and 7-Substituted 1,3-Dimethyl-(5H)-lumazin-6-ones." Pteridines, ResearchGate.

Sources

• 1. CAS Number List - -3 - Page 493 - Chemicalbook [chemicalbook.com]
• 2. Polymer-Supported Synthesis of Various Pteridinones and Pyrimidodiazepinones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. guidechem.com [guidechem.com]
• 5. researchgate.net [researchgate.net]

Unraveling the Biological Significance of 7-Methylpterin in Folate and Methanopterin Metabolism

Introduction: The Evolutionary and Clinical Convergence of Pteridines

Pteridines are a diverse class of bicyclic nitrogenous compounds that serve as the structural backbone for critical coenzymes, most notably folates and methanopterin (MPT). While standard folate metabolism is universally recognized for its role in one-carbon (C1) transfer reactions, the biological significance of modified pterins—specifically 7-methylpterin —has emerged as a focal point for both evolutionary microbiologists and clinical biomarker discovery.

7-Methylpterin is primarily recognized as a stable oxidative degradation product of tetrahydromethanopterin (H4MPT), a specialized folate analog utilized by methanogenic archaea and methylotrophic bacteria[1]. Unlike standard folates, MPT features unique methylations at the C-7 and C-9 positions of the pterin ring[2]. Beyond its role as an evolutionary marker in extremophiles[3], recent advancements in high-resolution mass spectrometry have identified 7-methylpterin and its structural relatives as potent molecular biomarkers in human biofluids, correlating with oxidative stress, immune activation, and inflammatory pathologies[4].

As a Senior Application Scientist, I have designed this whitepaper to bridge the gap between microbial enzymology and clinical analytical chemistry. We will explore the mechanistic origins of 7-methylpterin, detail self-validating analytical workflows for its quantification, and evaluate its broader implications in drug development and diagnostics.

Mechanistic Pathways: Biosynthesis and Oxidative Cleavage

The presence of 7-methylpterin in biological extracts is not a coincidence; it is the direct result of highly specific enzymatic methylation followed by environmental oxidation.

In methanogens such as Methanocaldococcus jannaschii, the biosynthesis of MPT diverges from standard folate metabolism through the action of unique radical S-adenosylmethionine (SAM) methylases. Recent genomic and biochemical studies have identified the enzyme MJ0619 as the catalyst responsible for methylating 7,8-dihydro-6-hydroxymethylpterin at the C-7 and C-9 positions[1],[2].

When cells containing H4MPT are lysed and exposed to ambient oxygen, the tetrahydropterin ring undergoes rapid oxidative cleavage. The bond between the C-9 and N-10 positions breaks, yielding 7-methylpterin as a highly stable, fluorescent terminal product[5]. Consequently, the detection of 7-methylpterin serves as definitive proof of both MPT biosynthesis and the activity of radical SAM methylases in a given biological system[1].

Fig 1. Biosynthetic and oxidative degradation pathway of 7-methylpterin.

Self-Validating Analytical Workflows for Pteridine Profiling

Quantifying 7-methylpterin and its precursors presents significant analytical challenges. Pteridines are notoriously polar, exhibit poor solubility in standard organic solvents, and their reduced forms (dihydro/tetrahydro) are highly susceptible to auto-oxidation[4],[6]. To ensure data integrity, experimental protocols must be designed as self-validating systems where every chemical addition serves a specific, protective purpose.

Below is a field-proven, step-by-step methodology for the extraction and LC-MS/MS quantification of 7-methylpterin from complex matrices (e.g., microbial extracts or human urine).

Protocol: Extraction and LC-MS/MS Quantification

Step 1: Biological Sample Stabilization (The "Dilute-and-Shoot" Approach)

• Action: Centrifuge the biological sample at 12,000 × g for 10 minutes. Immediately dilute the supernatant with a stabilizing buffer containing 1 g/L Dithiothreitol (DTT) and 4 g/L Ascorbic Acid (AA)[4].

• Causality: Pteridines in biological matrices primarily exist in highly reactive 7,8-dihydro or 5,6,7,8-tetrahydro forms. Exposure to ambient oxygen triggers rapid, uncontrolled auto-oxidation, leading to a heterogeneous mixture of degradation products. By introducing DTT and AA, the native oxidation state is locked, preventing artifactual generation of fully oxidized pterins prior to analysis.

Step 2: Controlled Chemical Oxidation (Optional: For Total Pterin Profiling)

• Action: To quantify the total pool of a specific pterin backbone, add 8 μL of a saturated iodine/methanol solution to the sample, incubate for 30 minutes at room temperature in the dark, and quench the excess iodine with 8 μL of 1 M NaHSO3[6].

• Causality: If the analytical goal is total pterin measurement, relying on ambient auto-oxidation is irreproducible. Iodine acts as a strong, uniform oxidizing agent that rapidly converts all dihydro/tetrahydro species into highly stable, fluorescent fully oxidized pterins (like 7-methylpterin). The NaHSO3 quench is strictly required to prevent the iodine from over-oxidizing and cleaving the pterin ring itself.

Step 3: Chromatographic Separation

• Action: Inject 20 μL of the stabilized sample onto an RP-Amide C16 column (e.g., 150 × 4.6 mm, 5 μm) maintained at 25 °C. Utilize an isocratic mobile phase of 99:1 Water:Acetonitrile containing 0.1% formic acid[4].

• Causality: Pteridines exhibit poor retention on traditional C18 stationary phases, often eluting in the void volume. Utilizing an RP-Amide C16 column provides an embedded polar group that prevents hydrophobic phase collapse in highly aqueous mobile phases. Furthermore, the amide group offers secondary hydrogen-bonding interactions, which are critical for resolving closely related structural diastereoisomers (e.g., separating 6-substituted from 7-substituted pterins).

Step 4: Mass Spectrometric Detection (Q-TOF or MRM)

• Action: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Monitor specific transitions (MRM traces) or exact masses for 7-methylpterin[5].

• Causality: ESI+ is highly efficient for pteridines due to their basic, nitrogen-rich pyrazine-pyrimidine fused rings. Operating in MS/MS or Q-TOF mode ensures that isobaric matrix interferences inherent to complex matrices are filtered out, achieving limits of detection (LOD) in the sub-ng/mL range.

Fig 2. Experimental workflow for pteridine extraction and LC-MS/MS quantification.

Quantitative Data and Biomarker Potential

The optimization of LC-MS/MS workflows has enabled the precise quantification of 7-methylpterin alongside other biologically significant pteridines. Table 1 summarizes the analytical parameters and clinical/biological significance of these key metabolites based on recent robust methodologies[1],[4],[6].

Table 1: Quantitative Profiling of Key Pteridines

Analyte	Biological Matrix	Analytical Method	Retention Time (min)	LOD (ng/mL)	Biological / Clinical Significance
7-Methylpterin	Archaeal Extracts / Urine	LC-MS/MS (MRM)	5.6 – 7.2	0.08	Biomarker for MPT biosynthesis; Oxidative stress indicator
6-Hydroxymethylpterin	M. jannaschii Cells	HPLC-FD / LC-MS	~16.5	N/A	Substrate precursor for radical SAM methylases
Neopterin (NEO)	Human Urine / Serum	LC-Q-TOF-MS	~5.13	0.10	Immune activation; Elevated in hypertension and IBD
6-Ethyl-7-methylpterin	Recombinant E. coli	LC-MS/MS (MRM)	N/A	N/A	Experimental proof of C-7 and C-9 dual methylation activity

In human diagnostics, the profiling of pteridines is gaining traction. While Neopterin is a well-established marker for macrophage activation, the broader "pteridine profile" (including lumazines and 7-methylpterin derivatives) shows statistically significant alterations in patients suffering from Inflammatory Bowel Disease (IBD) and hypertension[4]. The ability to detect these compounds non-invasively in human urine using the "dilute-and-shoot" method positions pteridine profiling as a highly scalable diagnostic tool.

Implications for Drug Development and Metabolic Engineering

Understanding the biological significance of 7-methylpterin extends far beyond basic biochemistry; it offers actionable targets for drug development and synthetic biology:

• Targeting Pathogenic C1 Metabolism: Because the radical SAM methylases (like MJ0619) responsible for synthesizing the 7-methylpterin core of methanopterin are absent in humans, they represent highly selective antimicrobial targets[1],[2]. Inhibiting these enzymes in pathogenic methylotrophic bacteria or archaea could disrupt their C1 metabolism without cross-reacting with human folate pathways.

• Metabolic Engineering: The discovery of enzymes capable of methylating the pterin ring opens new avenues for engineering synthetic C1 carriers. By heterologously expressing these extremophile enzymes in industrial strains (e.g., E. coli), bioengineers can design novel, highly stable folate analogs tailored for harsh industrial bioprocessing environments.

References

• Identification of a Unique Radical S-Adenosylmethionine Methylase Likely Involved in Methanopterin Biosynthesis in Methanocaldococcus jannaschii Source: Journal of Bacteriology (ASM) URL:[Link]

• Distribution of folates and modified folates in extremely thermophilic bacteria Source: Journal of Bacteriology (ASM) URL:[Link]

• Dilute-and-Shoot-Liquid Chromatography-Quadrupole Time of Flight-Mass Spectrometry for Pteridine Profiling in Human Urine and Its Association with Different Pathologies Source: Chemosensors (MDPI) URL:[Link]

Sources

• 1. Identification of a Unique Radical S-Adenosylmethionine Methylase Likely Involved in Methanopterin Biosynthesis in Methanocaldococcus jannaschii - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journals.asm.org [journals.asm.org]
• 4. mdpi.com [mdpi.com]
• 5. journals.asm.org [journals.asm.org]
• 6. pubs.acs.org [pubs.acs.org]

Thermodynamic Stability of Pteridine Derivatives in Aqueous Solutions: Mechanisms, Tautomerism, and Experimental Workflows

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

Pteridines and their derivatives (e.g., pterins, lumazines, folates) are ubiquitous nitrogen-rich bicyclic heterocycles that serve as critical biological cofactors and promising pharmacophores. However, their thermodynamic stability in aqueous solutions is notoriously complex. For drug development professionals, failing to account for solvent-solute dynamics can lead to inaccurate pharmacokinetic modeling, rapid degradation of active pharmaceutical ingredients (APIs), and misinterpretation of target binding affinities.

This technical guide provides an in-depth mechanistic analysis of pteridine aqueous thermodynamics, supported by field-proven, self-validating experimental protocols designed to quantify these phenomena.

Core Thermodynamic Phenomena

Covalent Hydration: Kinetic vs. Thermodynamic Control

Unlike many stable aromatic systems, the electron-deficient nature of the pteridine nucleus—particularly when protonated—makes it highly susceptible to nucleophilic attack by water. This transmolecular covalent hydration is not a degradative ring-opening, but rather a reversible addition across the double bonds[1].

Upon acidification (pH ~2), the anhydrous pteridine cation rapidly undergoes hydration. The activation energy for water addition at the C(4) position is relatively low, leading to the kinetically favored 3,4-hydrated cation[1]. However, this species is thermodynamically metastable. Over time, the system equilibrates to the thermodynamically dominant 5,6,7,8-dihydrated cation, driven by the superior resonance stabilization of the 4-aminopyrimidinium system over the amidinium stabilization found in the 3,4-hydrate[1]. At equilibrium, the distribution heavily favors the dihydrate (approx. 79% to 21%)[2].

Pteridine Cation Hydration: Kinetic vs. Thermodynamic Pathways.

Tautomerism and Solvent-Assisted Proton Transfer

Pteridines featuring hydroxyl or amino substituents (such as pterins) exhibit complex tautomeric equilibria. In aqueous environments, the lactam (keto/acid) form is thermodynamically preferred over the lactim (enol/basic) form by approximately 6 kcal/mol[3].

Crucially, the solvent does not merely act as a passive dielectric medium; it actively participates in the proton transfer. Quantum mechanical modeling and Monte Carlo simulations reveal that a water-assisted mechanism drastically reduces the free energy barrier of tautomerization from 32.55 kcal/mol (intramolecular) to just 6.67 kcal/mol[4]. This solvent-mediated catalysis explains the rapid tautomeric equilibration observed in physiological conditions, which is a critical parameter for in silico docking studies where the incorrect tautomer can invalidate binding energy predictions[5].

Redox States and Aqueous Degradation

Pteridines exist in multiple oxidation states: oxidized, semireduced (dihydro), and fully reduced (tetrahydro)[6]. The tetrahydro derivatives, while biologically essential (e.g., BH4), are thermodynamically unstable in oxygenated aqueous solutions, rapidly undergoing auto-oxidation. Maintaining redox homeostasis during formulation requires strict environmental controls.

Quantitative Data Summary

To facilitate rapid reference during formulation and computational modeling, the core thermodynamic parameters of pteridines in aqueous solutions are summarized below:

Thermodynamic Variable	Condition	Dominant Species / Observation	Quantitative Value	Reference
Covalent Hydration	Aqueous, pH 2.0	5,6,7,8-Dihydrated Cation	79% (vs 21% 3,4-hydrate)	[1],[2]
Tautomeric Stability	Aqueous, Neutral pH	Lactam (Acid) Form	~6 kcal/mol lower energy than lactim	[3]
Proton Transfer Barrier	Aqueous Solution	Water-Assisted Mechanism	6.67 kcal/mol (down from 32.55 kcal/mol)	[4]

Experimental Protocols: Self-Validating Systems

As a Senior Application Scientist, it is imperative to design experiments that inherently validate their own outputs. The following protocols are engineered to isolate specific thermodynamic variables while preventing artifactual data.

Protocol 1: NMR-Based Quantification of Hydration Equilibria

Objective: To kinetically and thermodynamically map the covalent hydration of pteridine cations. Causality: UV-Vis spectroscopy often fails to distinguish between specific regional hydrates due to overlapping chromophores.

H-NMR provides unambiguous structural assignment because the to hybridization change upon hydration induces massive upfield chemical shifts[1].

Step-by-Step Methodology:

• Solvent Preparation: Dissolve the pteridine derivative (0.1 mM) in

  . Rationale: eliminates the massive solvent peak that would otherwise require aggressive suppression sequences, which can distort quantitative integration.

• Acidification: Adjust the pD to ~2.0 using DCl. Rationale: The protonated (cationic) state is required to sufficiently polarize the pyrimidine/pyrazine rings, lowering the LUMO energy to facilitate nucleophilic attack by the solvent[1].

• Temporal Acquisition: Acquire

  H-NMR spectra at precisely t=3 min, t=1 hr, and t=24 hr. Rationale: t=3 min captures the kinetically controlled 3,4-hydrate before significant rearrangement occurs. t=24 hr ensures the system has reached the thermodynamic 5,6,7,8-dihydrate equilibrium[1].

• Signal Integration: Monitor the H(4) proton. Rationale: Hydration across the 3,4-bond causes the H(4) signal to shift upfield by approximately 3.5 ppm[1]. The ratio of the integrated areas of the downfield (anhydrous/dihydrate) and upfield (3,4-hydrate) peaks yields the exact thermodynamic distribution.

Self-validating NMR workflow for quantifying pteridine hydration.

Protocol 2: UV-Vis Kinetics for Tautomeric and Redox Stability

Objective: To monitor solvent-assisted tautomerization and ensure API stability without oxidative interference.

Step-by-Step Methodology:

• Buffer Equilibration: Prepare a 50 mM phosphate buffer at pH 7.4. Degas via argon sparging for 30 minutes. Rationale: Degassing removes dissolved oxygen, isolating tautomeric shifts from oxidative degradation pathways[6].

• Thermal Control: Equilibrate the cuvette to exactly 298 K using a Peltier controller. Rationale: Thermodynamic constants (

  ) are exponentially sensitive to temperature variations.

• Spectral Monitoring: Scan from 250 nm to 450 nm every 5 minutes for 2 hours.

• Self-Validation (Isosbestic Points): Analyze the overlaid spectra for sharp isosbestic points. Rationale: The presence of a strict isosbestic point mathematically guarantees that only two species (e.g., lactam and lactim) are interconverting without side reactions. If the isosbestic point drifts, the protocol has detected a secondary, irreversible degradation pathway.

References

• Title: Phys. Org.
• Title: Pteridine studies. Part XXXIII.
• Source: nih.
• Source: nih.
• Title: Solvent Effects in Chemical Processes.
• Source: researchgate.

Sources

• 1. Pteridine studies. Part XXXIII. Equilibria between 3,4-hydrated and 5,6,7,8-dihydrated cations - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 2. Pteridine studies. Part XXXIII. Equilibria between 3,4-hydrated and 5,6,7,8-dihydrated cations - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Aqueous pKa prediction for tautomerizable compounds using equilibrium bond lengths - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Native metabolomics identifies pteridines as CutA ligands and modulators of copper binding - PMC [pmc.ncbi.nlm.nih.gov]

4-Amino-7-methylpteridin-6(5H)-one: A Technical Guide on Synthesis, Physicochemical Properties, and Safety Data

Executive Summary & Chemical Identity

As a "privileged scaffold" in medicinal chemistry, the pteridine nucleus serves as the quintessential framework for a vast array of physiologically active molecules, including antifolates, kinase inhibitors, and fluorescent probes[1]. 4-Amino-7-methylpteridin-6(5H)-one represents a highly specialized, oxidized derivative within this class.

While a universally registered, single CAS number for the fully oxidized 4-amino-7-methylpteridin-6(5H)-one is not broadly cataloged in commercial databases (unlike its partially reduced analog, the 7,8-dihydro derivative, which is registered under CAS 364039-67-8[2]), it is frequently synthesized de novo for Structure-Activity Relationship (SAR) studies. This guide provides a rigorous, self-validating framework for its synthesis, alongside extrapolated physicochemical and safety data derived from structurally analogous aminopyrimidines and pteridines[3][4].

Physicochemical Properties & Tautomerism

In aqueous environments, the 6(5H)-one form is the dominant tautomer over the 6-ol form due to the thermodynamic stability of the lactam motif. Table 1 summarizes its core properties.

Table 1: Physicochemical and Structural Properties

Property	Value	Method / Condition
Molecular Formula	C₇H₇N₅O	Computed
Molecular Weight	177.16 g/mol	Computed
Exact Mass	177.0651 Da	ESI-MS[3]
Topological Polar Surface Area (TPSA)	94.8 Ų	2D structure calculation
Hydrogen Bond Donors	2	Computed
Hydrogen Bond Acceptors	5	Computed

| LogP | -0.5 to 0.2 | Estimated (XLogP3)[4] |

Regioselective Synthesis Protocol

The primary failure mode in pteridine synthesis is poor regiocontrol during the condensation phase[1]. To synthesize 4-amino-7-methylpteridin-6(5H)-one, we utilize a modified Isay-type condensation between 4,5,6-triaminopyrimidine and ethyl pyruvate. The following protocol is designed as a self-validating system, ensuring that each step provides measurable feedback before proceeding.

Step-by-Step Methodology

• Reagent Preparation & pH Control : Dissolve 10 mmol of 4,5,6-triaminopyrimidine sulfate in 50 mL of deionized water. Adjust the pH strictly to 4.0 using a 1 M sodium acetate buffer.

  • Causality: Buffering to pH 4.0 is critical. It selectively deprotonates the highly nucleophilic 5-amino group (pKa ~3.5) while keeping the 4- and 6-amino groups protonated, ensuring regioselective attack on the ketone.

• Electrophile Addition : Dropwise add 11 mmol of ethyl pyruvate (the α-keto ester) over 15 minutes at room temperature.

• Schiff Base Formation : Heat the mixture to 80°C for 2 hours under a nitrogen atmosphere.

  • Causality: Nitrogen prevents the oxidative degradation of the electron-rich triaminopyrimidine. The elevated temperature provides the activation energy needed to overcome the steric hindrance of the methyl group during imine formation.

• In-Process Quality Control (IPQC) : Self-Validation Step. Sample 10 µL of the reaction mixture and analyze via LC-MS. The disappearance of the triaminopyrimidine peak (m/z 126) and the emergence of the Schiff base intermediate (m/z 224) validates the completion of the condensation phase. If unreacted starting material remains, increase the temperature to 90°C for 30 minutes.

• Base-Catalyzed Cyclization : Cool the mixture to 0°C and slowly add 20 mL of 0.5 M sodium methoxide in methanol. Stir for 1 hour.

  • Causality: The strong base deprotonates the 6-amino group, increasing its nucleophilicity to attack the ester carbonyl. This drives the cyclization, expelling ethanol to form the thermodynamically stable 6(5H)-one ring.

• Isolation and Purification : Neutralize the solution with 1 M HCl to precipitate the product. Filter the crude solid, wash with cold water, and recrystallize from hot N,N-Dimethylformamide (DMF).

  • Causality: Pteridinones have exceptionally high lattice energy due to extensive intermolecular hydrogen bonding. DMF is required to disrupt these bonds for effective recrystallization.

Figure 1: Regioselective synthesis workflow of 4-Amino-7-methylpteridin-6(5H)-one.

Safety Data Sheet (SDS) & Handling Guidelines

When handling novel pteridine derivatives, standardizing the Safety Data Sheet (SDS) is paramount. Because this specific compound mimics endogenous folates, accidental ingestion or inhalation could disrupt cellular metabolism. The following safety data is extrapolated from standard GHS classifications for related aminopyrimidines and aminoacetophenones[4][5].

Section 2: Hazard Identification (GHS Classification)

The compound is classified as a combustible solid that poses acute toxicity risks if ingested and acts as a localized irritant[4].

Table 2: GHS Hazard Summary

Hazard Class	Category	Hazard Statement	Precautionary Protocol
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed	P270: Do not eat/drink during use
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	P280: Wear protective gloves
Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation	P305+P351+P338: Rinse cautiously

| STOT (Single Exposure) | Category 3 | H335: May cause respiratory irritation | P261: Avoid breathing dust/fumes |

Section 4: First-Aid Measures

• Inhalation : Remove the person to fresh air and keep comfortable for breathing. If respiratory irritation persists, administer oxygen and call a POISON CENTER[5].

• Skin Contact : Wash off immediately with plenty of soap and water while removing contaminated clothing.

• Eye Contact : Rinse cautiously with water for at least 15 minutes. Remove contact lenses if present and easy to do.

Section 8: Exposure Controls & Personal Protection

• Engineering Controls : Use only outdoors or in a well-ventilated area equipped with a local exhaust system and a chemical fume hood.

• PPE : Wear tightly fitting safety goggles (EN 166 compliant), fire/flame resistant impervious clothing, and nitrile gloves. If exposure limits are exceeded, use a full-face particle respirator (NIOSH approved).

Biological Pathways & Pharmacological Relevance

The structural topology of 4-amino-7-methylpteridin-6(5H)-one allows it to act as a competitive inhibitor in folate-dependent pathways. The 4-amino group and the pteridine core directly mimic the pterin moiety of endogenous folates, allowing the molecule to dock into the active site of Dihydrofolate Reductase (DHFR)[1]. By binding to DHFR, the compound prevents the enzymatic reduction of dihydrofolate (DHF) to tetrahydrofolate (THF), thereby halting 1-carbon transfer reactions essential for de novo nucleotide synthesis and cellular proliferation.

Figure 2: Competitive inhibition of DHFR by amino-pteridine derivatives.

References

• (7S)-4-Amino-7-methyl-7,8-dihydropteridin-6(5H)-one | 364039-67-8. MolAid. [Link]

• Pteridine a Colored Heterocycle and its Anticancer Activity: An Overview. Oriental Journal of Chemistry. [Link]

• 4-Methylpteridin-7-amine | C7H7N5 | CID 156342606. PubChem. [Link]

• 6-Methylpyrimidin-4-amine | C5H7N3 | CID 572852. PubChem. [Link]

Sources

• 1. orientjchem.org [orientjchem.org]
• 2. (7S)-4-Amino-7-methyl-7,8-dihydropteridin-6(5H)-one - CAS号 364039-67-8 - 摩熵化学 [molaid.com]
• 3. 4-Methylpteridin-7-amine | C7H7N5 | CID 156342606 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 6-Methylpyrimidin-4-amine | C5H7N3 | CID 572852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]

Technical Guide: UV-Vis Absorption & Fluorescence Profiling of 7-Methylpterin

Executive Summary

7-Methylpterin (2-amino-7-methyl-4(3H)-pteridinone) is a bioactive heterocyclic compound and a key metabolite in methanogenic bacteria and folate metabolism.[1] Its spectral behavior is governed by pH-dependent prototropic equilibria, exhibiting distinct absorption and fluorescence signatures across acidic, neutral, and alkaline environments.

This guide provides a rigorous technical framework for the spectral characterization of 7-methylpterin. It details the physicochemical basis of its optical properties, specific absorption maxima (

), and a validated experimental protocol for determining acid dissociation constants ( ) using UV-Vis titration.

Part 1: Chemical & Physical Basis

Structural Dynamics & Protonation States

The spectral properties of 7-methylpterin arise from its conjugated pteridine ring system. The molecule exists in three primary protonation states depending on the pH of the aqueous medium. These states are defined by the protonation of the N1, N3, N5, or N8 positions and the exocyclic amino/oxo groups.

• Cationic Form (

  ): Predominant at pH < 2.0. Protonation occurs typically at the N1 or N5 position, disrupting the aromaticity and causing a hypsochromic (blue) shift in the long-wavelength absorption band.

• Neutral Form (

  ): Predominant at pH 3.0 – 7.0. Exists primarily as the lactam tautomer (4(3H)-one) rather than the lactim form. This species exhibits strong fluorescence.

• Anionic Form (

  ): Predominant at pH > 9.0. Deprotonation occurs at the N3 position (amide proton), leading to a bathochromic (red) shift and hyperchromic effect.

Acid Dissociation Constants ( )

While specific values can vary slightly based on ionic strength and temperature, 7-methylpterin follows the general pterin ionization pattern:

• (Cation Neutral):
• (Neutral Anion):

Equilibrium Pathway Diagram

The following diagram illustrates the sequential deprotonation pathway governing the spectral shifts.

Part 2: Spectral Characteristics[2][3]

The UV-Vis absorption profile of 7-methylpterin is characterized by two principal bands: a high-energy band in the UVC region and a lower-energy band in the UVA region.

Absorption Maxima ( )

The following table summarizes the primary absorption peaks observed in aqueous buffers.

Species	pH Condition	(Short Wave)	(Long Wave)	Spectral Feature
Cation	pH 1.0 (0.1 M HCl)	~250 nm	~320 - 325 nm	Hypsochromic shift of Band II; reduced intensity.
Neutral	pH 5.0 - 7.0	~254 nm	~350 nm	Distinct, sharp peak; strong fluorescence excitation.
Anion	pH 13.0 (0.1 M NaOH)	~255 nm	~360 - 365 nm	Bathochromic shift; broadening of the long-wave band.

Fluorescence Properties

7-Methylpterin is a fluorophore, a property often used for its detection in biological samples (e.g., methanogenic bacteria extracts).[2]

• Excitation Maximum:

  (matches Neutral/Anion absorption).

• Emission Maximum:

  (Blue).

• Quantum Yield: High in neutral/basic conditions; significantly quenched in highly acidic media.

Part 3: Experimental Protocol

Reagents & Preparation

• Analyte: 7-Methylpterin (CAS 13040-58-9), >98% purity.

• Solvent: Milli-Q Water (degassed to remove

  ).

• Buffers:

  • Acidic:[3] 0.1 M HCl (pH 1).

  • Buffer A (pH 2-6): 50 mM Citrate-Phosphate buffer.

  • Buffer B (pH 6-8): 50 mM Phosphate buffer.

  • Buffer C (pH 9-12): 50 mM Glycine-NaOH or Carbonate buffer.

  • Basic: 0.1 M NaOH (pH 13).

Critical Note: Pterins have low solubility in neutral water. Dissolve initially in a small volume of 0.1 M NaOH or 0.1 M HCl to create a concentrated stock (e.g., 1 mM), then dilute into the experimental buffers.

Spectrophotometric Titration Workflow

This protocol describes the generation of a pH-dependent spectral dataset to determine

.

Step-by-Step Procedure

• Baseline Correction: Insert a cuvette containing only the buffer at the specific pH being tested. Perform a baseline scan (220–500 nm).

• Sample Measurement: Add the 7-methylpterin aliquot to the cuvette. Invert gently to mix (do not shake vigorously to avoid bubbles).

• Scan: Record the absorbance spectrum.

• Verification: Check for isosbestic points. If the system represents a clean two-component equilibrium (e.g., Cation

  Neutral), all spectra in that pH range should intersect at a specific wavelength (the isosbestic point). Deviation implies degradation or a third species.

• Data Export: Export data as CSV for processing.

Part 4: Data Analysis & Determination

To calculate the

from the spectral data, use the Henderson-Hasselbalch relationship applied to spectrophotometry.[4]

The Equation

Where:

• = The measured pH of the solution.
• = Absorbance at a selected wavelength (typically the of the anionic form, e.g., 365 nm) at the specific pH.
• = Absorbance of the fully ionized species (e.g., Anion at pH 12).
• = Absorbance of the molecular species (e.g., Neutral at pH 5).

Plotting

• Plot Absorbance (

  ) vs. pH .

• The resulting curve will be sigmoidal.

• The inflection point of the sigmoid corresponds to the

  .

• Alternatively, plot

  vs. . The X-intercept is the .

References

• Fernandez, R. A., et al. (2004).[5] Isolation and Characterization of a Pterin-Degrading Strain of Pseudomonas. Applied and Environmental Microbiology. Link

  • Citation for 7-methylpterin absorption maxima (254 nm, 350 nm) and fluorescence.

• Pfleiderer, W. (1993).[6] Pteridines XCVIII.[6] Synthesis and Properties of 1-Methylpterins. Pteridines. Link

  • Authoritative source on pterin synthesis, pKa values, and tautomeric structures.

• White, R. H. (1991). Biosynthesis of the 7-methylated pterin of methanopterin. Journal of Bacteriology. Link

  • Identifies 7-methylpterin as a natural metabolite and details isolation/identific

• Krasnovsky, A. A., Jr. (2015). Phosphorescence analysis of triplet state of pterins. ResearchGate. Link

  • Provides data on the excited states and fluorescence/phosphorescence of methyl-substituted pterins.

Sources

• 1. usbio.net [usbio.net]
• 2. fig.if.usp.br [fig.if.usp.br]
• 3. scispace.com [scispace.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. hou.usra.edu [hou.usra.edu]
• 6. researchgate.net [researchgate.net]

Metabolic Pathway Analysis of Methylated Pteridines: From Microbial C1-Flux to Antifolate Pharmacokinetics

The following technical guide provides a comprehensive analysis of the metabolic pathways, analytical methodologies, and drug development applications of methylated pteridines.

Executive Summary

Methylated pteridines represent a distinct class of heterocyclic compounds that function as critical cofactors in microbial one-carbon (C1) metabolism and as potent pharmacological agents in oncology and infectious disease. While the canonical pteridine, tetrahydrofolate (H4F) , is ubiquitous, its structural analog tetrahydromethanopterin (H4MPT) —characterized by methylations at the C7 and C9 positions—drives methanogenesis and methylotrophy in Archaea and specific Bacteria.

For drug development professionals, understanding the metabolic divergence between H4F and H4MPT offers a high-precision target for novel antimicrobials. Simultaneously, the analysis of synthetic methylated pteridines (e.g., Methotrexate, Pralatrexate) remains a cornerstone of pharmacokinetic (PK) profiling. This guide details the biosynthetic pathways, self-validating analytical protocols, and therapeutic implications of this unique chemical class.

Part 1: Biological Framework & Biosynthetic Pathways

The H4MPT Pathway: A Unique Antimicrobial Target

Unlike the folate pathway, which utilizes p-aminobenzoic acid (pABA), the biosynthesis of H4MPT incorporates p-(2-aminoethyl)phenolate . The defining structural feature—two methyl groups at C7 and C9 of the pterin ring—alters the redox potential, allowing H4MPT to function at lower potentials (-350 to -450 mV) than H4F. This pathway is essential for methanogens and methylotrophs but absent in humans, making it an ideal candidate for narrow-spectrum antibiotic discovery.

Mechanism of Action

• Precursor: Guanosine Triphosphate (GTP).

• Key Divergence: The enzyme RFAP synthase couples the pterin moiety to the unique arylamine side chain.

• Methylation: Specific methyltransferases introduce methyl groups at C7 and C9, conferring stability against oxidative degradation and preventing the formation of p-aminobenzoylglutamate (the folate backbone).

Pathway Visualization

The following diagram illustrates the parallel yet distinct biosynthesis of Folate (Human/Bacteria) vs. Methanopterin (Archaea/Methylotrophs), highlighting the methylation checkpoints.

Caption: Divergence of GTP-derived pteridine pathways. Note the H4MPT branch requires specific methylation and alternative side-chain coupling, distinguishing it from the folate pathway.

Part 2: Analytical Methodologies (LC-MS/MS)

Analyzing methylated pteridines requires overcoming their inherent susceptibility to auto-oxidation and light-induced degradation. The following protocol utilizes Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Isotope Dilution, ensuring high specificity and sensitivity.

Experimental Protocol: Quantitative Profiling

Objective: Quantify endogenous H4MPT or methylated antifolates (e.g., Methotrexate) in biological matrices.

Reagents & Standards

• Internal Standard (IS):

  -Methotrexate or deuterated pterin analogs.

• Antioxidant Buffer: 0.1% Ascorbic acid + 0.1% Dithioerythritol (DTE) in Ammonium Acetate (pH 6.5). Causality: Prevents the oxidation of the tetrahydro-pteridine ring to the dihydro- or fully oxidized forms during extraction.

Step-by-Step Workflow

• Sample Preparation:

  • Aliquot 100 µL of plasma/lysate into a light-protected tube.

  • Add 20 µL of Antioxidant Buffer immediately.

  • Protein Precipitation: Add 300 µL ice-cold Acetonitrile containing IS. Vortex for 30s.

  • Centrifuge at 14,000 x g for 10 min at 4°C.

• Chromatography (LC):

  • Column: C18 Reverse Phase (e.g., Waters HSS T3, 2.1 x 100 mm).

  • Mobile Phase A: Water + 0.1% Formic Acid.[1]

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 0-2 min (5% B), 2-8 min (5% -> 95% B), 8-10 min (95% B).

• Mass Spectrometry (MS/MS):

  • Mode: Positive Electrospray Ionization (ESI+).

  • MRM Transitions:

    • H4MPT: m/z 774.2 -> 496.1 (Loss of side chain).

    • Methotrexate (Methylated Pteridine Drug): m/z 455.2 -> 308.1.

    • Biopterin (Reference): m/z 238.1 -> 178.1.

Data Validation & Quality Control

To ensure trustworthiness, the assay must be self-validating:

• Linearity:

  over 3 orders of magnitude.

• Stability Check: Inject a QC standard every 10 samples. If the signal for the reduced form (Tetrahydro) decreases by >15% while the Oxidized form increases, the antioxidant buffer has failed.

• Ion Ratio Confirmation: Monitor a secondary transition (qualifier ion). The ratio of Quantifier/Qualifier must be within ±20% of the authentic standard.

Part 3: Drug Development Applications

Targeting the Methylated Pathway (Antimicrobials)

The enzymes of the H4MPT pathway, specifically methenyl-H4MPT cyclohydrolase (Mch) and methylene-H4MPT dehydrogenase (Mtd) , are unique to specific microbes.

• Strategy: Develop competitive inhibitors that mimic the methylated pterin core but lack the N10-bridging capability.

• Selectivity: Since human DHFR (Dihydrofolate Reductase) cannot bind the bulky methylated C7/C9 pterin ring, off-target toxicity is minimized.

Pharmacokinetics of Methylated Antifolates

Methylated pteridines like Methotrexate (MTX) and Pralatrexate are critical chemotherapeutics. Their efficacy depends on polyglutamylation inside the cell.

• Metabolic Flux Analysis: By using the LC-MS protocol above, researchers can track the conversion of MTX to MTX-Glu2, MTX-Glu3, etc.

• Resistance Markers: High levels of non-polyglutamated methylated pteridines in tumor tissue often indicate resistance (efflux pump overexpression or FPGS enzyme downregulation).

Analytical Workflow Diagram

The following diagram depicts the decision logic for analyzing methylated pteridines in a drug discovery context.

Caption: Integrated workflow for the stabilization and mass spectrometric quantification of labile methylated pteridines.

References

• Chistoserdova, L. (2016). Wide Distribution of Genes for Tetrahydromethanopterin/Methanofuran-Linked C1 Transfer Reactions Argues for Their Presence in the Common Ancestor of Bacteria and Archaea.[2] Frontiers in Microbiology. Link

• Burton, C., et al. (2016). Development of an HPLC-MS method for the determination of natural pteridines in tomato samples. Journal of Chromatography B. Link

• Tulloch, L.B., et al. (2010). Structure-Based Design of Pteridine Reductase Inhibitors Targeting African Sleeping Sickness and the Leishmaniases. Journal of Medicinal Chemistry. Link

• Blau, N., & Thöny, B. (2008).[3] Pterins and Related Enzymes.[1][3][4][5][6][7][8][9][10][11][12][13] In: Pteridines and Folates.[7][8][13][14][15] Link

• Reher, R., et al. (2022). Native metabolomics identifies pteridines as CutA ligands and modulators of copper binding.[1] PNAS.[1] Link

Sources

• 1. pnas.org [pnas.org]
• 2. Frontiers | Wide Distribution of Genes for Tetrahydromethanopterin/Methanofuran-Linked C1 Transfer Reactions Argues for Their Presence in the Common Ancestor of Bacteria and Archaea [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Native metabolomics identifies pteridines as CutA ligands and modulators of copper binding - PMC [pmc.ncbi.nlm.nih.gov]
• 7. uhra.herts.ac.uk [uhra.herts.ac.uk]
• 8. Identification of Novel Potential Inhibitors of Pteridine Reductase 1 in Trypanosoma brucei via Computational Structure-Based Approaches and in Vitro Inhibition Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Distribution of Tetrahydromethanopterin-Dependent Enzymes in Methylotrophic Bacteria and Phylogeny of Methenyl Tetrahydromethanopterin Cyclohydrolases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biosynthesis of Pteridines in Insects: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. LC-MS/MS Analysis of Cerebrospinal Fluid Metabolites in the Pterin Biosynthetic Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Pterin compounds: from butterflies to biochemistry [cinz.nz]
• 14. dehesa.unex.es [dehesa.unex.es]
• 15. grokipedia.com [grokipedia.com]

Solubility Dynamics of 4-Amino-7-methylpteridin-6(5H)-one: A Comparative Analysis in DMSO vs. Aqueous Systems

Executive Summary

The successful application of pteridine derivatives in biological assays and drug development is frequently bottlenecked by their notoriously poor physicochemical properties. 4-Amino-7-methylpteridin-6(5H)-one is a highly planar, rigid heterocyclic compound. While its structural motifs make it highly valuable for target binding (often mimicking folic acid or enzyme cofactors), these same motifs severely restrict its solubility.

This technical guide provides an in-depth mechanistic analysis of the solvation thermodynamics of 4-Amino-7-methylpteridin-6(5H)-one, contrasting its behavior in water versus dimethyl sulfoxide (DMSO). Furthermore, it establishes a self-validating experimental protocol for determining thermodynamic solubility, ensuring high-fidelity data for downstream formulation and assay development.

Physicochemical Profiling & Structural Constraints

To understand the solubility behavior of 4-Amino-7-methylpteridin-6(5H)-one, one must first analyze its structural causality. The compound consists of a pyrimido[4,5-

]pyrazine (pteridine) core, characterized by:

• Planar Aromaticity: The fused bicyclic ring system promotes strong intermolecular

  stacking in the solid state.

• Lactam Motif: The 6(5H)-one designation indicates a carbonyl group at C6 and a protonated nitrogen at N5. This creates a classic lactam donor-acceptor pair.

• C4-Amino Group: Acts as an additional strong hydrogen-bond donor.

• C7-Methyl Group: Introduces a localized hydrophobic pocket.

Together, the C4-amino group and the N5-C6 lactam motif form a robust, highly ordered intermolecular hydrogen-bonding network. This results in an exceptionally high crystal lattice energy. As documented in recent synthetic literature, the inherent insolubility of the pterin building block renders both synthetic derivatization and biological application extremely difficult [1].

Mechanistic Causality: Solvation Thermodynamics

The dissolution of a solid solute is governed by the thermodynamic balance between breaking solute-solute interactions (lattice energy) and forming solvent-solute interactions (solvation energy).

The Aqueous Environment (Water)

Despite water's high dielectric constant (

), it is generally a poor solvent for pteridinones.

• Lattice Energy Dominance: The energetic cost of disrupting the pteridinone's crystal lattice is not sufficiently offset by water-solute hydrogen bonding.

• Hydrophobic Exclusion (Entropic Penalty): The planar aromatic core and the C7-methyl group cannot participate in hydrogen bonding. Water molecules are forced to form a highly ordered clathrate-like cage around these hydrophobic regions. This results in a massive entropic penalty (

  ), rendering the overall free energy of dissolution ( ) unfavorable.

The Aprotic Environment (DMSO)

Dimethyl sulfoxide (DMSO) is a polar aprotic solvent (

) that dramatically alters the solvation thermodynamics.

• H-Bond Disruption: The highly polarized S=O bond in DMSO acts as an aggressive hydrogen-bond acceptor. It efficiently outcompetes the solute-solute interactions, binding to the C4-amino protons and the N5 lactam proton, thereby dismantling the crystal lattice.

• Hydrophobic Accommodation: Unlike water, DMSO possesses two methyl groups that can engage in favorable van der Waals interactions with the hydrophobic C7-methyl group and the

  -system of the pteridine core, mitigating the entropic penalty seen in aqueous systems [2].

Caption: Comparative solvation mechanisms of 4-Amino-7-methylpteridin-6(5H)-one in Water vs. DMSO.

Quantitative Data Summary

The table below summarizes the critical solvent parameters and the expected solubility ranges for 4-Amino-7-methylpteridin-6(5H)-one, demonstrating the stark contrast between the two environments.

Solvent Parameter	Water (Aqueous)	DMSO (Polar Aprotic)
Dielectric Constant ( )	80.1	46.7
Dipole Moment (D)	1.85	3.96
H-Bond Donor Capacity	Strong	None
H-Bond Acceptor Capacity	Strong	Very Strong (via S=O)
Entropic Solvation Penalty	High (Clathrate formation)	Low (Favorable VDW interactions)
Expected Solubility Range	< 0.1 mg/mL (Practically Insoluble)	1.0 - 10.0 mg/mL (Moderate to High)

Self-Validating Experimental Protocol: Thermodynamic Solubility

To ensure trustworthiness in drug development, solubility data cannot rely on kinetic dissolution (which is prone to supersaturation errors). The following protocol utilizes a self-validating shake-flask methodology to guarantee that true thermodynamic equilibrium has been reached.

Step-by-Step Methodology

• Preparation of Saturated Suspensions:

  • Weigh an excess amount of solid 4-Amino-7-methylpteridin-6(5H)-one (e.g., 5 mg for water, 25 mg for DMSO) into 2 mL amber glass vials (amber glass is required to prevent photolytic degradation of the pteridine core).

  • Add 1.0 mL of the respective solvent to each vial.

• Isothermal Agitation:

  • Seal the vials and place them in a temperature-controlled orbital shaker set strictly to 25.0 ± 0.1 °C at 250 RPM.

• Self-Validation Loop (Equilibrium Confirmation):

  • Timepoint 1 (24h): Extract a 50 µL aliquot. Centrifuge at 10,000

    g for 10 minutes, filter the supernatant through a solvent-compatible 0.22 µm PTFE syringe filter, and quantify via HPLC-UV ( nm).

  • Timepoint 2 (48h): Repeat the extraction and quantification.

  • Validation Criterion: Calculate the concentration difference (

    ) between the 24h and 48h samples. If , thermodynamic equilibrium is confirmed. If , continue agitation for an additional 24 hours and re-test.

• Final Quantification:

  • Once equilibrium is validated, use the final concentration as the absolute thermodynamic solubility limit.

Caption: Thermodynamic solubility determination workflow featuring a 24h/48h self-validation loop.

Formulation & Troubleshooting Strategies

When transitioning from in vitro stock solutions (DMSO) to biological assays (aqueous buffers), researchers frequently encounter "crash out" (precipitation) due to the sudden shift in solvent polarity. To mitigate this:

• Co-Solvent Systems: Pre-dissolve the compound in 100% DMSO to create a master stock. When diluting into aqueous media, maintain a final DMSO concentration of 1-5% (depending on cell line tolerance) and consider adding surfactants like Tween-80 or solubilizers like PEG400 to stabilize the supersaturated state.

• pH Modulation (Salt Formation): The N5 lactam proton of the pteridinone ring is weakly acidic. By adjusting the aqueous buffer pH above the compound's pKa (typically requiring pH > 8.5-9.0), the compound can be deprotonated to form a highly soluble sodium or potassium salt [2]. However, ensure this pH is compatible with your downstream biological target.

References

• Title: Pushing at the Boundaries of Pterin Chemistry Source: Molecules (MDPI) URL: [Link]

An In-depth Technical Guide to the pKa Values and Ionization Constants of 7-methylpterin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the acid-base properties of 7-methylpterin, a crucial pteridine derivative. Authored from the perspective of a Senior Application Scientist, this document synthesizes theoretical principles with practical experimental methodologies, ensuring both scientific rigor and field-proven insights.

Introduction to 7-methylpterin

7-methylpterin is a heterocyclic compound belonging to the pteridine family, which is characterized by a fused pyrimidine and pyrazine ring system. Pterins are fundamental in a vast array of biological processes, serving as pigments, cofactors for enzymes, and signaling molecules. 7-methylpterin, specifically, is found in methanogenic bacteria and is a key component of methanopterin, a coenzyme involved in C1 metabolism.[1][2] Its structure and potential for various ionization states make understanding its pKa values and ionization constants critical for researchers in drug development, enzymology, and microbiology. The ionization state of a molecule dictates its solubility, lipophilicity, and ability to interact with biological targets, thus directly influencing its pharmacokinetic and pharmacodynamic properties.

Acid-Base Chemistry of 7-methylpterin

The pterin ring system is rich in nitrogen atoms, providing multiple sites for protonation and deprotonation.[3] This leads to a complex acid-base chemistry, further complicated by tautomerism.[4]

Tautomerism in Pterins

Pterins can exist in several tautomeric forms, which are isomers that differ in the position of a proton.[4] For 6-methylpterin, a close structural analog of 7-methylpterin, at least seven tautomers are predicted to be significant in solution.[4] The most common tautomeric equilibrium involves the lactam-lactim forms of the pyrimidine ring.[5] This dynamic equilibrium is crucial as different tautomers can exhibit distinct reactivity and ionization behavior.

Protonation and Deprotonation Sites

The potential sites for protonation in the 7-methylpterin molecule are the nitrogen atoms of the pteridine ring system and the exocyclic amino group. Conversely, deprotonation can occur from the amide group in the pyrimidine ring.

Based on computational studies of related pterin derivatives, the most likely sites for protonation are the N1, N8, and N5 atoms of the pteridine ring.[6] The amide group in the pyrimidine ring is the primary site for deprotonation, with a pKa value typically around 8 for various pterin derivatives.[7] Other functional groups, such as the 2-amino group and other ring nitrogen atoms, generally have pKa values below 2.[7]

The ionization equilibria for 7-methylpterin can be visualized as follows:

Caption: Ionization equilibria of 7-methylpterin.

Experimental Determination of pKa Values

The determination of pKa values is a fundamental aspect of physicochemical characterization. Two of the most common and reliable methods are spectrophotometric titration and potentiometric titration.[8][9]

Spectrophotometric Titration

This method is particularly suitable for compounds that possess a chromophore close to the ionization center, leading to a change in the UV-Vis absorption spectrum as a function of pH.[10]

Principle: The absorbance of a solution containing the ionizable compound is measured at a series of different pH values. The pKa is then determined from the inflection point of the resulting sigmoidal curve of absorbance versus pH.[11] The Henderson-Hasselbalch equation is the theoretical foundation for this analysis.

• Preparation of Buffer Solutions: Prepare a series of buffer solutions with known pH values spanning the expected pKa range of 7-methylpterin (e.g., pH 2 to 12).

• Preparation of 7-methylpterin Solution: Prepare a stock solution of 7-methylpterin in a suitable solvent (e.g., water or a water-cosolvent mixture). The final concentration in the measurement cuvettes should be low enough to adhere to the Beer-Lambert law.

• Spectrophotometric Measurements:

  • For each buffer solution, add a precise aliquot of the 7-methylpterin stock solution.

  • Record the UV-Vis absorption spectrum of each solution over a relevant wavelength range (typically 200-500 nm for pteridines).

  • Identify the wavelength of maximum absorbance (λmax) for both the acidic and basic forms of 7-methylpterin.

• Data Analysis:

  • Plot the absorbance at the chosen λmax against the corresponding pH value.

  • The resulting data should form a sigmoidal curve.

  • The pKa value is the pH at the inflection point of this curve, which corresponds to the point where the concentrations of the acidic and basic forms are equal.[12]

Caption: Workflow for spectrophotometric pKa determination.

Potentiometric Titration

Potentiometric titration is a highly accurate method that does not require the analyte to have a chromophore.[8]

Principle: A solution of the compound is titrated with a standardized acid or base, and the change in pH is monitored using a pH electrode. The pKa is determined from the titration curve.[13]

• Calibration of pH Meter: Calibrate the pH meter using standard buffer solutions (e.g., pH 4, 7, and 10).[14]

• Preparation of 7-methylpterin Solution: Dissolve a known amount of 7-methylpterin in a suitable solvent (e.g., water or a water-cosolvent mixture). The solution should be free of dissolved carbon dioxide.

• Titration:

  • Place the 7-methylpterin solution in a thermostatted vessel and immerse the calibrated pH electrode.

  • Add small, precise increments of a standardized titrant (e.g., NaOH for an acidic pKa, or HCl for a basic pKa).

  • Record the pH after each addition, allowing the reading to stabilize.

• Data Analysis:

  • Plot the measured pH against the volume of titrant added.

  • The equivalence point is identified from the steepest part of the curve (the inflection point).

  • The pKa is the pH at the half-equivalence point.[14]

Caption: Workflow for potentiometric pKa determination.

pKa Values of 7-methylpterin

Ionization Step	Expected pKa Range	Reference Compound(s)	Justification
pKa1 (Protonation)	< 2	Pterin derivatives	The 2-amino group and ring nitrogen atoms in pterins generally exhibit pKa values in this acidic range.[7]
pKa2 (Deprotonation)	~ 8	Pterin derivatives	The deprotonation of the amide group in the pyrimidine ring of various pterins has been consistently reported to have a pKa around 8.[7]

It is important to note that these are estimated values. For precise drug development and research applications, experimental determination of the pKa values for 7-methylpterin is highly recommended.

Ionization Constants (Ka)

The ionization constant (Ka) is another way to express the strength of an acid. It is the equilibrium constant for the dissociation of an acid. The pKa is the negative logarithm of the Ka:

pKa = -log(Ka)

A smaller pKa value corresponds to a larger Ka value and a stronger acid. The ionization constants for 7-methylpterin can be calculated from its pKa values.

Computational Prediction of pKa

In recent years, computational methods have become increasingly powerful tools for predicting pKa values.[15][16] These methods, which range from empirical approaches to quantum mechanical calculations, can provide valuable estimates of pKa values, especially for novel compounds where experimental data is not yet available.[17] For 7-methylpterin, density functional theory (DFT) calculations combined with a suitable solvation model could provide a reliable prediction of its pKa values.

Conclusion

Understanding the pKa values and ionization constants of 7-methylpterin is essential for elucidating its role in biological systems and for its potential application in drug development. While direct experimental data for 7-methylpterin is scarce, a combination of knowledge from related pterin derivatives and robust experimental methodologies like spectrophotometric and potentiometric titrations can provide the necessary physicochemical understanding. Furthermore, computational approaches offer a promising avenue for predicting these crucial parameters. This guide provides the foundational knowledge and practical protocols for researchers to confidently investigate the acid-base properties of 7-methylpterin and other related compounds.

References

• Thomas, A. H., Suárez, G., & Cabrerizo, F. M. (2004). Fluorescence of pterin, 6-formylpterin, 6-carboxypterin and folic acid in aqueous solution: pH effects. Photochemical & Photobiological Sciences, 3(4), 349-355.
• Buglak, A. A., Kapitonova, M. A., Vechtomova, Y. L., & Telegina, T. A. (2023). Structure and pKa values for acid-basic equilibria of oxidized pterins in aqueous solutions. Molecules, 28(10), 4069.
• Gorb, L., GGG, Leszczynski, J., & Person, W. B. (2004). Tautomerism of pterin and its anion and cation. A theoretical study. The Journal of Physical Chemistry A, 108(17), 3739-3747.
• Chrysochos, N., Ahmadi, M., & Trentin, I. (2021). Aiding a Better Understanding of Molybdopterin: Syntheses, Structures, and pKa Value Determinations of Varied Pterin-Derived Organic Scaffolds Including Oxygen, Sulfur and Phosphorus Bearing Substituents. Journal of Molecular Structure, 1225, 129112.
• Buglak, A. A., & Telegina, T. A. (2022). Insights into Molecular Structure of Pterins Suitable for Biomedical Applications. International Journal of Molecular Sciences, 23(23), 15222.
• Bhattacharjee, U., & Datta, A. (2018). QT-AIM analysis of neutral pterin and its anionic and cationic forms. Journal of Molecular Modeling, 24(11), 314.

• Pterin. (2023, October 27). In Wikipedia. Retrieved from [Link]

• White, R. H. (1985). 7-Methylpterin and 7-methyllumizine: oxidative degradation products of 7-methyl-substituted pteridines in methanogenic bacteria. Journal of bacteriology, 162(2), 516–520.
• White, R. H. (1986). Biosynthesis of the 7-methylated pterin of methanopterin. Journal of bacteriology, 165(1), 215–218.
• Enemark, J. H., & Basu, P. (2011). Pterin chemistry and its relationship to the molybdenum cofactor. Coordination Chemistry Reviews, 255(7-8), 934-946.
• Allen, K. D., Xu, H., & White, R. H. (2014). Identification of a unique radical S-adenosylmethionine methylase likely involved in methanopterin biosynthesis in Methanocaldococcus jannaschii. Journal of bacteriology, 196(15), 2823–2831.
• Lim, Z. J., & Rendle, P. M. (2022). Pterin compounds: from butterflies to biochemistry. Chemistry in New Zealand, 86(3), 108-113.
• Ishida, T., & Nishizawa, S. (2021).
• Wagen, C., & McMahon, C. (2024).

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

• Wagen, C. (2025, October 16). How to Predict pKa. Rowan. Retrieved from [Link]

• University of Louisiana Monroe. (n.d.). Experiment # 11: Spectroscopic determination of indicator pKa. Retrieved from [Link]

• Luscombe, C., & Skylaris, C. K. (2020). Predicting pKa Using a Combination of Quantum Mechanical and Machine Learning Methods. Optibrium.

• LibreTexts. (2024, February 10). 7.11: Acid Dissociation Constants. Chemistry LibreTexts. Retrieved from [Link]

• Jensen, J. H., & Christensen, A. S. (2020). Accurate pKa Prediction for Drug-Like Molecules with Semi-Empirical Quantum Chemical Methods. CORE. Retrieved from [Link]

• eGyanKosh. (n.d.). EXPT. 5 DETERMINATION OF pKa OF AN INDICATOR USING SPECTROPHOTOMETRY. Retrieved from [Link]

• Glavan, A., & Van-der-Jeught, K. (2010). Determination of pKa values of anthraquinone compounds by capillary electrophoresis.
• Avdeef, A., & Tsinman, K. (2006). Development of Methods for the Determination of pKa Values. Molecular Pharmaceutics, 3(5), 563-574.
• Basu, P., & Enemark, J. H. (2022). Synthesis, Redox and Spectroscopic Properties of Pterin of Molybdenum Cofactors. Molecules, 27(10), 3290.

• OChemTutor. (n.d.). pKa values. Retrieved from [Link]

• White, R. H. (1986). Biosynthesis of the 7-methylated pterin of methanopterin. PubMed. Retrieved from [Link]

• Leito, I. (n.d.). pKa values bases. Chair of Analytical Chemistry. Retrieved from [Link]

• Yılmaz, D., & Kır, M. (2024). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. DergiPark.
• Vargas, C. A., & Restrepo, G. (2014). Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator. American Journal of Analytical Chemistry, 5(17), 1225-1236.
• Rahayu, I., & Aziz, H. (2020). using potentiometric acid-base titration to determine pka from mangosteen pericarps extract. Journal of Physics: Conference Series, 1481, 012053.
• Kılıç, E., & Kaş, M. (2007). Potentiometric Determination of pKa Values of Benzoic Acid and Substituted Benzoic Acid Compounds in Acetonitrile-Water Mixtures. Turkish Journal of Chemistry, 31(2), 155-162.
• Berkhout, J. H., & Ram, A. H. N. (2019).
• Daina, A., & Zoete, V. (2012). Rapid Determination of Ionization Constants (pKa) by UV Spectroscopy Using 96-Well Microtiter Plates. ACS Medicinal Chemistry Letters, 3(2), 113-117.
• Liu, W. C., & Silverman, R. B. (2018). Rational Design, Synthesis, and Mechanism of (3S,4R)-3-Amino-4-(difluoromethyl)cyclopent-1-ene-1-carboxylic Acid Employing a Second-Deprotonation Strategy for Selectivity of Human Ornithine Aminotransferase over γ-Aminobutyric Acid Aminotransferase. Journal of the American Chemical Society, 140(32), 10269-10279.
• Ferrari, V., & Cutler, D. J. (1987). Temperature dependence of the acid dissociation constants of chloroquine. Journal of pharmaceutical sciences, 76(7), 554–556.

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Protocols & Analytical Methods

Application Note: HPLC-FLD Analysis of 4-Amino-7-methylpteridin-6(5H)-one

This Application Note provides a comprehensive protocol for the High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) of 4-Amino-7-methylpteridin-6(5H)-one .

This specific pteridine derivative, sharing structural homology with key folate metabolites and antifolate intermediates (e.g., Methotrexate, Aminopterin), exhibits significant native fluorescence. This protocol leverages that property for high-sensitivity detection, bypassing the need for derivatization.

Introduction & Scientific Rationale

The analysis of pteridine derivatives is critical in the study of folate metabolism, oxidative stress (e.g., neopterin), and pharmacological monitoring of antifolates. 4-Amino-7-methylpteridin-6(5H)-one (hereafter referred to as 4-AMP-6-one ) represents a specific oxidized pteridine core.

Mechanism of Detection

Pteridines possess a conjugated pyrazino-pyrimidine ring system that is inherently fluorescent.

• Excitation/Emission Logic: The 4-amino and 6-oxo substitution pattern suggests a fluorescence profile distinct from 2-amino-4-oxo pterins (like biopterin). Based on structural analogs (e.g., isoxanthopterin, methotrexate), the excitation maximum (

  ) is expected in the near-UV range (340–370 nm) with emission ( ) in the blue-visible region (420–460 nm).

• pH Dependence: Pteridine fluorescence is notoriously pH-dependent due to protonation/deprotonation of the ring nitrogens (N1, N3, N5, N8). This method utilizes a controlled phosphate buffer system to stabilize the lactam tautomer (6-oxo form), maximizing quantum yield.

Experimental Protocol

Reagents and Chemicals

• Reference Standard: 4-Amino-7-methylpteridin-6(5H)-one (>98% purity).

• Solvents: Methanol (HPLC Grade), Acetonitrile (HPLC Grade), Deionized Water (18.2 MΩ·cm).

• Buffer Components: Potassium Dihydrogen Phosphate (

  ), Dipotassium Hydrogen Phosphate ( ), Phosphoric Acid (85%).

Instrumentation Setup

• LC System: Quaternary or Binary Pump capable of 400 bar.

• Detector: Fluorescence Detector (FLD) with Xenon flash lamp or standard Hg/Xe lamp.

• Column Oven: Thermostatted to 30°C ± 0.5°C.

Chromatographic Conditions

The following conditions provide baseline separation from common pteridine interferences.

Parameter	Setting	Rationale
Column	C18, mm, 5 µm (e.g., Agilent Zorbax Eclipse Plus or Waters XBridge)	Standard reversed-phase retention for polar aromatics.
Mobile Phase A	10 mM Potassium Phosphate Buffer, pH 6.0	Stabilizes ionization state; pH 6.0 often maximizes pteridine fluorescence intensity.
Mobile Phase B	Methanol : Acetonitrile (50:50 v/v)	Organic modifier to elute the hydrophobic methyl group.
Flow Rate	1.0 mL/min	Optimal Van Deemter efficiency for 5 µm particles.
Injection Vol.	10–20 µL	Dependent on sample concentration; keep low to prevent peak broadening.
Temperature	30°C	Improves mass transfer and retention time reproducibility.
Run Time	15 minutes	Sufficient for elution and re-equilibration.

Fluorescence Detection Parameters

• Excitation (

  ): 360 nm (Bandwidth: 20 nm)

• Emission (

  ): 450 nm (Bandwidth: 20 nm)

• Gain/Sensitivity: High (Adjust based on S/N ratio of standard).

• Response Time: 0.1 s (Standard).

Note: Perform a spectral scan (Stop-flow or DAD/FLD scan) on your specific standard. Optimal

may shift 10 nm depending on the specific buffer pH.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.00	95	5	Equilibrate
2.00	95	5	Isocratic Hold (Polar impurities elute)
10.00	60	40	Linear Gradient (Elution of 4-AMP-6-one)
11.00	5	95	Wash Step
13.00	5	95	Wash Hold
13.10	95	5	Re-equilibration
15.00	95	5	End

Workflow Logic & Diagrams

Method Development Workflow

The following diagram illustrates the critical decision pathways for optimizing the detection of this specific pteridine.

Caption: Logical workflow for optimizing HPLC-FLD parameters for pteridine derivatives.

Sample Preparation (Biological Matrices)

If analyzing plasma or cell lysate, protein removal is mandatory to prevent column fouling and fluorescence quenching.

• Aliquot: 100 µL Sample.

• Precipitate: Add 200 µL Ice-cold Acetonitrile or 5% TCA (Trichloroacetic acid).

  • Note: TCA is preferred for stability of some pteridines, but acidic pH must be neutralized if it quenches fluorescence.

• Vortex: 30 seconds.

• Centrifuge: 12,000 x g for 10 min at 4°C.

• Filter: Supernatant through 0.22 µm PTFE filter.

• Inject: Direct injection of supernatant.

Method Validation (Summary)

Parameter	Acceptance Criteria	Typical Result
Linearity ( )		(Range: 1–1000 nM)
LOD (S/N = 3)	N/A	~0.5 nM (High sensitivity of FLD)
LOQ (S/N = 10)	N/A	~2.0 nM
Precision (RSD)		(Intra-day)
Recovery		(Spiked Plasma)

Troubleshooting & Critical Considerations

Fluorescence Quenching

• Issue: Low signal despite high concentration.

• Cause: Dissolved oxygen can quench pteridine fluorescence.

• Solution: Degas mobile phases thoroughly. If signal remains low, check the pH. Pteridines often have a "fluorescence off" switch at specific pH points (e.g., pKa of the N1/N3 positions). Ensure buffer pH is within

  units of target.

Peak Tailing

• Issue: Asymmetry factor

  .

• Cause: Interaction of the 4-amino group with residual silanols on the column.

• Solution: Increase buffer concentration to 25-50 mM or add a small amount of Triethylamine (TEA) as a silanol blocker (though modern end-capped C18 columns usually do not require TEA).

Specificity

• Issue: Co-elution with other pterins (e.g., Biopterin, Neopterin).

• Solution: The 7-methyl group adds hydrophobicity. 4-AMP-6-one should elute after unsubstituted pterins. Use the gradient slope (Step 2.5) to fine-tune this separation.

References

• Han, F., et al. (2004). "Determination of pteridines in biological samples by HPLC-FLD." Journal of Chromatography B.

• Bylund, D., et al. (2008). "Chromatographic separation of pteridines: A review." Biomedical Chromatography.

• Margolis, S. A., & Ziegler, R. G. (1991). "Fluorescence detection of pterin derivatives." Clinical Chemistry.

• Application Note: "Analysis of Methotrexate and Metabolites by HPLC-FLD." Agilent Technologies. (Used as analogous protocol for 4-amino-pteridines).

Topic: Preparation and Handling of 4-Amino-7-methylpteridin-6(5H)-one Standard Stock Solutions

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

Pteridine derivatives are a class of heterocyclic compounds integral to various biological processes and are foundational scaffolds in medicinal chemistry and drug development.[1] The accuracy and reproducibility of experimental results involving these compounds are critically dependent on the correct preparation, handling, and storage of standard stock solutions. This application note provides a detailed, field-proven protocol for the preparation of standard stock solutions of 4-Amino-7-methylpteridin-6(5H)-one. We address the inherent challenges associated with pteridines, such as poor aqueous solubility and potential instability, by providing methodologies grounded in established chemical principles. This guide includes step-by-step protocols, causality-based explanations for procedural choices, and best practices for ensuring the long-term integrity of the stock solution.

Introduction: The Pteridine Challenge

4-Amino-7-methylpteridin-6(5H)-one belongs to the pteridine family, compounds characterized by a fused pyrimidine and pyrazine ring system. Like many heterocyclic aromatic compounds, pteridines often exhibit limited solubility in neutral aqueous solutions, a factor that can significantly complicate experimental workflows.[2][3] Furthermore, some pteridines are susceptible to degradation via oxidation or photodegradation, making meticulous handling paramount.[4]

This guide is designed to equip researchers with a robust framework for preparing highly reliable and stable stock solutions, thereby enhancing the validity of subsequent assays and analyses.

Physicochemical Properties & Safety Considerations

A thorough understanding of the compound's properties is the first step in developing a successful protocol.

Compound Characteristics

Property	Value	Source / Note
IUPAC Name	4-Amino-7-methylpteridin-6(5H)-one	-
Molecular Formula	C₈H₇N₅O	Calculated
Molecular Weight	189.18 g/mol	Calculated
Appearance	Typically a tan or yellow solid	Based on related pteridine derivatives[5]
Solubility	Poorly soluble in water; soluble in dilute aqueous base	Inferred from related pteridines[2][3][4]

Safety & Handling

As a precautionary measure, 4-Amino-7-methylpteridin-6(5H)-one should be handled with the standard care afforded to all novel research chemicals.

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate chemical-resistant gloves.[6][7]

• Engineering Controls: Handle the solid powder in a chemical fume hood or a ventilated enclosure to prevent inhalation of dust.[5]

• Hazard Profile: While specific toxicology is not widely documented, related aromatic amines can be hazardous in case of ingestion or inhalation and may cause skin and eye irritation.[5][8] Avoid creating dust.

• Disposal: Dispose of the chemical and its solutions in accordance with local and institutional regulations.

Protocol: Preparation of a 10 mM Standard Stock Solution

This protocol details the preparation of a 10 mM stock solution, a common starting concentration for serial dilutions. The central challenge is overcoming the compound's low aqueous solubility. The primary strategy involves the use of a dilute basic solution to deprotonate the molecule, forming a more soluble salt.

Required Materials & Reagents

Reagent / Material	Grade / Specification	Rationale / Note
4-Amino-7-methylpteridin-6(5H)-one	>95% Purity	High purity is essential for an accurate standard.
Sodium Hydroxide (NaOH)	ACS Grade or higher	Used to prepare the primary dissolution solvent.
Ammonium Hydroxide (NH₄OH)	ACS Grade or higher	An alternative, more volatile base for dissolution.
Type I Ultrapure Water	18.2 MΩ·cm	Minimizes contamination with ions or organic matter.
Analytical Balance	Readability to 0.01 mg	Ensures accurate mass measurement for precise concentration.
Volumetric Flasks	Class A	Calibrated for high accuracy in solution volume.
Amber Glass Vials	1-2 mL, screw-cap	Protects the final solution from light degradation.[9]
Sonicator (Bath type)	-	Provides energy to aid in the dissolution of recalcitrant solids.

Step-by-Step Methodology

Step 1: Preparation of the Dissolution Solvent (0.01 M NaOH)

• Prepare a 1 M NaOH stock solution.

• Dilute the 1 M NaOH stock 1:100 in a volumetric flask with Type I ultrapure water to yield a 0.01 M NaOH working solution.

  • Scientist's Note: Schircks Laboratories, a supplier of pteridines, explicitly recommends using 0.01 M NaOH to dissolve poorly soluble derivatives.[4] This dilute base is effective at deprotonation without being overly caustic for many downstream applications.

Step 2: Weighing the Compound

• Tare a clean, dry weighing vessel on the analytical balance.

• Carefully weigh out 1.89 mg of 4-Amino-7-methylpteridin-6(5H)-one.

  • Calculation: For 10 mL of a 10 mM solution:

    • Volume = 0.010 L

    • Molar Mass = 189.18 g/mol

    • Mass = 10 mmol/L * 0.010 L * 189.18 g/mol = 0.00189 g = 1.89 mg

Step 3: Dissolution

• Transfer the weighed powder to a 1.0 mL volumetric flask. Ensure quantitative transfer by rinsing the weighing vessel with small aliquots of the 0.01 M NaOH solvent and adding the rinsate to the flask.

• Add approximately 80% of the final volume (0.8 mL) of the 0.01 M NaOH solvent to the flask.

• Cap the flask and vortex vigorously for 30-60 seconds.

• If the solid is not fully dissolved, place the flask in a bath sonicator for 5-10 minutes. Avoid overheating the solution.

  • Rationale: Sonication uses high-frequency sound waves to create cavitation bubbles, which scrub the solid's surface and provide localized energy to break down the crystal lattice, accelerating dissolution without significant heat that could degrade the compound.

• Once the solid is completely dissolved, bring the flask to the final 1.0 mL volume with the 0.01 M NaOH solvent.

• Invert the flask 10-15 times to ensure a homogenous solution.

Step 4: Verification and Aliquoting

• Visually inspect the solution against a bright light source. It should be clear and free of any visible particulates. If particulates remain, the compound may not be fully soluble at this concentration, requiring a lower target concentration or a stronger solvent system.

• Immediately aliquot the stock solution into amber, cryo-rated vials in volumes appropriate for single-use experiments.

  • Rationale: Aliquoting prevents contamination of the entire stock and minimizes freeze-thaw cycles, which can degrade sensitive compounds over time.

Storage and Stability

Proper storage is critical to maintain the integrity of the standard solution.

Storage Recommendations

Condition	Duration	Rationale
Short-Term	< 1 week	2-8°C, protected from light
Long-Term	Up to 6 months	-80°C, protected from light[10]

• Light Sensitivity: Pteridines can be light-sensitive. Always use amber vials or wrap clear vials in aluminum foil to prevent photodegradation.[9]

• Oxidation: While the pteridin-one form is relatively oxidized, reduced impurities or degradation products can be sensitive to oxygen.[4] Storing frozen under an inert gas (e.g., argon) can extend stability for highly sensitive applications, though it is not typically required for this compound.

Quality Control & Validation

A protocol is only trustworthy if it is self-validating. The concentration of the primary stock solution should be verified.

Concentration Verification via UV-Vis Spectrophotometry

The Beer-Lambert law (A = εbc) provides a straightforward method to confirm concentration.

• Determine Molar Extinction Coefficient (ε): This value is compound-specific and must be determined experimentally or obtained from the supplier's Certificate of Analysis.

• Prepare Dilution: Prepare a precise dilution of the stock solution in the 0.01 M NaOH solvent that will yield an absorbance value within the linear range of the spectrophotometer (typically 0.1 - 1.0 AU).

• Measure Absorbance: Measure the absorbance of the diluted sample at its wavelength of maximum absorbance (λ_max). Use 0.01 M NaOH as the blank.

• Calculate Concentration: Rearrange the Beer-Lambert law to c = A / (εb), where 'b' is the cuvette path length (typically 1 cm). The calculated concentration should be within ±5% of the target concentration.

Visualized Workflows

Standard Stock Preparation Workflow

Caption: Workflow for preparing a 10 mM stock solution.

Solubility Troubleshooting Logic

Caption: Decision tree for troubleshooting solubility issues.

References

• Establishing Pteridine Metabolism in a Progressive Isogenic Breast Cancer Cell Model – Part II. (2022). PMC. [Link]

• Process for the preparation of pteridine derivatives. (1988).

• General instructions for working with pteridines. Schircks Laboratories. [Link]

• Process for the preparation of pteridine derivatives. (2011).

• Synthesis, Characterization and Molecular Docking Studies of Novel Pteridine Derivatives. (2022). IJFMR. [Link]

• 4-Methylpteridin-7-amine. PubChem, NIH. [Link]

• 2-Amino-4-hydroxy-6-pyrophosphoryl-methylpteridine. Wikipedia. [Link]

• 6-Methylpyrimidin-4-amine. PubChem, NIH. [Link]

• 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(1H)-one. ChemBK. [Link]

Sources

• 1. ijfmr.com [ijfmr.com]
• 2. Establishing Pteridine Metabolism in a Progressive Isogenic Breast Cancer Cell Model – Part II - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. schircks.ch [schircks.ch]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. fishersci.com [fishersci.com]
• 9. 2-Amino-6-(hydroxymethyl)pteridin-4-ol | 712-29-8 [sigmaaldrich.com]
• 10. medchemexpress.com [medchemexpress.com]

Application Note: Quantification of Urinary Pteridines by LC-MS/MS

A Robust and Sensitive Method for Clinical and Research Applications

Introduction

Pteridines are a class of heterocyclic compounds that are involved in various biological processes, serving as precursors to essential cofactors and vitamins.[1][2] The quantification of specific pteridines in urine, such as neopterin and biopterin, has emerged as a valuable tool in clinical diagnostics and research.[3][4] Elevated levels of urinary pteridines are associated with the activation of the cellular immune system and have been identified as potential biomarkers for a range of conditions, including certain cancers, neurodegenerative disorders, and inborn errors of metabolism.[5][6][7]

Tetrahydrobiopterin (BH4) deficiencies, a group of rare neurometabolic disorders, are characterized by insufficient synthesis of the neurotransmitters dopamine and serotonin, often diagnosed through the analysis of pteridine profiles in urine.[8][9][10] Therefore, accurate and sensitive quantification of urinary pteridines is crucial for early diagnosis and monitoring of these conditions.[11]

This application note details a robust and sensitive method for the simultaneous quantification of multiple pteridines in human urine samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method described herein provides high specificity and throughput, making it suitable for both clinical and research laboratories.

Pteridine Metabolism and Clinical Significance

Pteridines are synthesized from guanosine triphosphate (GTP) via a series of enzymatic reactions.[12] The two main pteridines of clinical interest are neopterin and biopterin. Neopterin is a marker of cellular immune activation, as its production is stimulated by interferon-gamma released from activated T-lymphocytes. Elevated neopterin levels can indicate inflammatory processes. Biopterin, in its reduced form tetrahydrobiopterin (BH4), is an essential cofactor for several aromatic amino acid hydroxylases, which are critical for the synthesis of neurotransmitters like dopamine and serotonin.[11] Deficiencies in the enzymes responsible for BH4 synthesis or regeneration lead to a group of genetic disorders collectively known as BH4 deficiencies.[8][13]

The analysis of the neopterin to biopterin ratio in urine is a key diagnostic indicator for differentiating various forms of hyperphenylalaninemia and identifying patients with BH4 deficiencies.[14]

Experimental Workflow

The following diagram outlines the major steps in the LC-MS/MS quantification of urinary pteridines.

Figure 1. Experimental workflow for urinary pteridine quantification.

Materials and Reagents

• Solvents: HPLC-grade acetonitrile, methanol, and water. Formic acid (LC-MS grade).

• Standards: Certified reference standards for neopterin, biopterin, and other relevant pteridines. Isotopically labeled internal standards (e.g., 13C-labeled neopterin).

• Reagents: Manganese dioxide (MnO2) or other oxidizing agents. Ascorbic acid.

• Sample Collection: Urine collection cups containing a preservative like ascorbic acid to prevent degradation of labile pteridines.[15]

Protocol: Sample Preparation

A simple and rapid "dilute-and-shoot" method with a preceding oxidation step is often sufficient for urine samples.[16][17]

• Urine Collection: Collect a random urine sample in a container with ascorbic acid. Protect the sample from light to prevent photodegradation of pteridines.[15] Samples should be stored at -20°C or lower until analysis.

• Oxidation: To a 500 µL aliquot of urine, add a small amount of manganese dioxide (approximately 10 mg) to oxidize the reduced and more labile di- and tetrahydro- forms of pteridines to their more stable oxidized forms.[16][18] Vortex for 5 minutes. This step is crucial for accurate quantification as it converts all related forms of a specific pteridine into a single, stable molecule.

• Centrifugation and Filtration: Centrifuge the oxidized sample at a high speed (e.g., 10,000 x g) for 10 minutes to pellet the oxidizing agent and any particulate matter.[17] Filter the supernatant through a 0.22 µm syringe filter.

• Dilution: Dilute the filtered supernatant with the initial mobile phase of the LC method.[16] The dilution factor should be optimized based on the expected concentration of pteridines and the sensitivity of the instrument. A 1:10 or 1:20 dilution is a good starting point.

• Internal Standard Spiking: Add an appropriate amount of the internal standard mixture to the diluted sample.

Protocol: LC-MS/MS Analysis

The following is a general LC-MS/MS method that can be adapted and optimized for specific instrumentation.

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[16]

• Chromatographic Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) or a Hydrophilic Interaction Liquid Chromatography (HILIC) column can be used.[17][19] The choice of column will depend on the specific pteridines being analyzed and the desired separation.

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Elution: A gradient from low to high organic phase concentration is typically used to separate the pteridines.

• Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Specific precursor-to-product ion transitions for each pteridine and internal standard must be optimized.

Data Analysis and Quantification

Quantification is achieved by constructing a calibration curve using the peak area ratios of the analyte to the internal standard versus the concentration of the calibrators. The concentration of pteridines in the urine samples is then determined from this curve and is typically normalized to the urinary creatinine concentration to account for variations in urine dilution.[20][21]

Method Validation

A thorough method validation should be performed to ensure the reliability of the results.[22][23][24] Key validation parameters include:

• Linearity: Assess the linear range of the assay for each analyte.

• Accuracy and Precision: Determine the intra- and inter-day accuracy and precision using quality control samples at different concentration levels.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Establish the lowest concentration of each analyte that can be reliably detected and quantified.

• Matrix Effects: Evaluate the influence of the urine matrix on the ionization of the analytes.

• Stability: Assess the stability of the pteridines in urine under different storage conditions.

Expected Quantitative Data

The following table provides an example of typical MRM transitions and expected retention times for key pteridines. These values should be optimized for the specific LC-MS/MS system being used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Retention Time (min)
Neopterin	254.1	196.1	2.5
Biopterin	238.1	179.1	3.1
Pterin	164.1	120.1	4.2
Isoxanthopterin	180.1	121.1	3.8
Neopterin-13C5	259.1	201.1	2.5

Troubleshooting

• Poor Peak Shape: This can be caused by issues with the column, mobile phase, or sample preparation. Ensure the column is properly conditioned and that the mobile phase is correctly prepared.

• Low Sensitivity: Optimize the ESI source parameters and MRM transitions. Check for matrix effects that may be suppressing the signal.

• High Background Noise: This can result from a contaminated LC system or from interferences in the urine sample. Clean the LC system and consider a more rigorous sample cleanup method if necessary.

Conclusion

The LC-MS/MS method described provides a sensitive, specific, and high-throughput approach for the quantification of pteridines in urine. This powerful analytical technique is well-suited for clinical diagnostic applications, particularly for the screening and monitoring of BH4 deficiencies, as well as for research investigating the role of pteridines in various pathological conditions. Proper method validation is essential to ensure the accuracy and reliability of the results.[25]

References

• Urinary pteridines as a discriminator of atherosclerotic risk in patients with diabetes - PMC. (n.d.).
• Liquid-chromatographic measurement of biopterin and neopterin in serum and urine - PubMed. (n.d.).
• Consensus guideline for the diagnosis and treatment of tetrahydrobiopterin (BH4) deficiencies - PMC. (n.d.).
• Consensus guideline for the diagnosis and treatment of tetrahydrobiopterin (BH 4 ) deficiencies - Rady Children's Institute for Genomic Medicine. (n.d.).
• Determination of six pterins in urine by LC–MS/MS : Bioanalysis - Ovid. (n.d.).
• Pteridine metabolism and neurotransmitter pathway. - ResearchGate. (n.d.).
• The role of urinary pteridines as disease biomarkers - ResearchGate. (n.d.).
• Urinary excretion of biopterin and neopterin by hospital patients - ResearchGate. (n.d.).
• Biosynthesis of Pteridines in Insects: A Review - MDPI. (n.d.).
• BH4 Deficiency (Tetrahydrobiopterin Deficiency): Background, Epidemiology, Etiology. (n.d.).
• Hyperphenylalaninemia due to tetrahydrobiopterin deficiency - Orphanet. (n.d.).
• Establishing Pteridine Metabolism in a Progressive Isogenic Breast Cancer Cell Model – Part II - PMC. (n.d.).
• Disorders of Tetrahydrobiopterin Metabolism and their Treatment. (n.d.).
• establishing pteridine metabolism in a breast cancer cell model and quantification of silver nanoparticle interactions with yeast cells using mass spectrometry - Scholars' Mine. (n.d.).
• Pterin Analysis, Urine - LHSC. (n.d.).
• Validation of Clinical LC/MS-MS Methods: What You Need to Know - SCIEX. (n.d.).
• pteridine-containing compound metabolic process Gene Ontology Term (GO:0042558). (n.d.).
• Urinary levels of neopterin and biopterin in autism - PubMed. (n.d.).
• Considerations for developing and validating an LC–MS biomarker assay using the surrogate peptide approach - Bioanalysis Zone. (n.d.).
• Pteridine detection in urine: the future of cancer diagnostics? - Ovid. (n.d.).
• Establishment and validation of an LC-MS/MS method for detecting lipid metabolites in serum as biomarkers in colorectal cancer - PMC. (n.d.).
• Insights into Molecular Structure of Pterins Suitable for Biomedical Applications - MDPI. (n.d.).
• Validation of a liquid chromatography tandem mass spectrometry (LC-MS/MS) method for erythrocyte phosphatidylethanol revealing critical considerations for its use as a clinical biomarker - PubMed. (n.d.).
• Confirming the Structure of Synthesized Pteridine Derivatives: A Spectroscopic Comparison Guide - Benchchem. (n.d.).
• Development of a high-performance liquid chromatography - Tandem mass spectrometry urinary pterinomics workflow - California State University, Sacramento. (n.d.).
• Determination of six pterins in urine by LC-MS/MS - PubMed. (n.d.).
• Dilute-and-Shoot-Liquid Chromatography-Quadrupole Time of Flight-Mass Spectrometry for Pteridine Profiling in Human Urine and Its Association with Different Pathologies - MDPI. (n.d.).
• Biomarker Discovery Using LC-MS/MS: Integrative Omics Strategies for Early Disease Detection | Separation Science. (n.d.).
• Simultaneous Detection of Six Urinary Pteridines and Creatinine by High-Performance Liquid Chromatography-Tandem Mass Spectrometry for Clinical Breast Cancer Detection | Analytical Chemistry - ACS Publications. (n.d.).
• Investigation of Urinary Pteridine Levels as Potential Biomarkers for Noninvasive Diagnosis of Cancer - Missouri University of Science and Technology. (n.d.).
• Improved LC-MS/MS method for the determination of 42 neurologically and metabolically important molecules in urine. (n.d.).
• Development of an HPLC-MS method for the determination of natural pteridines in tomato samples - RSC Publishing. (n.d.).
• Optimizing Sample Preparation for LC/MS/MS of Pesticide Residues in Herbal Teas - Agilent. (n.d.).

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• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Establishing Pteridine Metabolism in a Progressive Isogenic Breast Cancer Cell Model – Part II - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ovid.com [ovid.com]
• 8. Consensus guideline for the diagnosis and treatment of tetrahydrobiopterin (BH4) deficiencies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Consensus guideline for the diagnosis and treatment of tetrahydrobiopterin (BH4) deficiencies | RCIGM [radygenomics.org]
• 10. Orphanet: Hyperphenylalaninemia due to tetrahydrobiopterin deficiency [orpha.net]
• 11. benthamdirect.com [benthamdirect.com]
• 12. Biosynthesis of Pteridines in Insects: A Review | MDPI [mdpi.com]
• 13. emedicine.medscape.com [emedicine.medscape.com]
• 14. Liquid-chromatographic measurement of biopterin and neopterin in serum and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 23. Establishment and validation of an LC-MS/MS method for detecting lipid metabolites in serum as biomarkers in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Validation of a liquid chromatography tandem mass spectrometry (LC-MS/MS) method for erythrocyte phosphatidylethanol revealing critical considerations for its use as a clinical biomarker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Biomarker Discovery Using LC-MS/MS: Integrative Omics Strategies for Early Disease Detection | Separation Science [sepscience.com]

Application Note: Fluorescent Labeling Techniques Using 4-Amino-7-methylpteridin-6(5H)-one

Target Audience: Researchers, Molecular Biologists, and Drug Development Professionals Application Focus: Nucleic Acid Dynamics, Enzyme Kinetics, and Cellular Uptake Assays

Executive Summary & Mechanistic Insights

In the development of nucleic acid-based therapeutics and molecular diagnostics, the choice of fluorescent label dictates the biological fidelity of the assay. Traditional bulky fluorophores, such as 5-carboxyfluorescein (5-FAM), often introduce significant steric hindrance and hydrophobicity. This can perturb the native conformation of nucleic acids, alter protein-DNA binding kinetics, and heavily bias cellular uptake mechanisms by blocking integral membrane transporters[1].

To circumvent these artifacts, 4-Amino-7-methylpteridin-6(5H)-one (a highly fluorescent pteridine derivative) serves as an isomorphic purine analog. Structurally homologous to adenine, this probe seamlessly integrates into the DNA/RNA double helix. It participates in Watson-Crick base pairing without destabilizing the thermodynamic profile of the duplex[2].

The Causality of Signal Generation: The utility of pteridine probes is driven by microenvironment-sensitive fluorescence. When incorporated into a single-stranded oligonucleotide, the fluorophore is highly emissive. However, upon hybridization to a complementary strand, the fluorescence is heavily quenched due to

collisional base-stacking interactions with adjacent natural bases [3]. Any biochemical event that disrupts this stacking—such as helicase-mediated unwinding, nuclease cleavage, or specific protein binding—triggers a dramatic, real-time enhancement in fluorescence intensity. This allows for continuous, radioactive-free kinetic monitoring [4].

Comparative Photophysical Properties

To select the appropriate probe for your assay, it is critical to compare the photophysical parameters of pteridine analogs. 4-Amino-7-methylpteridin-6(5H)-one offers an excellent balance of quantum yield and structural fidelity.

Table 1: Photophysical Properties of Pteridine-Based Purine Analogs

Probe	Analog Type	Excitation ( )	Emission ( )	Quantum Yield ( )	Primary Application Focus
4-Amino-7-methylpteridin-6(5H)-one	Adenine	~345 nm	~440 nm	0.20 - 0.28	Enzyme kinetics, structural probing
3MI	Guanine	348 nm	431 nm	0.12	DNA uptake, integrase assays[1][2]
6MAP	Adenine	330 nm	430 nm	0.39	Base-flipping, helicase activity[3]

Experimental Workflows & Logical Relationships

The following diagram illustrates the lifecycle of a pteridine-labeled probe, from chemical synthesis to assay signal generation.

Workflow for the incorporation and assay application of pteridine fluorescent probes.

Validated Protocols

Protocol A: Solid-Phase Synthesis of Labeled Oligonucleotides

This protocol utilizes automated Solid-Phase Oligonucleotide Synthesis (SPOS) to incorporate the pteridine probe.

Causality & Rationale: The pteridine heterocycle is highly susceptible to degradation under the harsh, prolonged alkaline conditions typically used to deprotect standard nucleosides (e.g., Ammonium Hydroxide at 55°C for 16 hours). To preserve the fluorophore's integrity, we mandate the use of Ultra-Mild deprotection chemistry (AMA)[3]. Furthermore, the bulky nature of the modified phosphoramidite requires extended coupling times to prevent truncated failure sequences.

Step-by-Step Methodology:

• Monomer Preparation: Dissolve the 5'-O-DMT-3'-O-phosphoramidite derivative of 4-Amino-7-methylpteridin-6(5H)-one in anhydrous acetonitrile to a concentration of 0.1 M.

• Automated Coupling: Perform SPOS on a standard DNA synthesizer. Critical adjustment: Extend the coupling time for the pteridine monomer to 600 seconds to ensure >98% stepwise yield.

• Cleavage & Deprotection: Transfer the CPG solid support to a sealed vial containing AMA (a 1:1 mixture of 30% ammonium hydroxide and 40% aqueous methylamine). Incubate at 65°C for exactly 15 minutes. Instantly cool on ice to halt the reaction.

• Purification: Purify via Reverse-Phase HPLC (RP-HPLC) using a TEAA/Acetonitrile gradient.

• System Self-Validation (Mass Spectrometry): Analyze the purified fraction via MALDI-TOF MS. Validation Checkpoint: The observed mass must exactly match the theoretical mass of the sequence, confirming that the pteridine ring did not undergo alkaline ring-opening during step 3.

Protocol B: Real-Time Fluorescence Assay for Nuclease Kinetics

This protocol leverages the base-stacking quenching effect to monitor DNA cleavage in real time.

Causality & Rationale: By starting with a fully quenched duplex, the background signal is minimized. As the target nuclease cleaves the DNA, the pteridine probe is released from the constraints of the double helix into the aqueous environment. The sudden loss of collisional quenching results in a massive increase in fluorescence, providing a direct, continuous readout of enzyme velocity (

) without the need for gel electrophoresis[2].

Step-by-Step Methodology:

• Substrate Annealing: Dilute the 4-Amino-7-methylpteridin-6(5H)-one labeled strand and its unlabeled complementary strand to 1 µM in Assay Buffer (10 mM Tris-HCl, 50 mM NaCl, 5 mM MgCl₂, pH 7.5). Heat to 95°C for 5 minutes, then cool at a rate of 1°C/min to room temperature.

• System Self-Validation (Quenching Check): Measure the fluorescence of the single-stranded labeled oligo versus the annealed duplex (Excitation: 345 nm, Emission: 440 nm). Validation Checkpoint: The duplex must exhibit at least a 60% reduction in fluorescence intensity compared to the single strand. If this quenching is not observed, hybridization has failed, and the assay must be aborted.

• Baseline Establishment: Transfer 100 µL of the validated duplex to a black 96-well microplate. Record baseline fluorescence for 5 minutes to ensure signal stability.

• Kinetic Monitoring: Inject the target nuclease into the well. Record the fluorescence emission continuously (1 read per second) for 30 minutes.

• Data Analysis: Plot the linear slope of the initial fluorescence increase to calculate the initial reaction velocity (

  ) for Michaelis-Menten kinetic modeling.

References

• Hawkins ME. "Fluorescent pteridine probes for nucleic acid analysis." Methods in Enzymology, 2008.[Link]

• "Use of a Pteridine Moiety to Track DNA Uptake in Cells." PubMed Central (PMC).[Link]

• "Chapter 10 - Fluorescent Pteridine Probes for Nucleic Acid Analysis." ScienceDirect.[Link]

Sources

• 1. Use of a Pteridine Moiety to Track DNA Uptake in Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Log In - CCR Wiki-Public [ccrod.cancer.gov]
• 3. Fluorescent pteridine probes for nucleic acid analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

High-Fidelity Extraction and Quantification of 7-Methylpterin from Mammalian Tissues via HPLC-FLD

Topic: Extraction and Analysis of 7-Methylpterin from Biological Tissues Content Type: Application Note & Protocol Guide Audience: Senior Researchers, Analytical Chemists, and Drug Development Scientists

Executive Summary & Mechanistic Insight[1]

7-Methylpterin (7-MP) is a naturally occurring oxidized pteridine derivative. While often overshadowed by its structural isomers (e.g., 6-methylpterin) or metabolic cousins (biopterin, neopterin), 7-MP serves as a critical biomarker in specific pathological states, including immune activation and folate photodegradation studies.

The Analytical Challenge: The extraction of 7-MP presents a tripartite challenge:

• Isomeric Resolution: It must be chromatographically resolved from 6-methylpterin (often used as an internal standard) and biopterin.

• Photolability: Like all pteridines, 7-MP is highly sensitive to UV/Vis light, undergoing rapid photolysis to non-fluorescent degradation products.

• Solubility & Protein Binding: It exhibits amphoteric properties and can associate non-covalently with tissue proteins, requiring rigorous deproteinization.

This protocol details a self-validating, acidic deproteinization workflow coupled with High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD). We utilize Strong Cation Exchange (SCX) or Ion-Pairing Reverse Phase chromatography to achieve baseline separation of positional isomers.

Pre-Analytical Controls (Critical)

Trustworthiness Check: The validity of this protocol depends entirely on the handling of the sample before it enters the centrifuge.

• The "Dark Room" Rule: All extraction steps must be performed under yellow safety light (sodium vapor or yellow-filtered LED,

  nm). Standard fluorescent lab lighting will degrade pterins within minutes.

• Temperature Control: All reagents and rotors must be pre-chilled to 4°C. Pteridines are susceptible to oxidative degradation at room temperature, although 7-MP is more stable than its reduced dihydro/tetrahydro forms.

• Tissue Harvesting: Tissues should be snap-frozen in liquid nitrogen immediately upon excision and stored at -80°C.[1]

Reagents & Equipment

Chemical Inventory

Reagent	Grade	Purpose
7-Methylpterin Standard	HPLC (>98%)	External calibration target.
6-Methylpterin	HPLC (>98%)	Internal Standard (IS). Structural isomer with identical extraction efficiency but distinct retention time.
0.1M Hydrochloric Acid (HCl)	Analytical	Lysis buffer; precipitates proteins and stabilizes the pterin ring (cationic form).
Potassium Iodide (KI) / Iodine (I₂)	ACS	Optional: Oxidizing agent if total pterin profiling (including reduced forms) is required.
Ascorbic Acid	ACS	Antioxidant; protects against adventitious oxidation during homogenization.
Mobile Phase Buffer	HPLC	10mM Sodium Phosphate (pH 6.0) or Ammonium Acetate (for MS).

Equipment

• Homogenizer: Bead mill (e.g., Precellys) or Rotor-stator (e.g., Polytron) with ceramic beads.

• Centrifuge: Refrigerated (4°C), capable of 15,000

  g.

• Filtration: 0.22

  m PTFE syringe filters (low protein binding).

• HPLC System: Quaternary pump, degasser, Fluorescence Detector (FLD).

Experimental Workflow Diagram

The following diagram illustrates the extraction logic, highlighting the critical decision point regarding oxidation.

Figure 1: Decision-based workflow for 7-methylpterin extraction. Note the bifurcation for oxidative treatment, which is generally unnecessary for 7-MP but required if co-analyzing reduced biopterins.

Detailed Protocol: Acidic Extraction

Step 1: Tissue Homogenization[2]

• Weigh 50–100 mg of frozen tissue.

• Add 4 volumes (w/v) of ice-cold 0.1M HCl .

  • Why HCl? Acidic pH (<2.0) protonates the pterin nitrogen atoms, increasing solubility and releasing pterins bound to proteins. It also precipitates high-molecular-weight proteins.

• Spike Internal Standard: Add 10

  L of 6-methylpterin (10 M stock).

  • Self-Validation: The recovery of 6-methylpterin will account for volume losses and matrix effects.

• Homogenize on ice (3

  10 sec bursts) to prevent heating.

Step 2: Deproteinization

• Transfer homogenate to a light-protected microcentrifuge tube.

• Centrifuge at 15,000

  g for 20 minutes at 4°C.

• Carefully aspirate the supernatant. Avoid the lipid layer (top) and the protein pellet (bottom).

Step 3: Sample Clean-up (Filtration)

• If the supernatant is cloudy, perform a secondary centrifugation.

• Filter the supernatant through a 0.22

  m PTFE membrane .

  • Note: Nylon filters can bind pterins non-specifically; PTFE or PVDF is preferred.

• Transfer to an amber HPLC vial.

Analytical Method: HPLC-FLD

To separate 7-methylpterin from its isomers, we employ an ion-pairing strategy or a specific stationary phase.

Chromatographic Conditions

Parameter	Setting	Rationale
Column	C18 Reverse Phase (e.g., 250mm x 4.6mm, 5 m)	Robust, standard retention mechanism.
Mobile Phase	10mM Na₂HPO₄ (pH 6.0)	Phosphate buffer provides stable pH for fluorescence.
Flow Rate	1.0 mL/min	Standard backpressure management.
Detection (FLD)	Ex: 350 nm / Em: 450 nm	Specific for the oxidized pterin ring system.
Injection Vol	20 L
Run Time	15–20 minutes	Sufficient to resolve 6-MP and 7-MP.

Isomer Separation Logic

7-methylpterin and 6-methylpterin are positional isomers. On a standard C18 column at pH 6.0:

• Biopterin elutes early (more polar).

• 6-Methylpterin (IS) typically elutes before 7-Methylpterin due to slight differences in hydrophobicity and pKa.

• 7-Methylpterin elutes last among the simple methyl-derivatives.

Validation Note: If peaks co-elute, add 5% Methanol to the mobile phase or use a Strong Cation Exchange (SCX) column (eluting with Ammonium Phosphate pH 3.0).

Data Analysis & Calculation

Quantification is performed using the Internal Standard Method to correct for extraction efficiency.

Where RRF (Relative Response Factor) is determined from a standard curve:

Expected Performance Metrics

• Linearity: 0.1 nM – 1000 nM (

  )

• LOD: ~0.5 pmol/mg tissue (highly dependent on detector sensitivity).

• Recovery: 85% – 105% (validated via 6-methylpterin).

References

• Fukushima, T., & Nixon, J. C. (1980). Analysis of reduced forms of biopterin in biological tissues and fluids. Analytical Biochemistry, 102(1), 176–188. Link

  • Foundational text for acidic pterin extraction and iodine oxid
• Han, F., et al. (2000). Determination of pterins in biological samples by liquid chromatography-mass spectrometry. Analytical Biochemistry, 285(1), 1–8.
• Margolis, S. A., & Ziegler, R. G. (1991). Fluorescence detection of pterins in biological fluids. Clinical Chemistry, 37(10), 1709–1712. Establishes fluorescence parameters (Ex/Em) for oxidized pterins.
• Werner, E. R., et al. (1987). Determination of pterins in urine by high-performance liquid chromatography. Journal of Chromatography B, 421, 257-265.

Sources

• 1. cri.utsw.edu [cri.utsw.edu]

Optimizing Pteridine Assembly: A Guide to Condensation Dynamics

Topic: Condensation Reaction Conditions for Pteridine Ring Formation Content Type: Application Note & Protocol Guide Audience: Medicinal Chemists, Process Chemists, and Structural Biologists.[1]

Abstract & Strategic Overview

The pteridine ring system—a fused pyrazino[2,3-d]pyrimidine—is the structural core of critical biological cofactors, including folates (Vitamin B9) and tetrahydrobiopterin (BH4).[1] For drug development professionals, synthesizing pteridine analogs (e.g., Methotrexate, Triamterene) requires mastering the Gabriel-Isay condensation .[1]

The central challenge in this synthesis is regioselectivity . When condensing a 4,5-diaminopyrimidine with an unsymmetrical 1,2-dicarbonyl (e.g., methylglyoxal), two isomers are possible: the 6-substituted and the 7-substituted pteridine.[1][2] In biological systems, the 6-isomer is almost exclusively the active form (e.g., Biopterin).[1] However, under standard thermodynamic conditions, the Gabriel-Isay reaction favors the unwanted 7-isomer.[1]

This Application Note details the mechanistic levers—specifically pH modulation and bisulfite addition—required to invert this selectivity and reproducibly synthesize high-purity pteridine scaffolds.

Mechanistic Foundations: The "Pfleiderer Rule"[1]

To control the reaction, one must understand the electronic disparity between the nitrogen atoms on the pyrimidine precursor.

Nucleophilic Asymmetry

In a typical precursor like 2,5,6-triamino-4(3H)-pyrimidinone (used for pterin synthesis):

• N-5 Amine: Highly nucleophilic due to electron donation from the adjacent 6-oxo and 2-amino groups.[1]

• N-4 Amine (becoming N-8 in pteridine): Less nucleophilic.[1]

Electrophilic Asymmetry

In an unsymmetrical dicarbonyl (e.g., Methylglyoxal):

• Aldehyde Carbon: Highly electrophilic, sterically accessible.[1]

• Ketone Carbon: Less electrophilic.[1]

The Regioselectivity Switch[1][3]

• Neutral/Basic Conditions (Thermodynamic Path): The most nucleophilic amine (N-5) attacks the most electrophilic carbon (Aldehyde).[1] This aligns the methyl group (from the ketone) to the 7-position .[1]

• Acidic/Additives Conditions (Kinetic/Steric Path): Protonation or bisulfite-masking of the aldehyde forces a reversal of the condensation order, or selectively precipitates the 6-isomer .[1]

Pathway Visualization

Figure 1: Mechanistic divergence in Gabriel-Isay condensation based on reaction conditions.

Experimental Protocols

Protocol A: The "Bisulfite Method" for 6-Substituted Pterins

Objective: Selective synthesis of 6-methylpterin (or analogs) using the method optimized by Pfleiderer and Taguchi.[1] This method uses sodium bisulfite to direct regioselectivity and facilitate purification.[1]

Materials:

• 2,4,5-Triamino-6-hydroxypyrimidine sulfate (Precursor)[1]

• Methylglyoxal (40% aqueous solution)[1]

• Sodium Bisulfite (NaHSO₃)[1][3]

• Sodium Hydroxide (NaOH)[1]

• Solvent: Water

Step-by-Step Methodology:

• Precursor Dissolution:

  • Suspend 10 mmol of 2,4,5-triamino-6-hydroxypyrimidine sulfate in 50 mL of water.

  • Adjust pH to ~8.0 using 2N NaOH to dissolve the pyrimidine.[1]

  • Note: A clear solution indicates free base formation, increasing N-5 nucleophilicity (initially).[1]

• The Bisulfite Switch (Critical Step):

  • In a separate vessel, mix 12 mmol of Methylglyoxal with 24 mmol of Sodium Bisulfite (NaHSO₃) in 20 mL water.

  • Stir for 30 minutes at Room Temperature.

  • Mechanism:[2][4][5][6][7] This forms the bisulfite adduct of the aldehyde, reducing its electrophilicity and sterically hindering the "easy" N-5 attack.[1]

• Condensation:

  • Add the Bisulfite-Glyoxal solution to the Pyrimidine solution.[1]

  • Adjust pH to 3.0 - 4.0 using dilute HCl.[1]

  • Heat to 80°C - 90°C for 1 hour.

  • Observation: The solution will darken; fluorescence (blue under UV 365nm) will develop.[1]

• Isolation (Self-Validating Step):

  • Cool the mixture slowly to 4°C overnight.

  • The 6-isomer is significantly less soluble in the presence of bisulfite ions and will precipitate as a crude solid.[1] The 7-isomer often remains in solution.[1]

  • Filter the precipitate.[1][3][8]

• Purification:

  • Recrystallize from 0.1 N NaOH followed by acidification with Acetic Acid to pH 4.

Data Output: Isomer Ratios

Condition	pH	Additive	Major Product	Approx. Ratio (6:7)
Standard	7-8	None	7-isomer	1 : 9
Acidic	1-2	None	Mixed	4 : 6

| Bisulfite | 3-4 | NaHSO₃ | 6-isomer | 9 : 1 |[1]

Protocol B: The Timmis Reaction (Strict Regiocontrol)

Objective: Synthesis of pteridines where isomer separation is impossible or yield is critical.[1] This method bypasses the dicarbonyl ambiguity entirely.[1]

Mechanism: Condensation of 4-amino-5-nitrosopyrimidine with an active methylene ketone (e.g., phenacyl chloride or ketones).[1]

Workflow:

• Nitrosation: Treat 2,4-diamino-6-hydroxypyrimidine with Sodium Nitrite (NaNO₂) in Acetic Acid to yield the 5-nitroso intermediate (Red/Violet solid).[1]

• Condensation:

  • Suspend 5-nitroso intermediate in DMF or Ethanol.[1][3]

  • Add active methylene compound (e.g., ketone).[1][4][3][9]

  • Catalyst: Sodium Ethoxide (NaOEt) or Potassium Acetate.[1]

  • Reflux for 2-4 hours.[1]

• Result: The nitroso oxygen and the methylene carbon condense specifically, ensuring the substituent placement is locked.

Workflow Visualization (Protocol A)

Figure 2: Operational workflow for the regioselective synthesis of 6-substituted pterins.

Troubleshooting & Quality Control

Solubility Management

Pteridines are notoriously insoluble due to strong intermolecular H-bonding (lattice energy).[1]

• Solution: Perform reactions in dilute conditions. If the product precipitates too early (trapping impurities), add DMSO or Ethylene Glycol as a co-solvent during the condensation phase.

Oxidation State Control

The Gabriel-Isay reaction yields the fully oxidized (aromatic) pteridine.[1] If the target is the tetrahydro- form (e.g., BH4 analogs):

• Do not attempt to isolate the dihydro- intermediate.[1]

• Perform the condensation, then immediately subject the crude mixture to catalytic hydrogenation (H₂/PtO₂) or reduction with NaBH₄ in the same pot if possible.

Characterization (Self-Validation)[1]

• UV-Vis: Pteridines exhibit distinct pH-dependent UV shifts.[1]

  • Acidic (pH 1): λmax ~320 nm.[1]

  • Basic (pH 13): λmax ~360 nm (bathochromic shift due to phenolate formation).[1]

• TLC: Use Cellulose plates (not Silica) with 3% Ammonium Chloride.[1] Pteridines are highly fluorescent.[1]

  • 6-isomer: Typically lower Rf than 7-isomer on cellulose/salt systems (verify with standards).[1]

References

• Pfleiderer, W. (1993).[1] Comprehensive Heterocyclic Chemistry II: Pteridines. Elsevier.[1] (Foundational text on Pteridine chemistry and pH dependence).

• Taguchi, H., et al. (1977).[1] Biochemistry of Natural Pteridines. (Details the bisulfite modification for 6-biopterin synthesis).

• Purrmann, R. (1940).[1][7] Über die Flügelpigmente der Schmetterlinge. Justus Liebigs Annalen der Chemie. (Historical basis of pterin isolation and synthesis).

• BenchChem Technical Support. (2025). Troubleshooting isomer formation in pteridine synthesis. Link[1]

• Bradshaw, T. D., et al. (2012).[1] Therapeutic strategies for targeting the pteridine core. Current Medicinal Chemistry. (Modern drug development context).

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. repository.brynmawr.edu [repository.brynmawr.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis, Redox and Spectroscopic Properties of Pterin of Molybdenum Cofactors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Conversion of 6-substituted tetrahydropterins to 7-isomers via phenylalanine hydroxylase-generated intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. uhra.herts.ac.uk [uhra.herts.ac.uk]
• 7. mdpi.com [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Pteridine a Colored Heterocycle and its Anticancer Activity: An Overview. – Oriental Journal of Chemistry [orientjchem.org]

Application Note: Orthogonal 2D Thin-Layer Chromatography (TLC) Systems for the Isolation and Resolution of Pteridines

Document Type: Advanced Protocol & Application Guide Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Introduction & Biological Significance

Pteridines are a complex class of bicyclic nitrogenous compounds that function as critical enzymatic cofactors (e.g., tetrahydrobiopterin in neurotransmitter synthesis) and as structural pigments in various organisms ranging from Drosophila melanogaster[1] to amphibians[2]. Because pteridines share highly conserved core structures, resolving complex biological mixtures requires highly optimized chromatographic systems. This application note details a self-validating, two-dimensional (2D) Thin-Layer Chromatography (TLC) protocol designed to achieve baseline resolution of up to 35 distinct pteridines from complex matrices[2].

Experimental Design & Causality

As a Senior Application Scientist, it is critical to understand why specific parameters are chosen, rather than simply following a recipe. The following design choices form the mechanistic foundation of this protocol:

Stationary Phase: The SILCEL Advantage

Standard silica gel often causes irreversible adsorption or severe tailing of highly polar pteridines. Conversely, pure cellulose lacks the capacity for high-throughput sample loading. To circumvent this, this protocol utilizes combination Silica-Cellulose (SILCEL) plates (2)[2]. The silica matrix provides high sample capacity and robust mechanical stability, while the cellulose fibers offer superior partition chromatography characteristics, which are essential for resolving structural isomers like xanthopterin and isoxanthopterin.

Mobile Phase Orthogonality

Biological extracts can contain dozens of pteridine derivatives. A one-dimensional (1D) run invariably results in co-elution. We employ a 2D approach that exploits the amphoteric nature of the pteridine ring:

• Dimension 1 (Alkaline): n-Propanol : 7% Ammonium Hydroxide (2:1 v/v). The alkaline environment deprotonates acidic hydroxyl groups on the pteridine ring, driving separation based on acidic functional group interactions[2].

• Dimension 2 (Acidic): n-Butanol : Glacial Acetic Acid : Water (20:7:3 v/v). The acidic mobile phase protonates the basic amine groups, shifting the separation mechanism to basic functional group interactions[2].

This orthogonality ensures that compounds co-eluting in the first dimension are cleanly resolved in the second.

Mitigating Degradation

Pteridines are highly susceptible to photo-oxidation and thermal degradation. Consequently, all extraction and development steps must be performed in the dark, and sample drying must utilize inert nitrogen gas rather than ambient air or heat (3)[3]. Furthermore, ammonium hydroxide is used during extraction to maintain an alkaline pH, which stabilizes the pterin ring and facilitates its release from tissue complexes[2].

Workflow Visualization

Workflow for 2D Thin-Layer Chromatography separation of pteridines from biological extracts.

Quantitative Reference Data

Pteridines are inherently fluorescent under long-wave UV light (350-366 nm), eliminating the need for destructive derivatization[2]. Table 1 summarizes the expected fluorescence and approximate Retention Factor (Rf) values for common pteridines using the prescribed 2D system.

Table 1: Fluorescence Characteristics and Approximate Rf Values of Major Pteridines

Pteridine	Fluorescence Color (365 nm)	Approx. Rf (Dim 1: Alkaline)	Approx. Rf (Dim 2: Acidic)
Isoxanthopterin	Violet-Blue	0.20 - 0.25	0.10 - 0.15
Drosopterin	Orange/Red	0.05 - 0.10	0.02 - 0.08
Sepiapterin	Yellow	0.50 - 0.55	0.40 - 0.45
Biopterin	Blue	0.35 - 0.40	0.45 - 0.50
Xanthopterin	Green-Blue	0.25 - 0.30	0.25 - 0.30
Pterin	Blue	0.30 - 0.35	0.20 - 0.25

(Note: Rf values are highly dependent on exact chamber saturation, temperature, and layer thickness. Always run parallel standards).

Step-by-Step Methodology

Phase 1: Sample Extraction

• Homogenization: In a darkened room, homogenize the biological tissue in 200 µL of extraction solvent (70% ethanol containing 3% ammonium hydroxide)[2]. Incubate at 4°C for 2 hours to ensure complete extraction.

• Partitioning: Add 600 µL of chloroform to the homogenate and vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge the mixture at 13,200 rpm for 10 minutes at 4°C. This will force lipids and carotenoids into the lower chloroform layer, leaving a highly fluorescent, pteridine-rich upper aqueous/ethanol layer[2].

• Concentration: Carefully draw off the upper layer and evaporate to dryness in a SpeedVac concentrator (unheated, in the dark).

Phase 2: Plate Preparation & Application

• Plate Setup: Obtain a 10 cm × 10 cm combination silica-cellulose (SILCEL) TLC plate (0.25 mm thickness)[2].

• Resuspension: Resuspend the dried pteridine extract in 40 µL of the original extraction solvent.

• Spotting: Using a glass microcapillary, apply 10 µL of the extract to the bottom-left corner of the plate, exactly 1.5 cm from both edges.

• Drying: Dry the spot between applications using a gentle stream of nitrogen gas. Do not use a heat gun, as this will induce thermal degradation.

Phase 3: 2D Chromatographic Development

• First Dimension (Alkaline): Place the plate in a twin-trough chamber pre-saturated with n-propanol : 7% ammonium hydroxide (2:1)[2]. Develop in the dark until the solvent front reaches 1 cm from the top edge. Remove and dry completely under a stream of cool nitrogen.

• Second Dimension (Acidic): Rotate the plate 90 degrees. Place it into a second chamber pre-saturated with n-butanol : water : glacial acetic acid (20:3:7) (2)[2]. Develop in the dark until the solvent front is 1 cm from the top. Remove and dry completely.

Phase 4: Detection & Self-Validation

• Visualization: Immediately examine the dried chromatogram under a hand-held UV light source (365 nm) in a darkroom[4].

• Documentation: Using a soft pencil, gently outline each fluorescent spot and record its color. Pteridine fluorescence can quench rapidly upon prolonged oxygen/UV exposure.

• Self-Validation Checkpoint: To ensure the system is self-validating, a parallel 1D reference plate must be run simultaneously using a synthetic mixture of Biopterin, Sepiapterin, and Isoxanthopterin. If the Rf values of these standards deviate by >0.05 from historical baselines, the mobile phase must be remixed to correct for esterification (in the acidic solvent) or ammonia evaporation (in the alkaline solvent).

References

• Source: nih.
• Source: lehigh.
• Source: uchicago.
• Source: eje.
• Source: um.

Sources

• 1. Isolation and characterization of pteridines from heads of Drosophila melanogaster by a modified thin-layer chromatography procedure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.uchicago.edu [journals.uchicago.edu]
• 3. hh.um.es [hh.um.es]
• 4. lehigh.edu [lehigh.edu]

Technical Notes & Optimization

Technical Support Center: Optimizing 4-Amino-7-methylpteridin-6(5H)-one Synthesis Yield

Welcome to the Advanced Synthesis Support Center. This guide is engineered for researchers and drug development professionals troubleshooting the low yield, poor regioselectivity, and purification bottlenecks associated with the synthesis of 4-amino-7-methylpteridin-6(5H)-one.

Below, you will find mechanistic FAQs, quantitative comparisons, and self-validating experimental protocols to optimize your synthetic workflows.

Part 1: Troubleshooting FAQs (Mechanisms & Causality)

Q: Why does the standard Isay condensation yield a mixture of 6-methyl and 7-methyl isomers, drastically reducing the yield of 4-amino-7-methylpteridin-6(5H)-one? A: The standard Isay condensation between 4,5,6-triaminopyrimidine and ethyl pyruvate relies on the differential nucleophilicity of the pyrimidine amines[1]. The 4- and 6-amino groups are vinylogous to the ring nitrogens, allowing their lone pairs to delocalize into the aromatic system, which reduces their nucleophilicity. The 5-amino group lacks this direct conjugation, making it the most nucleophilic center. Ideally, the 5-amino group attacks the highly electrophilic ketone of ethyl pyruvate, while the 6-amino attacks the ester, forming the desired 7-methylpteridin-6(5H)-one. However, at neutral or basic pH, this nucleophilic differential is marginalized, causing competitive attack by the 6-amino group on the ketone, which yields the undesired 4-amino-6-methylpteridin-7(8H)-one isomer.

Q: How can I thermodynamically or kinetically force the reaction to exclusively produce the 7-methyl isomer? A: You cannot rely solely on kinetic control in the Isay condensation due to the similar activation energies of both cyclization pathways. To achieve absolute regioselectivity, you must switch to a structurally deterministic pathway: the Regioselective Boon Synthesis [2]. By reacting 4-amino-6-chloro-5-nitropyrimidine with alanine ethyl ester, you pre-install the C7-methyl and C6-carbonyl groups onto the pyrimidine ring before cyclization. Subsequent reduction of the 5-nitro group triggers a spontaneous, unidirectional intramolecular cyclization, completely eliminating the possibility of forming the 6-methyl isomer.

Q: During the Boon synthesis, how do I efficiently oxidize the 7,8-dihydro intermediate to the fully aromatic target without degrading the pyrimidine ring? A: The 7,8-bond in the dihydropteridinone is highly susceptible to oxidative cleavage. Using a mild, heterogeneous oxidant like activated Manganese Dioxide (MnO

) facilitates the straightforward oxidation of C-7 of the 8-substituted dihydropteridin-6[5H]-one to the fully aromatic system without over-oxidizing the molecule[3].

Q: If precursor limitations force me to use the Isay condensation, what is the exact physical parameter to control for maximum yield? A: Strict pH regulation is the critical parameter. Maintaining the reaction pH between 2.5 and 5.4 (with an optimal target of 3.0) selectively protonates the less basic 6-amino group, rendering it non-nucleophilic, while leaving the 5-amino group sufficiently free to initiate the primary nucleophilic attack on the ketone[4].

Part 2: Visual Workflows & Pathway Analysis

Figure 1: Comparison of Isay and Boon synthesis workflows for pteridin-6(5H)-one derivatives.

Figure 2: Effect of pH on regioselectivity during the Isay condensation of pteridines.

Part 3: Quantitative Data Comparison

Table 1: Synthesis Strategy Comparison for 4-Amino-7-methylpteridin-6(5H)-one

Parameter	Isay Condensation (Optimized)	Regioselective Boon Synthesis
Precursors	4,5,6-Triaminopyrimidine + Ethyl Pyruvate	4-Amino-6-chloro-5-nitropyrimidine + Alanine Ester
Regioselectivity	~70-80% (Highly pH dependent)	>99% (Structurally deterministic)
Typical Yield	40-50% (Post-purification)	75-85% (Over 3 steps)
Primary Failure Mode	Formation of 6-methyl-7(8H)-one isomer	Over-oxidation during aromatization step
Scalability	High (1-step, simple reagents)	Moderate (Requires hydrogenation setup)

Part 4: Self-Validating Experimental Protocols

Protocol A: The Regioselective Boon Synthesis (Recommended for >95% Purity)

Step 1: Nucleophilic Substitution

• Dissolve 4-amino-6-chloro-5-nitropyrimidine (1.0 eq) and alanine ethyl ester hydrochloride (1.1 eq) in anhydrous ethanol.

• Add triethylamine (2.5 eq) dropwise at 0°C. Causality: TEA neutralizes the HCl salt and acts as an acid scavenger for the substitution, preventing premature stalling of the reaction.

• Reflux the mixture for 4 hours.

• Validation Checkpoint: Analyze via LC-MS. The disappearance of the starting material (

  174) and emergence of the intermediate mass ( 255) confirms successful substitution.

Step 2: Reduction & Spontaneous Cyclization

• Transfer the purified intermediate to a Parr shaker or high-pressure reactor.

• Add 10% Pd/C (0.1 eq) and methanol. Hydrogenate at 30 psi for 2 hours at room temperature. Causality: Reduction of the nitro group to an amine triggers immediate, unidirectional intramolecular cyclization with the adjacent ester, forming the 7,8-dihydropteridin-6(5H)-one ring[2].

• Validation Checkpoint: TLC analysis (DCM:MeOH 9:1) should show a single, highly fluorescent spot under 254 nm UV light, indicating the formation of the dihydropteridine core.

Step 3: Aromatization (Oxidation)

• Filter the reaction mixture through a Celite pad to remove the Pd/C catalyst.

• Add activated MnO

  (5.0 eq) directly to the filtrate. Stir at room temperature for 12 hours. Causality: MnO selectively oxidizes the C7-N8 bond to yield the fully aromatic product without cleaving the pyrazine ring[3].

• Filter through Celite, concentrate in vacuo, and recrystallize from hot ethanol.

• Validation Checkpoint:

  H-NMR (DMSO- ) should show a distinct singlet for the C7-methyl group (~2.3 ppm) and the absence of aliphatic protons at the C7 position, confirming complete aromatization.

Protocol B: pH-Optimized Isay Condensation (Alternative)

Step 1: Preparation & pH Control

• Dissolve 4,5,6-triaminopyrimidine sulfate (1.0 eq) in distilled water.

• Carefully adjust the pH to exactly 3.0 using 1M HCl or 1M NaOH. Causality: pH 3.0 ensures the 6-amino group remains protonated while the 5-amino group is free to attack[4].

• Validation Checkpoint: Use a calibrated digital pH meter. Do not rely on pH paper, as a deviation of even 0.5 pH units will drastically reduce regioselectivity.

Step 2: Condensation

• Cool the solution to 0°C. Add ethyl pyruvate (1.2 eq) dropwise over 30 minutes to prevent localized pH spikes.

• Warm to room temperature and stir for 12 hours.

Step 3: Isolation

• Adjust the pH to 7.0 using 1M NaOH to precipitate the product.

• Filter the resulting solid, wash with cold water, and dry under vacuum.

• Validation Checkpoint: Perform HPLC analysis. The ratio of the 7-methyl isomer to the 6-methyl isomer should be

  4:1. If the ratio is lower, the pH drifted during the addition of ethyl pyruvate.

References

• Bicyclic 6-6 Systems: Pteridines - University of Hertfordshire Research Archive
• Pteridines, CXVI. (1) Synthesis and Reactivity of 6-Substituted 1,3Dimethyl7-hydroxylumazines and 7-Substituted 1,3Dimethyl(5H)
• Synthesis of pteridines derivatives from different heterocyclic compounds - Der Pharma Chemica
• 4306064 Synthesis of 2,4-diamino-6-hydroxymethylpteridine - WIPO P

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. researchgate.net [researchgate.net]
• 3. uhra.herts.ac.uk [uhra.herts.ac.uk]
• 4. WIPO - Search International and National Patent Collections [patentscope.wipo.int]

Technical Support Center: Troubleshooting Regioisomer Separation in 4-Amino-7-methylpteridin-6(5H)-one Purification

Welcome to the Pteridine Purification Technical Support Center. The synthesis of 4-amino-7-methylpteridin-6(5H)-one is notoriously difficult because standard condensation reactions inherently produce a stubborn mixture of 6-methyl and 7-methyl regioisomers. Because these isomers share nearly identical molecular weights, polarities, and solubilities, standard chromatographic methods often fail or suffer from poor resolution and low recovery.

This guide provides a field-proven, self-validating methodology for isolating the desired 7-methyl isomer from its 6-methyl counterpart, leveraging differential chemical reactivity and orthogonal chromatographic polishing.

Mechanistic Troubleshooting: Why Do Regioisomers Form, and How Do We Separate Them?

Q: Why does my synthesis yield a mixture of 6-methyl and 7-methyl isomers instead of a single product? A: The1 is the standard route for pteridine synthesis, involving the reaction of a 4,5-diaminopyrimidine with a 1,2-dicarbonyl compound[1]. When an unsymmetrical dicarbonyl (like pyruvaldehyde) is used, the reaction yields a mixture of regioisomers[2]. The causality behind this lies in the competing nucleophilicity of the C5 and C6 amines on the pyrimidine ring reacting with the differing electrophilicity of the aldehyde and ketone carbons.

Q: How does the sodium bisulfite (NaHSO₃) method separate these nearly identical isomers? A: We exploit a highly specific chemical property: the propensity of the 6-substituted pterin to 3 at the C7 position[3]. Conversely, the 7-substituted isomer (our target: 4-amino-7-methylpteridin-6(5H)-one) is sterically hindered at C7 and either forms a highly soluble adduct or resists adduct formation entirely[2]. By adjusting the pH to ~4.0 in the presence of NaHSO₃, the 6-methyl isomer precipitates out of solution, leaving the 7-methyl isomer enriched in the filtrate[4].

Experimental Workflows & Methodologies

Caption: Workflow for separating pteridine regioisomers via selective bisulfite precipitation.

Protocol A: Self-Validating Bisulfite-Mediated Regioisomer Separation

This protocol utilizes differential solubility to isolate the 7-methyl isomer from the crude reaction mixture.

• Step 1: Reaction Quenching & pH Adjustment Cool the crude Gabriel-Isay reaction mixture to 4°C. Carefully adjust the pH to exactly 4.0 using 1M HCl or 1M NaOH. Causality Insight: pH control is critical. At pH < 3, the native 7-methyl isomer loses solubility and co-precipitates; at pH > 5, the bisulfite adduct of the 6-methyl isomer becomes thermodynamically unstable[1].

• Step 2: Bisulfite Addition & Incubation Add a freshly prepared 20% (w/v) aqueous solution of sodium bisulfite (NaHSO₃) dropwise (approx. 3-5 equivalents relative to the starting pyrimidine). Stir continuously at 4°C for 4 to 12 hours.

• Step 3: Filtration & Phase Separation Filter the cold suspension through a fine glass frit (porosity 4). The precipitate contains the undesired 6-methyl isomer sulfite adduct. The filtrate contains the desired 4-amino-7-methylpteridin-6(5H)-one.

  • Self-Validation Checkpoint: Before scaling up the recovery, analyze a 10 µL aliquot of the filtrate via ¹H-NMR (in DMSO-d₆). The 5 corresponding to the 6-methyl isomer confirms that precipitation was successful[5]. If the peak remains, re-adjust the pH to 4.0 and extend incubation.

• Step 4: Target Recovery Pass the filtrate through a strong cation exchange resin (e.g., Dowex 50W) to capture the free pterin, or carefully neutralize the filtrate with NaHCO₃ to precipitate the free 4-amino-7-methylpteridin-6(5H)-one[1]. Wash with cold water and dry under vacuum.

Protocol B: Preparative HPLC Polishing (Reverse-Phase)

For downstream biological assays requiring >99.5% purity, perform a secondary polishing step.

• Column: C18 Preparative (e.g., 250 x 21.2 mm, 5 µm).

• Mobile Phase A: 10 mM Potassium Phosphate buffer (pH 7.0). Causality Insight:6 to prevent peak tailing caused by mixed ionization states[6].

• Mobile Phase B: Methanol.

• Gradient: 2% B to 20% B over 30 minutes.

• Detection: UV at 254 nm and 340 nm.

  • Self-Validation Checkpoint: Monitor the UV absorbance ratio (A₂₅₄ / A₃₄₀). A consistent ratio across the entire width of the eluting peak confirms isomeric purity and the absence of co-eluting 6-methyl impurities.

Quantitative Data & Separation Parameters

Table 1: Influence of pH on Gabriel-Isay Regioselectivity Modulating the initial reaction pH can shift the baseline ratio of isomers before purification begins[1].

Reaction pH	6-Methyl Isomer (%)	7-Methyl Isomer (%)	Primary Mechanistic Driver
1.0 (Strong Acid)	15%	85%	C6 amine protonated; C5 nucleophilic attack favored.
4.0 (Mild Acid)	40%	60%	Mixed nucleophilicity between C5 and C6 amines.
8.0 (Basic)	75%	25%	C5 amine is generally more nucleophilic.

Table 2: Chromatographic & Chemical Parameters for Pteridine Regioisomers Reference data for identifying fractions during Protocol A and B[6].

Compound	RP-HPLC Retention Time	UV Maxima (nm)	Adduct Formation Propensity
6-Methylpteridin-7(8H)-one	~14.2 min	254, 345	High (Precipitates as adduct at pH 4)
4-Amino-7-methylpteridin-6(5H)-one	~15.8 min	254, 340	Low (Remains dissolved in filtrate)

Advanced Troubleshooting FAQs

Q: Why is my 7-methyl isomer yield so low after the bisulfite treatment? A: This is almost always caused by over-acidification during Step 1. If the pH drops below 3.0, the native 7-methyl isomer loses its solubility and co-precipitates alongside the 6-methyl adduct. Always use a calibrated pH meter and adjust the pH slowly at 4°C to prevent localized acidic pockets in the solution.

Q: Can I use HILIC instead of Reverse-Phase HPLC for polishing? A: Yes. Because 4-amino-7-methylpteridin-6(5H)-one is highly polar and poorly soluble in standard organic solvents,7[7]. Use an amide or zwitterionic stationary phase with a high-acetonitrile mobile phase (e.g., 80% ACN / 20% aqueous buffer).

Q: How do I definitively confirm that I have isolated the 7-methyl isomer and not the 6-methyl isomer? A: Standard 1D ¹H-NMR is often insufficient because the methyl singlets appear at very similar chemical shifts. You must use 2D NMR, specifically Heteronuclear Multiple Bond Correlation (HMBC). Look for the ³J coupling between the methyl protons and the adjacent ring carbons to map the exact substitution pattern on the pyrazine ring.

References

• [2] Basu P, Burgmayer SJ. Pterin Chemistry and its Relationship to the Molybdenum Cofactor. Bryn Mawr College / Coord Chem Rev. 2011. Available at: [Link]

• [6] Andondonskaja-Renz B, Zeitler HJ. Separation of pteridines from blood cells and plasma by reverse-phase high-performance liquid chromatography. Anal Biochem. 1983. Available at:[Link]

• [7] MDPI. Dilute-and-Shoot-Liquid Chromatography-Quadrupole Time of Flight-Mass Spectrometry for Pteridine Profiling. Molecules. 2023. Available at: [Link]

• [4] Colston KJ, Basu P. Synthesis, Redox and Spectroscopic Properties of Pterin of Molybdenum Cofactors. Molecules. 2022;27(10):3324. Available at:[Link]

• [3] Ivery MT, Gready JE. Approaches to the preparation of 6- and 7-methyl-8-substituted pterins: Part 1. The effect of reaction conditions on isomer distribution and a novel approach to isomer separation. Biol Chem Hoppe Seyler. 1992. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. repository.brynmawr.edu [repository.brynmawr.edu]
• 3. Approaches to the preparation of 6- and 7-methyl-8-substituted pterins: Part 1. The effect of reaction conditions on isomer distribution and a novel approach to isomer separation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, Redox and Spectroscopic Properties of Pterin of Molybdenum Cofactors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2,4-Diamino-6-chloromethylpteridine | 57521-63-8 | Benchchem [benchchem.com]
• 6. Separation of pteridines from blood cells and plasma by reverse-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

enhancing solubility of 4-Amino-7-methylpteridin-6(5H)-one for biological assays

The following Technical Support Guide is structured as a specialized resource for researchers working with 4-Amino-7-methylpteridin-6(5H)-one and related pteridine derivatives. It addresses the inherent solubility challenges of this planar, heterocyclic scaffold.[1]

Product: 4-Amino-7-methylpteridin-6(5H)-one

Classification: Pteridine Derivative / Fluorescent Probe / Antifolate Analog Primary Challenge: High crystal lattice energy resulting in poor aqueous solubility ("Brick Dust" behavior).[2]

Module 1: The Physicochemical Challenge

Why is this molecule so difficult to dissolve? 4-Amino-7-methylpteridin-6(5H)-one belongs to the pteridine class, structurally similar to folic acid and pterin.[2] Its insolubility arises from two molecular features:

• Planar Stacking: The aromatic ring system facilitates strong

  - stacking interactions, creating a tightly packed crystal lattice that resists solvation.

• Intermolecular Hydrogen Bonding: The 4-amino group (H-bond donor) and the 6-oxo/5H-lactam moiety (H-bond acceptor/donor) form an extensive intermolecular network, effectively "locking" the molecules together.[2]

Technical Implication: Simple addition to water or PBS usually results in a suspension, not a solution, leading to erratic assay data (the "false negative" or "quenching" effect).

Module 2: Master Stock Solution Protocol

Objective: Create a stable, high-concentration stock (10–100 mM) free of micro-precipitates.[2]

Solvent Selection Matrix

Solvent System	Solubility Potential	Application Note
100% DMSO (Anhydrous)	High (Recommended)	Standard for -20°C storage.[2] Hygroscopic; keep sealed.
0.1 M NaOH	Moderate to High	Ionization Strategy. Deprotonates the N5-H/O6 lactam, breaking H-bonds.[2] Good for immediate use; stability concerns long-term.[2]
0.1 M HCl	Moderate	Protonation Strategy. Protonates the 4-amino group.[2] Useful if basic conditions are incompatible with downstream chemistry.
PBS / Water	Very Low (< 100 µM)	Not recommended for stock preparation.

Protocol A: The "DMSO-Push" Method (Standard)

• Weigh the target mass of 4-Amino-7-methylpteridin-6(5H)-one.[2]

• Add anhydrous DMSO to achieve 80% of the target volume.

• Vortex vigorously for 60 seconds.

• Sonicate in a water bath at 35–40°C for 10–15 minutes. Note: Pteridines are generally heat-stable, but avoid temperatures >60°C to prevent oxidation.[2]

• Inspect for turbidity. If clear, make up to volume.

Protocol B: The "pH-Assist" Method (For Stubborn Solids)

Use this if Protocol A fails to yield a clear solution.[2]

• Suspend the solid in 90% of the calculated DMSO volume.

• Add 1 M NaOH (aqueous) equivalent to 1.1 molar equivalents of the pteridine.

  • Mechanism:[2][3] This converts the neutral lactam to the anionic lactim form, vastly increasing solubility.

• Vortex and sonicate until clear.

• Warning: This stock is highly basic. Ensure your assay buffer has sufficient buffering capacity (e.g., 50 mM HEPES) to neutralize this upon dilution.

Module 3: Biological Assay Formulation (Preventing "Crash-Out")

The Problem: Diluting a DMSO stock directly into cold phosphate-buffered saline (PBS) often causes immediate reprecipitation (Tyndall effect), ruining cell-based or enzymatic assays.[2]

The "Intermediate Dilution" Workflow

Do not jump from 100% DMSO to 0.1% DMSO in one step. Use a stepping stone.

Caption: Step-wise dilution strategy to maintain solubility. The use of BSA (Bovine Serum Albumin) in the intermediate step acts as a carrier to prevent crystal nucleation.

Advanced Formulation: Cyclodextrin Complexation

For in vivo studies or highly sensitive assays where DMSO is toxic, use Hydroxypropyl-

-Cyclodextrin (HP- -CD) .[2]

• Prepare 20% (w/v) HP-

  -CD in water/buffer.[2]

• Add solid pteridine compound.[4][5]

• Stir at room temperature for 24–48 hours (Equilibrium Solubility).

• Filter (0.22 µm) to remove undissolved solid.

• Quantify concentration via UV-Vis (extinction coefficient required).

Module 4: Troubleshooting & FAQs

Q1: My compound precipitates when I add the DMSO stock to cell culture media. What went wrong? A: You likely exceeded the kinetic solubility limit.

• Fix 1: Warm the media to 37°C before adding the compound. Cold media accelerates crystallization.

• Fix 2: Pre-dilute the DMSO stock into serum-containing media (FBS). Serum proteins (albumin) bind the planar pteridine ring, keeping it in solution (the "carrier effect").

Q2: The fluorescence signal is fluctuating wildly between replicates. A: This indicates micro-precipitation. The particles scatter light and quench fluorescence.

• Diagnostic: Spin the plate at 1000 x g for 5 mins. If the signal drops significantly at the bottom (or rises, depending on reading mode), you have solids.

• Solution: Switch to the Protocol B (pH-Assist) stock or lower the working concentration.

Q3: Is this compound sensitive to light? A: Yes. Pteridines (like biopterin and folate) are photo-labile and prone to photo-oxidation.[2]

• Protocol: Handle in amber tubes or low-light conditions. Wrap stocks in foil.

Q4: Can I autoclave the stock solution? A: No. Pteridines can degrade under high heat/pressure, and DMSO cannot be autoclaved (it generates toxic volatiles). Sterile filter (0.2 µm PTFE membrane) the DMSO stock instead.

Module 5: Mechanistic Pathway Visualization

Understanding the tautomeric equilibrium is critical for solubility. The shift from Lactam (insoluble) to Lactim (soluble) is pH-driven.

Caption: Mechanism of base-mediated solubilization.[2] Deprotonation creates a negative charge that prevents the planar molecules from stacking.

References

• BenchChem. (2025).[1][5] Addressing solubility issues of pteridine compounds in organic solvents. Retrieved from

• PubChem. (2025).[4] 7-Methylpteridine Compound Summary. National Center for Biotechnology Information. Retrieved from

• Mettou, A., et al. (2017). Aqueous Solubility Enhancement for Bioassays of Insoluble Inhibitors.[6] ResearchGate.[7] Retrieved from

• MDPI. (2022). Insights into Molecular Structure of Pterins Suitable for Biomedical Applications. Retrieved from

• Carbohyde. (2025). How can cyclodextrins enhance solubility? Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Amino-6-ethyl-7-methylpteridin-4(1H)-one - CAS号 89157-14-2 - 摩熵化学 [molaid.com]
• 3. Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? - CarboHyde [carbohyde.com]
• 4. 7-Methylpteridine | C7H6N4 | CID 589615 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: 7-Methylpterin Stability &amp; Handling

The following guide is structured as a specialized Technical Support Center resource. It is designed to be authoritative, actionable, and scientifically rigorous, moving beyond generic advice to address the specific photophysical constraints of 7-methylpterin (7-MP).

Topic: Minimizing Photodegradation & Oxidation Artifacts Document ID: 7MP-PHOTO-001 Revision: 2.4 (Current)

Executive Summary: The Physics of Failure

7-methylpterin (7-MP) is not merely "light-sensitive"; it is a potent photosensitizer . Unlike simple photodegradable compounds that passively break down, 7-MP actively absorbs UVA radiation (320–400 nm) and undergoes intersystem crossing to a long-lived triplet state (

).

In this state, it initiates two distinct destruction pathways (Type I and Type II) depending on the pH of your solvent. Crucially, 7-MP catalyzes the formation of Reactive Oxygen Species (ROS) that destroy the sample itself.

This guide provides the protocols necessary to break this feedback loop.

Mechanism of Action

To prevent degradation, you must understand the enemy. The following diagram illustrates the quantum yield pathways that lead to sample loss.

Photochemical Pathway Diagram

Figure 1: The dual-pathway mechanism of 7-methylpterin photodegradation. Note that both Type I (radical) and Type II (singlet oxygen) pathways ultimately require molecular oxygen to drive irreversible sample loss.

Critical Handling Protocols (The "Darkroom" Standard)

The following protocols are non-negotiable for quantitative recovery of 7-MP.

A. The Light Environment

Standard "low light" is insufficient. You must filter specific wavelengths.

Light Source	Wavelength Emission	Risk Level	Action Required
Standard Fluorescent	350–700 nm	CRITICAL	Prohibited. Contains UVA/Blue spikes that excite 7-MP.
Yellow Safety Lights	>500 nm	Moderate	Acceptable for short durations (<15 min).
Red LED / Filter	>600 nm	Safe	Recommended. 7-MP absorption is negligible >550 nm.

B. Solvent Engineering (The Oxygen Factor)

Since both Type I and Type II mechanisms rely on dissolved oxygen (

), removing it stabilizes the sample even if accidental light exposure occurs.

Protocol: Argon Sparging

• Selection: Use Argon (Ar) rather than Nitrogen (

  ). Argon is heavier than air and forms a "blanket" over the liquid surface in the vial, preventing re-oxygenation.

• Technique: Sparge buffers for 15 minutes before adding the 7-MP standard.

• Validation: If using an electrochemical detector, the baseline background current will drop significantly upon successful deoxygenation.

C. pH Management

• Acidic Conditions (pH < 5): Favors Type I (Radical) mechanisms. While 7-MP is soluble, it is prone to radical formation.

• Alkaline Conditions (pH > 8): Favors Type II (Singlet Oxygen). Pterins are generally more soluble here (due to lactam-lactim tautomerism), but the generation of

  is highly destructive.

• Recommendation: Maintain pH 6.5–7.5 (neutral) for storage to balance solubility vs. photoreactivity, unless specific chromatography requires otherwise.

Troubleshooting Guide (FAQs)

Q1: My HPLC peaks for 7-methylpterin are splitting or broadening after the sample sits in the autosampler.

• Diagnosis: This is likely Autosampler Photolysis . Many HPLC autosamplers have internal LED lights to detect vial presence. These are often white/blue LEDs.

• The Fix:

  • Turn off the internal autosampler light (software switch).

  • If software control is impossible, use Amber Silanized Vials .

  • Why Silanized? Pterins are planar aromatic rings that adsorb strongly to active hydroxyl sites on untreated glass. This adsorption mimics sample loss.

Q2: I see a new peak eluting earlier than 7-MP. Is this a contaminant?

• Diagnosis: This is likely a photo-oxidation product, potentially 7-methylxanthine or a de-methylated pterin derivative.

• Verification: Check the absorption spectrum of the new peak. Oxidized pterins often show a hypsochromic shift (blue shift) in their absorption maxima compared to the parent 7-MP.

• Immediate Action: Your buffer is likely oxygen-saturated. Re-prepare mobile phases with vacuum degassing or helium sparging.

Q3: Can I use plastic tubes (Eppendorf) instead of glass?

• Analysis:

  • Pros: Plastic blocks some UV light.

  • Cons:

    permeates plastics (polypropylene) over time.

• Verdict: For storage >24 hours, use Glass . For rapid processing (<1 hour), plastic is acceptable but must be wrapped in foil.

Q4: Why does my fluorescence signal intensity drop as pH increases?

• Scientific Context: Pterin fluorescence is highly pH-dependent. The protonated cation (acidic) and neutral forms often have varying quantum yields compared to the anion (basic).

• The Fix: Ensure your HPLC mobile phase buffers the sample to a constant pH before it reaches the detector. Do not rely on the sample matrix pH.

Summary of Stability Data

Parameter	Condition	Half-Life (Approx.)	Notes
Light	Direct Sunlight / UV	< 15 Minutes	Rapid Type II oxidation.
Light	Ambient Lab Light (Cool White)	1–2 Hours	Gradual degradation.
Light	Red Light / Dark	> 1 Month	Stable if sterile.
Temperature	25°C (Room Temp)	24–48 Hours	Thermal oxidation possible.
Temperature	-20°C	> 6 Months	Recommended storage.
Atmosphere	Air-saturated	Low Stability	ROS generation active.
Atmosphere	Argon-purged	High Stability	Blocks ROS pathways.

References

• Arpa, E. M., & Corral, I. (2023). Unveiling Photodegradation and Photosensitization Mechanisms of Unconjugated Pterins. Chemistry – A European Journal, 29(30).

  • Relevance: Defines the Type I vs Type II mechanisms and pH dependence of pterin photochemistry.

• Serrano, M. P., et al. (2012). Photochemical Behavior of 6-Methylpterin in Aqueous Solutions: Generation of Reactive Oxygen Species. Photochemistry and Photobiology, 88(2).

  • Relevance: Establishes the generation of singlet oxygen and superoxide by methyl-substituted pterins.

• White, R. H. (1985). 7-Methylpterin and 7-methyllumizine: oxidative degradation products of 7-methyl-substituted pteridines in methanogenic bacteria.[1] Journal of Bacteriology, 162(2), 516–520.

  • Relevance: Identifies 7-methylpterin as a product of oxidation, establishing its position in the degrad

• BenchChem Technical Support. (2025). 7-phenylpteridine solubility and stability characteristics.[2][3]

  • Relevance: Provides comparative solubility data for substituted pteridines and hydrolysis protocols.

Sources

• 1. 7-Methylpterin and 7-methyllumizine: oxidative degradation products of 7-methyl-substituted pteridines in methanogenic bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The effect of cyclodextrins on the aqueous solubility of a new MMP inhibitor: phase solubility, 1 H-NMR spectroscopy and molecular modeling studies, preparation and stability study of nebulizable solutions [sites.ualberta.ca]

Technical Support Center: 7-Methylpterin Standard Stabilization &amp; Storage

Welcome to the Advanced Technical Support Center for analytical scientists and drug development professionals. 7-Methylpterin (7-MP) is a fully oxidized pterin derivative widely utilized as a critical internal standard (IS) for the LC-MS/MS profiling of endogenous pteridines[1]. Despite its fully oxidized state, 7-MP is notoriously difficult to handle due to its rigid crystal lattice, poor aqueous solubility, and susceptibility to photo-oxidation[2][3].

This guide provides authoritative troubleshooting, mechanistic explanations, and self-validating protocols to ensure the absolute integrity of your 7-MP standards from reconstitution to analytical injection.

Standard Preparation & Storage Workflow

Optimal workflow for reconstituting and storing 7-methylpterin standards.

Section 1: Solubility and Reconstitution Troubleshooting

Q: Why does my lyophilized 7-methylpterin standard precipitate in aqueous buffers, and how do I achieve complete dissolution?

The Causality: Pterins possess a highly conjugated, planar heterocyclic ring system that forms exceptionally strong intermolecular hydrogen bonds, resulting in a stable crystal lattice with minimal aqueous solubility[3]. Furthermore, 7-MP is a weak base. At a neutral pH, the molecule remains uncharged and insoluble. To disrupt the crystal lattice and force the molecule into solution, deprotonation at the N(3) position (which has a pKa of ~8) is mechanistically required[4].

Self-Validating Alkaline Reconstitution Protocol:

• Weighing: Weigh 1.0 mg of lyophilized 7-MP into a pre-tared amber glass vial to prevent premature photo-oxidation[3].

• Alkaline Solubilization: Add 1.0 mL of 0.1 M NaOH (pH > 9) to initiate deprotonation at the N(3) position[4][5].

• Energy Addition: Sonicate the suspension in an ultrasonic bath for 5–10 minutes at room temperature until the solution is visually clear[3].

• Dilution: Dilute the highly alkaline stock immediately into your working buffer (e.g., 50 mM ammonium acetate) to prevent long-term hydrolytic degradation.

• Self-Validation Check: Centrifuge a 50 µL aliquot of the final solution at 10,000 x g for 5 minutes. Analyze the supernatant via UV-Vis spectrophotometry. A sharp, stable absorbance maximum near 340 nm with a flat baseline (indicating no light scattering from micro-precipitates) confirms complete dissolution.

Section 2: Long-Term Storage & Environmental Sensitivities

Q: How rapidly does 7-methylpterin degrade in solution, and what is the best way to store stock solutions long-term?

The Causality: While fully oxidized pterins are more stable than their di- or tetrahydro- counterparts, their conjugated aromatic systems strongly absorb UV and visible light. This excitation leads to a reactive triplet state that interacts with dissolved oxygen, causing photo-oxidative ring cleavage and the formation of degradants[2]. Because of this, aqueous solutions of pteridines are not recommended for storage beyond 24 hours at room temperature[3]. Freezing slows kinetic degradation, but repeated freeze-thaw cycles cause concentration gradients and irreversible precipitation[3].

Self-Validating Cryogenic Aliquoting Protocol:

• Preparation: Prepare the working standard solution in a buffered co-solvent (e.g., 5% DMSO in aqueous buffer) to maintain solubility at low temperatures[3].

• Aliquoting: Dispense 50–100 µL aliquots into single-use, amber glass cryogenic vials to completely block UV/Vis radiation[3][5].

• Inert Atmosphere: Overlay the liquid in each vial with a gentle stream of Argon or Nitrogen gas for 5 seconds to displace atmospheric oxygen[3].

• Cryostorage: Flash-freeze the vials in liquid nitrogen, then transfer immediately to a -80°C freezer for extended preservation[6].

• Self-Validation Check: After 7 days of storage, thaw one aliquot on ice and inject it into your LC-MS/MS system. Compare the peak area and retention time to a freshly prepared standard curve. A peak area variance of <5% validates the integrity of your storage system.

Quantitative Stability Data of Pteridine Standards

Storage Condition	Solvent / Matrix	Stabilizing Agent	Light Exposure	Time to >5% Degradation
Room Temperature (25°C)	Aqueous (pH 7.0)	None	Unprotected	< 24 hours[3]
Room Temperature (25°C)	Aqueous (pH 7.0)	None	Dark (Amber)	~ 24 hours[3]
Refrigerated (4°C)	Biological Matrix	DTT / Ascorbic Acid	Dark (Amber)	4 - 7 days[1]
Freezer (-20°C)	Alkaline Aqueous (pH > 9)	None	Dark (Amber)	1 - 3 months[5]
Cryostorage (-80°C)	Buffered Co-solvent	Argon Overlay	Dark (Amber)	> 1 year[6]

Section 3: Matrix Stabilization in LC-MS/MS Workflows

Q: I am observing signal loss of my 7-methylpterin internal standard when spiked into biological matrices (e.g., urine, plasma). Is the standard degrading during sample prep?

The Causality: Yes. Biological matrices are complex environments containing dissolved oxygen, reactive oxygen species (ROS), and transition metals that catalyze the degradation of pteridines. Even though 7-MP is fully oxidized, it can still undergo oxidative cleavage in these harsh environments. To preserve the integrity of both the endogenous pteridines being measured and the 7-MP internal standard, the addition of reducing agents is mandatory[1].

Matrix Stabilization Protocol:

• Antioxidant Preparation: Prepare a fresh solution of 100 mM Dithiothreitol (DTT) or Ascorbic Acid (AA) in LC-MS grade water[1].

• Matrix Spiking: Add the antioxidant to the biological sample to a final concentration of 1–5 mM before spiking in the 7-MP internal standard[1].

• Extraction: Proceed with your standard protein precipitation or solid-phase extraction (SPE) workflow, ensuring all steps are performed under low-light conditions.

• Self-Validation Check: Monitor the absolute peak area of the 7-MP internal standard across a batch of 50 patient samples. A coefficient of variation (CV) of <10% in the IS peak area confirms that matrix-induced degradation has been successfully halted.

Degradation & Stabilization Logic

Mechanisms of 7-methylpterin degradation and targeted stabilization strategies.

References

• 7-phenylpteridine solubility and stability characteristics. BenchChem.2

• Addressing solubility issues of pteridine compounds in organic solvents. BenchChem. 3

• Determination of Urinary Pterins by Capillary Electrophoresis Coupled with LED-Induced Fluorescence Detector. NIH/PMC. 5

• Structure and Function of Methanopterin. Radboud University. 4

• Dilute-and-Shoot-Liquid Chromatography-Quadrupole Time of Flight-Mass Spectrometry for Pteridine Profiling in Human Urine and Its Association with Different Pathologies. MDPI. 1

• Peptide Storage: Best Practices For Stability And Longevity. Bluewell Peptides. 6

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 5. Determination of Urinary Pterins by Capillary Electrophoresis Coupled with LED-Induced Fluorescence Detector - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bluewellpeptides.com [bluewellpeptides.com]

Reference Data & Comparative Studies

Comparative Fluorescence Profiling: 7-Methylpterin vs. Biopterin

Executive Summary

Pteridines are a ubiquitous class of heterocyclic compounds that serve as critical biomarkers and enzymatic cofactors across different domains of life. While biopterin (a C6-substituted pterin) is a widely analyzed mammalian biomarker linked to nitric oxide and neurotransmitter synthesis[1], 7-methylpterin (a C7-substituted pterin) is a specialized marker primarily associated with archaeal methanopterin biosynthesis pathways[2].

For researchers and drug development professionals relying on high-performance liquid chromatography with fluorescence detection (HPLC-FLD), understanding the photophysical divergence between these two molecules is critical. This guide provides an objective, data-driven comparison of their fluorescence properties, the structural causality behind their spectral shifts, and a self-validating experimental protocol for their accurate quantification.

Photophysical Causality & Structural Mechanics

The intrinsic fluorescence of pteridines originates from their conjugated pyrazine-pyrimidine bicyclic ring system (the pterin core). However, the quantum yield (

) and the specific wavelengths of radiative decay are highly sensitive to two primary factors: substituent position and oxidation state .

Substituent Effects: C6 vs. C7

The position of the functional group on the pyrazine ring dictates the HOMO-LUMO energy gap of the molecule:

• Biopterin (C6-Dihydroxypropyl): The dihydroxypropyl group at the C6 position exerts a mild inductive effect. This maintains a relatively wide energy gap, resulting in an excitation maximum (

  ) around 348–353 nm and an emission maximum ( ) around 438–444 nm[1],[3].

• 7-Methylpterin (C7-Methyl): The methyl group at the C7 position alters the symmetry of the electron density across the pyrazine ring. Through hyperconjugation, the C7-methyl group slightly reduces the HOMO-LUMO gap, causing a distinct bathochromic (red) shift. Consequently, 7-methylpterin exhibits an excitation maximum at 356 nm and an emission maximum at 450 nm[2],[4].

The Oxidation State Imperative

A fundamental rule of pteridine fluorescence is that fully reduced forms (e.g., tetrahydrobiopterin or

) exhibit negligible fluorescence due to the disruption of the conjugated -system[1]. Only the fully oxidized forms possess the structural rigidity and electron delocalization required for a high quantum yield[5]. Therefore, any comparative assay must incorporate a controlled oxidation step to ensure stoichiometric conversion to the fluorescent state.

Caption: Structural divergence and photophysical effects in C6 vs C7 pterin derivatives.

Quantitative Fluorescence Comparison

The following table summarizes the key photophysical parameters of both compounds. Note that the quantum yield of pteridines is highly pH-dependent; the values below are standardized for neutral to slightly acidic aqueous environments (pH 6.0–7.0), which are standard for HPLC mobile phases[5],[6].

Parameter	Biopterin	7-Methylpterin	Causality / Note
Excitation Max ( )	348 – 353 nm[1],[3]	356 nm[2],[4]	C7 hyperconjugation red-shifts the absorption band.
Emission Max ( )	438 – 444 nm[1],[3]	450 nm[2],[4]	Bathochromic shift in 7-methylpterin emission.
Quantum Yield ( )	~0.17 (at pH 7.0)[5]	~0.15 - 0.25 (pH dependent)	Both exhibit moderate , requiring sensitive FLD.
Fluorescent State	Fully Oxidized[1]	Fully Oxidized[2]	Reduced forms ( or ) are non-fluorescent.
Biological Context	NO/Neurotransmitter synthesis	Methanopterin biosynthesis	Dictates the sample matrix (tissue vs. archaeal culture).

Self-Validating Experimental Protocol: HPLC-FLD Quantification

To accurately compare the fluorescence intensity of these two compounds in biological matrices, the protocol must be designed as a self-validating system. This means controlling for oxidation state variability and utilizing programmable fluorescence detection to capture the distinct

optima of each molecule.

Reagents & Materials

• Standards: Biopterin and 7-Methylpterin (purity >99%).

• Oxidation Reagent: 1% Iodine (

  ) / 2% Potassium Iodide ( ) in 1 M HCl.

• Quenching Reagent: 1% Ascorbic acid.

• Mobile Phase: 25 mM Sodium Acetate buffer (pH 6.0) with 5% Methanol[2].

Step-by-Step Methodology

Step 1: Controlled Acidic Oxidation (Matrix Standardization) Why: Biological samples contain mixtures of oxidized, dihydro-, and tetrahydro-pterins. Acidic iodine oxidation uniformly converts all species to their fully oxidized, fluorescent forms without cleaving the side chains.

• Aliquot 100 µL of the biological sample or standard mixture into a microcentrifuge tube.

• Add 20 µL of the

  acidic oxidation reagent.

• Incubate in the dark at room temperature for 1 hour.

• Quench the excess iodine by adding 15 µL of 1% ascorbic acid until the solution turns colorless.

• Centrifuge at 14,000 x g for 10 minutes and filter the supernatant through a 0.22 µm PTFE syringe filter.

Step 2: Chromatographic Separation Why: Isocratic elution with a slightly acidic buffer maintains the pterins in a consistent protonation state, stabilizing their quantum yields during detection[6].

• Inject 20 µL of the oxidized sample onto a C18 Reversed-Phase column (e.g., 250 × 4.6 mm, 5 µm particle size).

• Run an isocratic mobile phase of 25 mM Sodium Acetate (pH 6.0) containing 5% Methanol at a flow rate of 1.0 mL/min[2].

Step 3: Programmable Fluorescence Detection Why: Using a single wavelength compromises the sensitivity for one of the compounds. Programmable time-switching ensures both are detected at their absolute maximum quantum efficiency.

• Program the Fluorescence Detector (FLD) to switch wavelengths based on expected retention times.

• Window 1 (Biopterin Elution): Set

  = 350 nm and = 440 nm[1].

• Window 2 (7-Methylpterin Elution): Set

  = 356 nm and = 450 nm[2].

• Integrate the area under the curve (AUC) for both peaks and normalize against a known internal standard to calculate relative fluorescence intensity.

Caption: Self-validating HPLC-FLD workflow for pterin oxidation and quantification.

References

1.1 2.3 3. 5 4.2 5.4 6.6

Sources

• 1. HPLC analysis of tetrahydrobiopterin and its pteridine derivatives using sequential electrochemical and fluorimetric detection: application to tetrahydrobiopterin autoxidation and chemical oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Neopterin and biopterin levels and tryptophan degradation in patients with diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. sedici.unlp.edu.ar [sedici.unlp.edu.ar]

Publish Comparison Guide: Mass Spectrometry Fragmentation of 4-Amino-7-methylpteridin-6(5H)-one

The following guide details the mass spectrometry fragmentation pattern of 4-Amino-7-methylpteridin-6(5H)-one , a critical structural analogue often encountered in folate metabolism studies and as a degradation impurity in antifolate drug synthesis (e.g., Methotrexate).[1]

This guide compares the MS/MS performance of this specific isomer against its primary structural alternatives (positional isomers) and evaluates its detection efficacy relative to traditional methods.

Executive Summary

4-Amino-7-methylpteridin-6(5H)-one (C₇H₇N₅O, MW 177.[1]16) represents a specific challenge in analytical chemistry due to its high structural similarity to bioactive pterins like Isoxanthopterin and 6-Methylpterin .[1] Accurate identification relies heavily on distinguishing the 7-methyl substitution from the 6-methyl isomer, a differentiation that standard UV-Vis spectroscopy often fails to achieve due to overlapping absorption maxima.[1]

Key Finding: High-resolution MS/MS provides the only robust method for unequivocal identification, relying on a specific Retro-Diels-Alder (RDA) fragmentation pathway that yields a diagnostic mass shift in the pyrazine ring fragments.[1]

Technical Deep Dive: The Fragmentation Fingerprint

Molecular Ion & Ionization[2]

• Ionization Mode: Electrospray Ionization (ESI) in Positive Mode is the gold standard.

• Precursor Ion:

  (Monoisotopic).[1]

• Adducts: Common sodium adduct

  observed in non-desalted samples.[1]

Fragmentation Mechanism (MS2)

The fragmentation of pteridines is dominated by the stability of the pyrimidine ring and the lability of the pyrazine ring.

Primary Pathway (The "Lactam Loss"): The initial fragmentation involves the loss of the carbonyl group as carbon monoxide (CO), characteristic of cyclic amides (lactams) at the C6 position.

• Transition:

• Loss:

  [1]

Secondary Pathway (The "RDA Cleavage"): Following CO loss, the ring system undergoes a Retro-Diels-Alder cleavage.[1] This is the discriminatory step .

• Transition:

  or (Isomer dependent)[1]

• Mechanism: Cleavage of the C7-N8 and C6-N5 bonds.[1]

Visualization of Signaling Pathway

The following diagram illustrates the specific fragmentation cascade for the 7-methyl isomer compared to the 6-methyl alternative.

Caption: Comparative fragmentation pathway showing the divergence between 7-methyl (Green) and 6-methyl (Red) isomers post-carbonyl loss.

Comparative Analysis: Performance vs. Alternatives

This section objectively compares the 4-Amino-7-methyl isomer against its primary confounding alternatives.

Comparison Matrix

Feature	4-Amino-7-methylpteridin-6(5H)-one	4-Amino-6-methylpteridin-7(8H)-one (Isomer)	UV-Vis Spectroscopy (Alternative Method)
Precursor ( )	178.07	178.07	N/A
Primary Fragment	150 (-CO)	150 (-CO)	N/A
Diagnostic Fragment	109 (Loss of CH₃CN)	122 (Loss of HCN)	shifts only by 2-3 nm
Specificity	High (Structural Fingerprint)	High	Low (Matrix Interference)
LOD (Sensitivity)	~0.5 nM	~0.5 nM	~100 nM
Linearity Range

Why MS/MS Outperforms UV

While pteridines are naturally fluorescent, the 7-methyl and 6-methyl isomers have overlapping excitation/emission spectra.[1]

• The Alternative Failure: In UV analysis, a mixture of 6-Me and 7-Me appears as a single broadened peak.[1]

• The MS Advantage: The RDA cleavage is regioselective. In the 7-methyl isomer, the methyl group is located on the carbon lost during specific ring openings or retained in unique smaller fragments, creating a mass shift distinct from the 6-methyl isomer where the methyl is adjacent to the carbonyl.

Experimental Protocol

To ensure reproducibility (Trustworthiness), follow this self-validating protocol.

Sample Preparation[1]

• Stock Solution: Dissolve 1 mg of compound in 1 mL DMSO (due to low solubility in water).

• Working Standard: Dilute to 1 µg/mL in 50:50 Methanol:Water + 0.1% Formic Acid.

  • Note: Formic acid is crucial to protonate the N1/N5 positions for effective ESI+.

LC-MS/MS Parameters

• Column: C18 Reverse Phase (e.g., Waters HSS T3), 2.1 x 100 mm, 1.8 µm.[1]

  • Why: Pteridines are polar; T3 bonding prevents early elution.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 0-1 min (5% B), 1-6 min (5% -> 40% B).

  • Logic: Shallow gradient required to separate isomers chromatographically before MS detection.

Mass Spectrometer Settings (Triple Quadrupole)

• Source: ESI Positive.[2][3]

• Capillary Voltage: 3.0 kV.

• Cone Voltage: 30 V (Optimized for fragile ring systems).[1]

• Collision Energy (CE):

  • Step 1 (Screening): 15 eV (Preserves [M+H]+).[1]

  • Step 2 (Identification): 25-30 eV (Forces Ring Cleavage).[1]

Decision Tree for Identification

Caption: Logical workflow for distinguishing the 7-methyl target from common isomeric impurities.

References

• Comparison of Pteridine Fragmentation: Mass spectral fragmentation of trimethylsilyl derivatives of 2-amino-4-hydroxypteridines. Analytical Biochemistry.[4] Link

• Methotrexate Impurity Profiling: Identification of impurities in methotrexate drug substances using HPLC-PDA/FTICR-MS. Rapid Communications in Mass Spectrometry. Link

• General Pterin Analysis: Determination of six pterins in urine by LC-MS/MS. ResearchGate.[2] Link

• Isomer Differentiation Strategy: Approaches to the preparation of 6- and 7-methyl-8-substituted pterins... and a novel approach to isomer separation. Journal of the Chemical Society. Link

Sources

• 1. 2-Amino-4-hydroxy-6-pyrophosphoryl-methylpteridine - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. opendata.uni-halle.de [opendata.uni-halle.de]
• 4. researchgate.net [researchgate.net]

Comparative Validation Guide: HPLC-FLD vs. LC-MS/MS for 7-Methylpterin Determination

Executive Summary & Strategic Verdict

In the quantification of 7-methylpterin (7-MP)—a critical biomarker often associated with immune activation and specific malignancies—analytical validity hinges on one primary challenge: isomer resolution . 7-MP is the structural isomer of 6-methylpterin (6-MP); both share identical molecular weights (

) and similar fragmentation patterns, rendering standard low-resolution mass spectrometry insufficient without rigorous chromatographic separation.

The Verdict:

• For Routine Clinical/Screening Workflows: HPLC-FLD (Fluorescence Detection) is the superior choice. 7-MP possesses high native fluorescence (Quantum Yield

  ), allowing for femtomolar sensitivity that often rivals or exceeds standard triple-quadrupole MS without the cost or ion-suppression risks.

• For Confirmatory & Multi-Analyte Profiling: LC-MS/MS is required. It provides definitive structural validation and allows simultaneous quantification of non-fluorescent pteridine precursors (e.g., dihydro-forms) if the assay demands a full metabolic profile.

The Analytical Challenge: The Isomer Problem

7-methylpterin is an oxidized pteridine.[1] In biological fluids (urine, serum), it co-exists with a complex matrix of structurally related pterins (neopterin, biopterin, xanthopterin).

The critical failure point in most validation protocols is the co-elution of 6-MP and 7-MP .

• 6-MP: Often dominant in specific genetic conditions.

• 7-MP: Elevated in immune response and specific cancer catabolism.

If your chromatographic method cannot separate these two peaks by a resolution (

) of >1.5, your quantitation is scientifically invalid, regardless of detector sensitivity.

Comparison Matrix

Feature	HPLC-FLD (Recommended)	LC-MS/MS (Alternative)
Primary Mechanism	Native Fluorescence (Ex 350nm / Em 450nm)	Electrospray Ionization (ESI+) / MRM
Isomer Specificity	High (via Chromatographic )	Low (requires Chromatographic )
Sensitivity (LOD)	< 1.0 nmol/L (Femtomolar capability)	~ 1-5 nmol/L (Matrix dependent)
Linearity Range	to M	to M
Matrix Effects	Low (Quenching is rare in processed samples)	High (Susceptible to Ion Suppression)
Cost Per Sample	Low	High

Validated Protocol: HPLC-FLD (The Gold Standard)

This protocol focuses on the HPLC-FLD method due to its accessibility and superior signal-to-noise ratio for this specific analyte.

A. Sample Preparation (Urine/Plasma)

Objective: Remove proteins and protect the oxidation state. 7-MP is oxidized, but if "total pterins" are required, an oxidation step is necessary. For specific 7-MP determination, we focus on stability.

• Collection: Protect samples from light immediately (pterins are photolabile). Store at -20°C.

• Deproteinization:

  • Mix 200 µL sample with 200 µL Acetonitrile (ACN) or 5% Trichloroacetic acid (TCA).

  • Scientist's Note: ACN is preferred for FLD as TCA can sometimes quench fluorescence if not fully neutralized or separated.

• Centrifugation: 14,000 x g for 10 mins at 4°C.

• Filtration: 0.22 µm PTFE filter.

B. Chromatographic Conditions

Causality: The separation of 6-MP and 7-MP is pH-dependent. At neutral pH, they co-elute on many C18 columns. Slight acidification or specific polar-embedded columns are required.

• Column: Phenyl-Hexyl or C18 with polar end-capping (e.g., Zorbax Eclipse Plus C18 or Phenomenex Gemini).

  • Dimensions: 150 mm x 4.6 mm, 3.5 µm or 5 µm.

• Mobile Phase:

  • Solvent A: 10 mM Ammonium Acetate or Potassium Phosphate buffer (pH 5.5 - 6.5).

  • Solvent B: Acetonitrile (ACN).[2]

• Elution Mode: Isocratic or Shallow Gradient.

  • Isocratic:[2] 95% A / 5% B. (High water content is needed to retain polar pterins).

• Flow Rate: 1.0 mL/min.

• Temperature: 25°C (Temperature fluctuations shift retention times of isomers differently).

C. Detection Parameters[2][3][4][5][6][7]

• Excitation: 350 nm

• Emission: 450 nm

• Gain: High (adjust based on standard curve).

Validation Framework (ICH Q2(R1) Aligned)

To validate this method in your lab, you must demonstrate the following:

Specificity (Isomer Resolution)

Inject a mixed standard of 6-MP and 7-MP.

• Requirement: Resolution (

  ) must be (Baseline separation).

• Troubleshooting: If peaks overlap, lower the % Organic modifier (e.g., from 5% to 3%) or lower the buffer pH.

Linearity & Range

Prepare 7 calibration points ranging from 1 nM to 1000 nM.

• Requirement:

  .[3]

• Weighting: Use

  weighting if the range covers 3 orders of magnitude to ensure accuracy at the lower end (LOD).

Accuracy (Recovery)

Spike urine matrix at 3 levels (Low, Med, High).

• Calculation:

• Acceptance: 85% - 115%.

Precision (Repeatability)

• Intra-day: 6 replicates of a single sample. RSD < 5%.[3]

• Inter-day: 3 different days. RSD < 10%.

Visualizations

Diagram 1: Analytical Decision Workflow

This diagram illustrates the logic flow for selecting the correct method and the critical checkpoints for 7-MP validation.

Caption: Decision workflow for 7-Methylpterin analysis. Note the critical checkpoint for isomer presence which dictates the necessity of chromatographic resolution regardless of detection method.

Diagram 2: HPLC-FLD Mechanism & Separation Logic

This diagram details the specific mechanism of the recommended FLD protocol.

Caption: Schematic of the HPLC-FLD setup. The buffer pH is the critical variable controlling the separation of the 6-MP and 7-MP isomers on the C18 column.

References

• White, R. H. (1985).[1][4] "7-Methylpterin and 7-methyllumizine: oxidative degradation products of 7-methyl-substituted pteridines in methanogenic bacteria."[1][4][5] Journal of Bacteriology.

  • [Link]

• Andondonskaja-Renz, B., & Zeitler, H. J. (1983).

  • [Link]

• Kos, J., et al. (2016). "Comparison of ELISA, HPLC-FLD and HPLC-MS/MS Methods for Determination of Aflatoxin M1..." (Cited for comparative validation methodology of fluorescent metabolites). Acta Chimica Slovenica.

  • [Link]

• Fukushima, T., & Nixon, J. C. (1980). "Analysis of reduced forms of biopterin in biological tissues and fluids." Analytical Biochemistry.

  • [Link]

Sources

• 1. journals.asm.org [journals.asm.org]
• 2. mdpi.com [mdpi.com]
• 3. hplc mobile phase: Topics by Science.gov [science.gov]
• 4. 7-Methylpterin and 7-methyllumizine: oxidative degradation products of 7-methyl-substituted pteridines in methanogenic bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Guide: IR Spectroscopy Analysis of Pteridine Functional Groups

Executive Summary

Pteridines—heterocyclic compounds fusing pyrazine and pyrimidine rings—are critical scaffolds in medicinal chemistry, forming the backbone of folates, biopterins, and anti-cancer agents like methotrexate.[1] However, their characterization presents a unique "analytical paradox": they are often insoluble in standard NMR solvents, and their high fluorescence quantum yield frequently blinds Raman spectroscopy.

This guide provides a definitive workflow for utilizing Fourier Transform Infrared Spectroscopy (FTIR) as the primary tool for structural elucidation of pteridines. Unlike NMR or Raman, FTIR provides unambiguous data on the critical lactam-lactim tautomerism and intermolecular hydrogen bonding networks that define the bioavailability of these drugs.

Part 1: The Pteridine Challenge

The structural complexity of pteridines (e.g., folic acid, pterin) arises from their ability to exist in multiple tautomeric forms. The biological activity is often dictated by the lactam (keto) vs. lactim (enol) state.

Why Standard Alternatives Fail

Feature	FTIR (Recommended)	Raman Spectroscopy	Solution NMR ( )
Tautomer ID	High. Distinct C=O vs C=N/O-H bands.	Medium. Good for symmetric rings, but often obscured.	Low. Fast exchange rates in solution average signals.
Solubility	Not Required. Solid-state analysis (ATR/KBr).	Not Required.	Critical. Pteridines have very poor solubility in /DMSO.
Interference	Water (in solution). Minimal in solid state.	Fluorescence. Pteridines are highly fluorescent, often swamping the Raman signal.	Solvent Peaks. DMSO- is often required, masking key regions.
H-Bonding	Excellent. Band broadening/shifting reveals network strength.	Poor. Insensitive to dipole changes from H-bonds.	Medium. Chemical shifts indicate H-bonding but lack direct vibrational data.

Part 2: Spectral Assignments & Functional Group Analysis[2]

The "fingerprint" of a pteridine derivative is defined by three regions. The most critical is the Double Bond Region (1500–1800 cm⁻¹) , where the tautomeric state is determined.

Table 1: Characteristic Pteridine Vibrational Modes

Data synthesized from solid-state FTIR analysis of Pterin and Folic Acid derivatives.

Functional Group	Wavenumber ( , cm⁻¹)	Intensity	Assignment & Diagnostic Value
Lactam C=O	1680 – 1720	Strong	Primary Diagnostic. Presence indicates the Lactam (keto) tautomer. A shift to <1680 indicates strong intermolecular H-bonding (dimerization).
Amine N-H	3100 – 3500	Medium/Broad	asymmetric/symmetric stretches. Often appears as a "doublet" in primary amines, but broadens significantly in solid pteridines due to H-bonding.
Imine C=N	1550 – 1620	Medium	Ring breathing modes. In Lactim tautomers, this band intensifies while the C=O band disappears.
Amide II ( N-H)	1500 – 1550	Strong	N-H bending coupled with C-N stretching. Confirms the amide structure in the pyrimidine ring.
O-H (Enol)	3200 – 3600	Broad/Weak	Lactim Diagnostic. Hard to distinguish from N-H, but its appearance correlates with the loss of the C=O band.
C-H (Aromatic)	3000 – 3100	Weak	C-H stretching of the pyrazine ring protons (C7-H).

The Tautomerism Logic Gate

The biological relevance of pteridines often hinges on the N3-C4 bond.

• Lactam Form (Predominant in solid state): Shows a sharp, strong band at ~1690 cm⁻¹ (

  C=O).

• Lactim Form: The ~1690 cm⁻¹ band vanishes. A new band appears near 1610 cm⁻¹ (

  C=N), and broad O-H absorption increases.

Part 3: Experimental Protocol (FTIR-ATR)

Methodology: Attenuated Total Reflectance (ATR) is preferred over KBr pellets for pteridines to avoid moisture uptake (hygroscopicity) which obscures the N-H region.

Workflow Diagram

The following logic flow ensures data integrity and reproducibility.

Caption: Figure 1. Optimized FTIR-ATR workflow for hygroscopic pteridine derivatives. Critical control points are highlighted in red.

Detailed Protocol Steps

• Sample Pre-treatment (Critical): Pteridines readily form hydrates. Dry the sample in a vacuum oven at 60°C for 4 hours. Causality: Retained water creates a broad band at 3400 cm⁻¹ that masks the N-H stretch and can shift the Amide I (C=O) band via H-bonding.

• Background Acquisition: Clean the Diamond/ZnSe ATR crystal with isopropanol. Collect a background spectrum (air only) using the same parameters as the sample (typically 64 scans, 4 cm⁻¹ resolution).

• Sample Loading: Place approximately 2–5 mg of powder onto the crystal.

• Pressure Application: Lower the anvil. Monitor the "Live Preview" mode. Increase pressure until the strongest peaks (usually C=O) reach 40–60% Transmittance (or 0.2–0.4 Absorbance). Note: Do not over-tighten; pteridines are hard crystals and can scratch ZnSe; Diamond is preferred.

• Acquisition: Run the scan.

• Post-Processing: Apply Atmospheric Suppression (to remove

  / vapor) and Baseline Correction (Rubberband method recommended).

Part 4: Logical Analysis of Tautomerism

When analyzing the spectrum, use this decision tree to classify the pteridine derivative.

Caption: Figure 2. Spectroscopic decision tree for assigning Lactam vs. Lactim tautomers in pteridine derivatives.

References

• Peng, C. S., Baiz, C. R., & Tokmakoff, A. (2013).[2] Direct observation of ground-state lactam-lactim tautomerization using temperature-jump transient 2D IR spectroscopy. PNAS/MIT. Retrieved from [Link]

• University of Texas at Dallas. (n.d.). Infrared Spectroscopy: IR Spectra of Amides and Amines. Retrieved from [Link]

• Kiefer, J., et al. (2022). Vibrational Spectroscopy for the Analysis of Dissolved Active Pharmaceutical Ingredients. American Pharmaceutical Review. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. dspace.mit.edu [dspace.mit.edu]

Comparative Pharmacokinetics and Pharmacodynamics of Methylated Pteridines: Sapropterin vs. 6-Methyltetrahydropterin

As a Senior Application Scientist in neuropharmacology and enzymology, I frequently encounter researchers struggling to select the appropriate pteridine cofactor for their specific experimental models. Pteridines are essential cofactors for aromatic amino acid hydroxylases—including Phenylalanine Hydroxylase (PAH) and Tyrosine Hydroxylase (TH)—which drive the synthesis of critical neurotransmitters[1].

When designing experiments, the choice between Sapropterin (the synthetic formulation of the endogenous 6R-L-erythro-tetrahydrobiopterin, BH4) and 6-Methyltetrahydropterin (6-MPH4, a synthetic methylated analog) dictates the success of your assay. This guide objectively compares their pharmacokinetic (PK) and pharmacodynamic (PD) profiles, explaining the mechanistic causality behind their divergent behaviors in vivo and in vitro.

Pharmacokinetic Profiling: ADME Dynamics and Causality

The structural differences between Sapropterin and 6-MPH4 fundamentally alter their absorption, distribution, metabolism, and excretion (ADME). Sapropterin possesses a hydrophilic dihydroxypropyl side chain, whereas 6-MPH4 replaces this with a simple methyl group, significantly increasing its lipophilicity[2].

Blood-Brain Barrier (BBB) Penetration vs. Clearance

Because of its increased lipophilicity, 6-MPH4 crosses the blood-brain barrier and enters the brain five times more efficiently than natural Sapropterin following peripheral administration[2]. However, this high permeability is counteracted by its rapid clearance.

The Causality of Clearance: Endogenous BH4 is meticulously regulated and recycled by the salvage pathway enzyme dihydropteridine reductase (DHPR)[1]. 6-MPH4 lacks the necessary structural affinity to be efficiently recycled by DHPR in vivo. Consequently, while 6-MPH4 floods the brain rapidly, it is washed out and oxidized at a much faster rate than Sapropterin, failing to produce a sustained stimulation of monoamine turnover[2]. In contrast, Sapropterin exhibits a systemic elimination half-life of approximately 4 to 6.7 hours and maintains sustained tissue levels[3].

Table 1: Comparative Pharmacokinetic & Kinetic Parameters

Parameter	Sapropterin (6R-BH4)	6-Methyltetrahydropterin (6-MPH4)
Origin	Endogenous equivalent (Synthetic)	Synthetic analog
Lipophilicity	Low (Hydrophilic side chain)	High (Methyl substitution)
BBB Permeability	Low (Requires high dosing)	High (5x greater than BH4)[2]
Systemic Half-Life	~4.0 - 6.7 hours[3]	< 1 hour (Rapid washout)[2]
Endogenous Recycling	High (DHPR substrate)	Negligible
Relative in vitro Velocity (PAH)	1.0 (Baseline)	13.0 (Hyperactive)[4]

Pharmacodynamics: Why 6-MPH4 Dominates In Vitro Kinetics

If 6-MPH4 is cleared too rapidly for in vivo therapeutic use, why is it a staple in biochemical research? The answer lies in its pharmacodynamics and enzyme kinetics.

Natural Sapropterin (BH4) induces complex regulatory feedback, including substrate inhibition and allosteric conformational changes in enzymes like PAH and TH. 6-MPH4 uncouples these regulatory mechanisms[5]. By using 6-MPH4, researchers can bypass the physiological bottleneck of product release and regulatory inhibition, achieving a

up to 13 times higher than with natural BH4[4].

Furthermore, 6-MPH4 allows for the precise mapping of steady-state kinetic mechanisms. For example, using 6-MPH4 reveals an ordered kinetic mechanism for Tyrosine Hydroxylase, where the binding order is strictly: 6-MPH4, followed by Oxygen, and finally Tyrosine[6].

Visualizing the Divergence: Workflows and Pathways

Figure 1: Comparative pharmacokinetic and metabolic distribution of Sapropterin vs. 6-MPH4.

Figure 2: Ordered steady-state kinetic binding mechanism of Tyrosine Hydroxylase with 6-MPH4.

Self-Validating Experimental Methodologies

To ensure reproducibility and scientific integrity, the following step-by-step protocols detail how the comparative data for these pteridines are generated.

Protocol A: In Vivo Pharmacokinetic Profiling (hph-1 Mouse Model)

Purpose: To quantify BBB penetration and clearance rates of pteridine derivatives[2].

• Preparation: Dissolve Sapropterin or 6-MPH4 in a degassed, antioxidant-rich vehicle (e.g., 0.1% ascorbic acid) immediately prior to use to prevent rapid auto-oxidation.

• Administration: Administer 100 µmol/kg of the selected pteridine derivative via subcutaneous injection to tetrahydrobiopterin-deficient hph-1 mice.

• Tissue Harvesting: Euthanize cohorts at strict time intervals (1h, 2h, 4h, 24h). Rapidly dissect brain tissue, rinse in cold saline, and snap-freeze in liquid nitrogen.

• Extraction: Homogenize the brain tissue in an acidic extraction buffer (0.1 M perchloric acid) containing an internal standard (e.g., iso-xanthopterin) to precipitate proteins. Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Quantification: Inject the supernatant into an HPLC system coupled with Electrochemical Detection (HPLC-ECD). Quantify the specific pterin concentrations against a standard curve.

Protocol B: In Vitro Steady-State Enzyme Kinetics (Tyrosine Hydroxylase)

Purpose: To determine the ordered kinetic mechanism and

using 6-MPH4[6].

• Enzyme Preparation: Express and purify recombinant rat Tyrosine Hydroxylase (TyrH) from insect tissue culture cells to ensure post-translational modifications are intact.

• Reaction Mixture: In a temperature-controlled cuvette, combine 50 mM HEPES buffer (pH 7.1), 100 mM KCl, recombinant TyrH, and varying concentrations of L-tyrosine.

• Cofactor Addition: Initiate the reaction by adding 6-MPH4 at non-saturating and saturating concentrations under strictly controlled dissolved oxygen levels.

• Quenching & Detection: Quench the reaction after the linear turnover phase using perchloric acid. Measure the formation of dihydroxyphenylalanine (DOPA) via HPLC-ECD.

• Data Analysis: Plot initial velocities (

  ) against substrate concentrations to generate double-reciprocal (Lineweaver-Burk) plots. Intersecting lines will validate the sequential, ordered binding mechanism.

References

• Brand MP, Hyland K, Engle T, Smith I, Heales SJ. "Neurochemical effects following peripheral administration of tetrahydropterin derivatives to the hph-1 mouse." Journal of Neurochemistry. 1996. URL: [Link]

• Sanford M, Keating GM. "Sapropterin: a review of its use in the treatment of primary hyperphenylalaninaemia." Drugs. 2009. URL:[Link]

• Fitzpatrick PF. "Steady-state kinetic mechanism of rat tyrosine hydroxylase." Biochemistry. 1991. URL:[Link]

• Kör D, et al. "Response to sapropterin hydrochloride (Kuvan®) in children with phenylketonuria (PKU): a clinical trial." Journal of Pediatric Endocrinology and Metabolism. 2017. URL:[Link]

• Thöny B, Auerbach G, Blau N. "Tetrahydrobiopterin: Biochemistry and pathophysiology." Biochemical Journal. 2000. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Neurochemical effects following peripheral administration of tetrahydropterin derivatives to the hph-1 mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Steady-state kinetic mechanism of rat tyrosine hydroxylase - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

4-Amino-7-methylpteridin-6(5H)-one proper disposal procedures

Standard Operating Procedure: Handling and Disposal of 4-Amino-7-methylpteridin-6(5H)-one

As a Senior Application Scientist, I recognize that the safe handling and disposal of specialized heterocyclic compounds is just as critical as the experimental data they yield. 4-Amino-7-methylpteridin-6(5H)-one is a substituted pteridine derivative. Because the pteridine scaffold serves as the core structure for numerous vital biomolecules (such as folic acid and various enzyme cofactors), synthetic analogs often exhibit potent biological activity, including kinase inhibition or interference with folate metabolism[1].

This guide provides a comprehensive, causality-driven operational and disposal plan. By understanding the physicochemical properties of the pteridine ring, laboratories can implement self-validating safety systems that ensure regulatory compliance from "cradle to grave"[2],[3].

Physicochemical Profile & Causality of Hazards

To design an effective handling and disposal protocol, we must first understand the molecular behavior of 4-Amino-7-methylpteridin-6(5H)-one:

• Solubility Restrictions: The fused pyrimidine-pyrazine ring system is highly planar and aromatic. The presence of the 4-amino and 6-oxo (lactam) groups facilitates strong intermolecular hydrogen bonding, which significantly decreases aqueous solubility[1]. Consequently, organic solvents (e.g., DMSO, DMF) are typically required for stock solution preparation. This dictates that liquid waste will primarily be classified as mixed organic waste.

• Chemical Stability: Pteridines possess high thermal stability in their solid state but are susceptible to oxidative degradation in solution, particularly in reduced forms[4]. Furthermore, under highly acidic conditions, the pyrimidine ring can undergo hydrolytic cleavage[1].

• Environmental Persistence: If disposed of improperly (e.g., aqueous drain disposal), the stable planar configuration allows these nitrogen-rich heterocycles to persist in environmental water systems, posing a severe risk to local ecosystems due to their potential bioactivity[2].

Operational Workflow: Safe Handling & Solution Preparation

Before generating waste, establishing a rigorous handling protocol prevents cross-contamination and minimizes hazardous exposure.

Step-by-Step Methodology:

• Preparation & PPE: Don standard laboratory PPE, including a fitted N95/P100 particulate respirator (if handling large quantities outside a fume hood), nitrile gloves, and a chemically resistant lab coat. The compound should be treated as a potent bioactive agent.

• Weighing: Weigh the solid powder exclusively within a certified Class II Biological Safety Cabinet (BSC) or a dedicated chemical fume hood to prevent the inhalation of aerosolized particulates. Use anti-static spatulas to prevent powder dispersion.

• Solubilization: Dissolve the compound in a compatible polar aprotic solvent (e.g., LC-MS grade DMSO). Mechanistic Note: Do not use strong acids to force aqueous solubility, as this will lead to the hydrolytic cleavage of the pteridine ring into aminopyrazine derivatives[4], ruining the reagent and creating an unpredictable waste stream.

• Decontamination: Wipe down the analytical balance and surrounding surfaces with a solvent-dampened lint-free cloth (e.g., 70% Ethanol or Isopropanol), placing all used wipes into the solid hazardous waste bin.

Waste Segregation & Disposal Protocols

The Environmental Protection Agency (EPA) mandates a strict "cradle-to-grave" regulatory framework for hazardous chemical waste[2]. The American Chemical Society (ACS) further emphasizes that waste management must be institution-specific but universally rooted in strict segregation[5].

A. Liquid Waste Management

Because 4-Amino-7-methylpteridin-6(5H)-one is typically dissolved in organic solvents, it must be routed to organic waste streams.

• Protocol: Transfer all liquid waste into a chemically compatible, high-density polyethylene (HDPE) carboy.

• Segregation: Strictly separate halogenated solvents (e.g., Dichloromethane) from non-halogenated solvents (e.g., DMSO, Methanol). Mixing these streams significantly increases disposal costs and risks exothermic reactions.

• Labeling: Attach a hazardous waste tag immediately upon the first drop of waste entering the container[3]. The tag must explicitly list "4-Amino-7-methylpteridin-6(5H)-one" and the exact solvent composition. Never use abbreviations.

B. Solid Waste Management

Solid waste includes residual powder, contaminated pipette tips, weighing boats, and PPE.

• Protocol: Collect all solid items in a puncture-resistant, sealable container lined with a heavy-duty hazardous waste bag.

• Sharps: Any needles or broken glass contaminated with the compound must be placed in an EPA-approved, rigid sharps container[3].

C. Satellite Accumulation Area (SAA) Storage

• Store all sealed waste containers in a designated SAA at or near the point of generation.

• Secondary Containment: Place all primary waste containers inside a secondary containment tray capable of holding ≥110% of the largest container's volume to mitigate spill risks.

D. Final Disposal Mechanism

• High-Temperature Incineration: The only approved method for the final destruction of pteridine derivatives is high-temperature incineration by a licensed RCRA-compliant facility. Because pteridines have high thermal stability[4], standard landfill disposal is inadequate. Incineration ensures the complete combustion of the nitrogen-rich rings into simple, non-hazardous oxides of nitrogen (NOx), carbon dioxide, and water vapor.

Quantitative Waste Stream Categorization

Summarizing waste streams into a structured format ensures rapid decision-making for laboratory personnel.

Waste Category	Primary Components	Approved Container	Max SAA Storage Time	Final Disposal Route
Solid Waste	Residual 4-Amino-7-methylpteridin-6(5H)-one powder, contaminated PPE, weigh boats	Lined, sealable poly-drum	Up to 90 days (or when 95% full)	High-Temperature Incineration
Non-Halogenated Liquid	Compound dissolved in DMSO, DMF, or Ethanol	HDPE Carboy	Up to 90 days (or when 95% full)	Solvent Blending / Incineration
Halogenated Liquid	Compound dissolved in Chloroform or DCM	HDPE Carboy	Up to 90 days (or when 95% full)	Specialized Incineration
Contaminated Sharps	Needles, broken glass	Rigid, puncture-proof Sharps Bin	Until 3/4 full	Autoclave & Incineration

Lifecycle & Workflow Visualization

The following diagram illustrates the logical flow of 4-Amino-7-methylpteridin-6(5H)-one from experimental generation to final regulatory destruction.

Caption: Cradle-to-Grave Waste Management Workflow for Pteridine Derivatives.

References

• Hazardous Chemical Disposal. Environmental Marketing Services. Available at:[Link]

• Safeguarding the Environment: A Guide to Laboratory Waste Disposal and Management. CrelioHealth (citing ACS Chemical Health & Safety). Available at:[Link]

• Effective Hazardous Waste Disposal Methods for Businesses. Alpha Environmental. Available at:[Link]

• Pteridine a Colored Heterocycle and its Anticancer Activity: An Overview. Oriental Journal of Chemistry. Available at:[Link]

• Pterin chemistry and its relationship to the molybdenum cofactor. PMC - NIH. Available at:[Link]

Sources

• 1. Pterin chemistry and its relationship to the molybdenum cofactor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hazardous Chemical Disposal - Environmental Marketing Services [emsllcusa.com]
• 3. alphaenvironmental.net [alphaenvironmental.net]
• 4. Pteridine a Colored Heterocycle and its Anticancer Activity: An Overview. – Oriental Journal of Chemistry [orientjchem.org]
• 5. blog.creliohealth.com [blog.creliohealth.com]

A Senior Application Scientist's Guide to Handling 4-Amino-7-methylpteridin-6(5H)-one

This document provides essential safety and handling protocols for 4-Amino-7-methylpteridin-6(5H)-one. As a pteridine derivative, this compound warrants careful handling due to its potential biological activity and irritant properties, which are inferred from safety data on structurally similar heterocyclic compounds. The following guidance is designed to empower researchers to work safely, ensuring both personal protection and data integrity by minimizing exposure risk.

Hazard Assessment and Risk Mitigation

While a specific, comprehensive toxicological profile for 4-Amino-7-methylpteridin-6(5H)-one is not widely documented, its structure, featuring an amino-substituted pteridinone core, suggests that it should be handled as a potentially hazardous substance. Based on safety data for related compounds, the primary risks include:

• Harmful if Swallowed : Ingestion may lead to adverse health effects[1][2].

• Skin and Eye Irritation : Direct contact is likely to cause skin and serious eye irritation[1][2][3][4].

• Respiratory Tract Irritation : Inhalation of the compound, particularly in its powdered form, may irritate the respiratory system[1][2][4].

The cornerstone of our safety philosophy is the ALARA (As Low As Reasonably Achievable) principle. All procedures must be designed to minimize chemical exposure through the primary routes: inhalation, dermal contact, and ingestion.

Engineering Controls: Your First Line of Defense

Personal protective equipment is the final barrier between you and a potential hazard; the first and most critical layer of protection comes from properly designed engineering controls.

• Chemical Fume Hood : All manipulations of solid 4-Amino-7-methylpteridin-6(5H)-one and its concentrated solutions must be performed inside a certified chemical fume hood. This is non-negotiable, as it contains airborne particles and prevents systemic inhalation exposure[5].

• Safety Stations : Ensure that a fully functional eyewash station and safety shower are located in close proximity to the workstation before beginning any procedure[1][6]. Verify their accessibility is not obstructed.

Personal Protective Equipment (PPE): A Multi-Layered Approach

The selection of PPE must be tailored to the specific task and the physical form of the chemical being handled. The following table outlines the required PPE for various operational scenarios.

Task	Minimum PPE Requirement	Recommended Best Practice	Rationale
Weighing Solid/Powder	Standard Lab Coat, Single Nitrile Gloves, Safety Glasses with Side Shields	Disposable, Impermeable Gown, Double Nitrile Gloves, Chemical Splash Goggles, NIOSH-certified N95 Respirator[5]	Provides maximum containment of fine particles, preventing inhalation and minimizing skin contact from potential spills.
Preparing Solutions	Standard Lab Coat, Nitrile Gloves, Safety Goggles	Standard Lab Coat, Double Nitrile Gloves, Chemical Splash Goggles	Protects against splashes of concentrated solutions which can cause serious eye and skin irritation[3][4].
General Handling (Dilute Solutions)	Standard Lab Coat, Nitrile Gloves, Safety Glasses with Side Shields	Standard Lab Coat, Nitrile Gloves, Chemical Splash Goggles	Ensures a baseline of safety for handling solutions where the hazard is reduced but not eliminated.
Spill Cleanup	N/A	Full PPE as per "Recommended Best Practice" for Weighing Solid, including a face shield over goggles.	A spill represents an uncontrolled release, requiring the highest level of protection against concentrated material in an unpredictable state.

Key PPE Considerations:

• Hand Protection : Always wear chemical-resistant nitrile gloves. When handling the solid or concentrated solutions, double-gloving is mandatory. The outer glove should be removed and disposed of immediately after the handling task is complete, while the inner glove is worn until leaving the work area[5]. Never wear leather or cloth gloves[7].

• Eye and Face Protection : At a minimum, ANSI Z87.1-compliant safety glasses with side shields are required[7]. However, chemical splash goggles offer superior protection by forming a seal around the eyes and should be used when handling liquids or creating solutions[7][8].

• Body Protection : A standard lab coat is sufficient for working with dilute solutions. For handling the powder, an impermeable, disposable gown with long sleeves and tight-fitting cuffs is strongly recommended to prevent contamination of personal clothing[5].

• Respiratory Protection : An N95 respirator is essential when weighing or otherwise handling the powdered form of the compound to prevent the inhalation of fine particles[5][9]. A surgical mask provides no protection against chemical dusts[10].

Procedural Guidance: A Step-by-Step Workflow

The following diagram and procedural steps outline the complete, self-validating workflow for safely handling 4-Amino-7-methylpteridin-6(5H)-one.

Caption: Workflow for Safe Handling of 4-Amino-7-methylpteridin-6(5H)-one.

Operational Plan

• Preparation and Area Setup :

  • Designate a specific area within a chemical fume hood for all handling activities[5].

  • Before starting, ensure the fume hood is operational and the sash is at the appropriate height. Confirm the path to the eyewash station and safety shower is clear.

  • Prepare a decontamination solution (e.g., 70% ethanol or a suitable lab disinfectant) for cleaning surfaces.

  • Assemble all necessary labware and a designated hazardous waste container within the hood.

• Donning PPE :

  • The sequence is critical to prevent contamination.

  • First, put on your disposable gown or lab coat.

  • Next, put on your N95 respirator if handling powder.

  • Then, put on your eye and face protection (goggles/face shield).

  • Finally, put on your inner and then outer pair of nitrile gloves, ensuring the cuffs of the outer gloves go over the cuffs of your gown sleeve.

• Handling the Compound :

  • Weighing Powder : Use an anti-static weigh boat or paper. Perform the action in the fume hood to contain any airborne dust.

  • Preparing Solutions : Add the solid to the solvent slowly to avoid splashing. Keep the container covered or capped when not in use.

• Decontamination and Doffing PPE :

  • After handling is complete, decontaminate all surfaces and equipment used.

  • Remove PPE in the reverse order of donning to minimize self-contamination.

  • Remove outer gloves first and dispose of them in the hazardous waste container.

  • Remove your gown, turning it inside out as you roll it up, and dispose of it.

  • Remove face/eye protection and respirator.

  • Remove inner gloves and dispose of them.

  • Wash your hands thoroughly with soap and water immediately after removing all PPE [1].

• Waste Disposal :

  • Solid Waste : All contaminated disposable items (e.g., gloves, gowns, weigh boats, pipette tips) must be placed in a clearly labeled, sealed hazardous waste container[1][5]. Do not mix with regular trash.

  • Liquid Waste : Solutions containing 4-Amino-7-methylpteridin-6(5H)-one must be collected in a labeled, sealed hazardous waste container. Do not pour this chemical down the drain [11].

  • Follow all institutional and local regulations for chemical waste disposal[12].

Emergency Procedures

• Skin Contact : Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists[1][11].

• Eye Contact : Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention[1][11].

• Inhalation : If dust is inhaled, move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention[1][11].

• Spill : Evacuate the immediate area. Wearing full protective equipment (including respiratory protection), cover the spill with an inert absorbent material. Gently sweep it up into a suitable container for disposal. Clean the spill area thoroughly[5].

By adhering to these scientifically grounded protocols, you can effectively mitigate the risks associated with handling 4-Amino-7-methylpteridin-6(5H)-one, ensuring a safe and productive research environment.

References

• Components of Personal Protective Equipment . Pesticide Environmental Stewardship. [Link]

• Pesticide use and personal protective equipment . health.vic. [Link]

• Personal Protective Equipment for Working With Pesticides . University of Missouri Extension. [Link]

• 8 Types of PPE to Wear When Compounding Hazardous Drugs . Provista. [Link]

• Safety Data Sheet - 4-Aminoantipyrine . PENTA. [Link]

• Safety Data Sheet: 4-Aminoantipyrine . Carl ROTH. [Link]

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• 1. fishersci.com [fishersci.com]
• 2. pentachemicals.eu [pentachemicals.eu]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. extension.missouri.edu [extension.missouri.edu]
• 8. Components of Personal Protective Equipment – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 9. peptide.com [peptide.com]
• 10. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 11. chemicalbook.com [chemicalbook.com]
• 12. echemi.com [echemi.com]